Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one

Core Science & Biosynthesis

An In-depth Technical Guide to Octahydro-1H-pyrido[4,3-d]oxazin-2-one: Structure, Properties, and Therapeutic Potential

An In-depth Technical Guide to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one: Structure, Properties, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a bicyclic heterocyclic scaffold with significant potential in medicinal chemistry. While specific experimental data for this isomer is nascent in publicly accessible literature, this document consolidates foundational knowledge, proposes a robust synthetic strategy based on established chemical principles, and offers predicted physicochemical and spectroscopic properties. By drawing parallels with structurally related and well-studied isomers, we explore its potential as a valuable building block in drug discovery, particularly for central nervous system (CNS) disorders. This guide is intended for researchers, scientists, and professionals in drug development seeking to explore novel chemical matter.

Introduction: The Rationale for Pyrido-Oxazinone Scaffolds

The fusion of a piperidine ring with an oxazinone system creates a rigid, three-dimensional molecular architecture known as a pyrido-oxazinone. This structural rigidity is highly desirable in drug design as it reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. The saturated nature of the octahydro- form allows for precise spatial orientation of substituents, making these scaffolds ideal for probing the intricate topographies of receptor binding pockets and enzyme active sites.

Recent research has highlighted the therapeutic relevance of related hexahydro-pyrido-oxazinone cores, particularly as potent and selective inhibitors of enzymes such as monoacylglycerol lipase (MAGL).[2][3][4][5][6] MAGL is a critical enzyme in the endocannabinoid system, and its inhibition is a promising strategy for treating neuroinflammatory and neurodegenerative diseases.[3][4] The successful development of these related molecules underscores the potential of the broader pyrido-oxazinone class, including the less-explored Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, as a privileged scaffold for CNS-targeted therapeutics.

This guide will focus specifically on the [4,3-d] fused isomer, providing a foundational understanding of its structure and postulating its chemical and biological characteristics.

Chemical Structure and Physicochemical Properties

Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is a bicyclic organic compound featuring a piperidine ring fused to a 1,3-oxazinan-2-one ring. The fusion at the 4 and 3 positions of the piperidine ring defines its unique topology.

Molecular Formula: C₇H₁₂N₂O₂[7] Molecular Weight: 156.18 g/mol [7] IUPAC Name: 1,4,4a,5,6,7,8,8a-octahydropyrido[4,3-d][1][2]oxazin-2-one[1] Canonical SMILES: C1CNCC2C1NC(=O)OC2[1]

Stereochemistry

The molecule possesses two chiral centers at the bridgehead carbons (C4a and C8a), leading to the possibility of cis and trans diastereomers. The specific stereochemistry, such as (4aS,8aS), will significantly influence its three-dimensional shape and, consequently, its interaction with chiral biological targets like enzymes and receptors.[1] The cis-fused isomer, for example, has been identified as the privileged conformation for MAGL inhibition in related scaffolds.[3][5]

Predicted Physicochemical Properties

While experimental data is not widely available, we can predict key properties based on the structure. The presence of the polar carbamate (cyclic) and the secondary amine functionalities suggests moderate solubility in polar organic solvents and some degree of aqueous solubility, which can be enhanced by forming a hydrochloride salt.[1]

Property	Predicted Value/Characteristic	Rationale
Physical State	Crystalline solid	Bicyclic, rigid structures tend to pack well into a crystal lattice.
Melting Point	Moderately high	The rigid structure and potential for hydrogen bonding would lead to a higher melting point than a similar acyclic molecule.
Aqueous Solubility	Low to moderate; enhanced as a salt	The polar functional groups (amide, ether, amine) are offset by the hydrophobic hydrocarbon backbone. Salt formation at the piperidine nitrogen significantly increases water solubility.[3]
LogP	~0.5 - 1.5	Calculated based on similar structures; indicates good "drug-like" lipophilicity, suitable for CNS penetration.
Hydrogen Bond Donors	1 (Piperidine N-H)	The piperidine nitrogen provides a hydrogen bond donor.
Hydrogen Bond Acceptors	2 (Carbonyl O, Ring O)	The carbonyl oxygen and the ether oxygen of the oxazinone ring act as hydrogen bond acceptors.

Synthesis and Characterization

A robust and stereocontrolled synthesis is paramount for the exploration of any chemical scaffold. Based on established methodologies for related bicyclic oxazinones, a logical synthetic approach to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one would involve the intramolecular cyclization of a key precursor: a cis- or trans-3-amino-4-(hydroxymethyl)piperidine derivative.

Proposed Retrosynthetic Analysis

The core transformation is the formation of the cyclic carbamate. This can be achieved by treating the key amino alcohol intermediate with a phosgene equivalent. The amino alcohol itself can be derived from a suitably protected piperidine precursor, with stereochemistry established early in the sequence.

Caption: Retrosynthetic approach for the target molecule.

Experimental Protocol: A Plausible Synthetic Pathway

This protocol is a proposed, logical sequence based on analogous syntheses in heterocyclic chemistry.[8][9][10]

Step 1: Synthesis of a Protected 3-Amino-4-(hydroxymethyl)piperidine Precursor

The synthesis would begin from a readily available starting material, establishing the required stereochemistry. One potential route could start from a chiral amino acid or employ an asymmetric hydrogenation to set the stereocenters.[9] The key is to generate a piperidine ring with amino and hydroxymethyl groups at the 3 and 4 positions with a defined cis or trans relationship. Orthogonal protecting groups (e.g., Boc for the exocyclic amine and Benzyl for the ring nitrogen) are crucial for selective manipulation.

Step 2: Intramolecular Cyclization

• Deprotection: Selective removal of the protecting group on the amino function (e.g., acid-mediated removal of a Boc group) to unmask the primary amine.

• Cyclization Reaction:

  • Dissolve the deprotected amino alcohol precursor in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add a base, such as triethylamine (TEA) or pyridine (1.5-2.0 equivalents), to the reaction mixture.

  • Slowly add a solution of a phosgene equivalent, such as triphosgene (0.4 equivalents) or carbonyldiimidazole (CDI, 1.1 equivalents), dissolved in the same anhydrous solvent.[11][12] The use of these safer, solid reagents is highly recommended over gaseous phosgene.[11]

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up and Purification:

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography on silica gel to yield the N-protected Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Step 3: Final Deprotection (if necessary)

If an N-protecting group like Benzyl (Bn) is used on the piperidine nitrogen, it can be removed via catalytic hydrogenation (e.g., H₂, Pd/C) to yield the final target compound.

Caption: Proposed workflow for the synthesis of the target scaffold.

Predicted Spectroscopic Data

While awaiting experimental validation, the following spectroscopic characteristics can be anticipated for the final compound.

¹H NMR Spectroscopy (Predicted):

• Protons on the Piperidine Ring (C5, C6, C7, C8): A series of complex multiplets expected in the range of δ 1.5-3.5 ppm.

• Protons adjacent to Piperidine Nitrogen (C6, C8a): Likely found in the more downfield region of the aliphatic envelope (δ 2.8-3.5 ppm).

• Protons at the Bridgehead (C4a, C8a): Multiplets, with chemical shifts highly dependent on the cis/trans stereochemistry.

• Protons on the Oxazinone Ring (C4): Two diastereotopic protons adjacent to the ring oxygen, expected as multiplets around δ 4.0-4.5 ppm.

• N-H Proton: A broad singlet, typically around δ 2.0-4.0 ppm for the piperidine NH, which may exchange with D₂O. The carbamate NH is part of the ring system.

¹³C NMR Spectroscopy (Predicted):

• Carbonyl Carbon (C2): The most downfield signal, expected around δ 155-160 ppm.

• Piperidine Ring Carbons: Aliphatic signals typically in the range of δ 25-55 ppm.

• Oxazinone Ring Carbon (C4): Carbon adjacent to the ether oxygen, expected around δ 65-75 ppm.

• Bridgehead Carbons (C4a, C8a): Signals expected in the range of δ 45-60 ppm.

Infrared (IR) Spectroscopy (Predicted):

• N-H Stretch (Piperidine): A moderate absorption band around 3300-3400 cm⁻¹.

• C=O Stretch (Carbamate): A strong, characteristic absorption band around 1680-1720 cm⁻¹.

• C-O Stretch (Ether): A distinct band in the fingerprint region, around 1100-1200 cm⁻¹.

• C-H Stretch (Aliphatic): Multiple bands in the region of 2850-3000 cm⁻¹.

Reactivity and Potential Applications

Chemical Reactivity

The scaffold possesses two key reactive sites: the secondary nitrogen of the piperidine ring and the carbamate functionality.

• N-Alkylation/Acylation: The piperidine nitrogen is nucleophilic and can be readily functionalized via alkylation, acylation, sulfonylation, or reductive amination. This provides a straightforward handle for introducing diverse substituents to explore structure-activity relationships (SAR).

• Carbamate Stability: The cyclic carbamate is generally stable but can be susceptible to hydrolysis under strong acidic or basic conditions.

• Oxidation/Reduction: The molecule can undergo oxidation or reduction reactions, though these would typically require harsh conditions that might compromise the core structure.[1]

Potential in Drug Discovery

The true value of the Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one core lies in its application as a rigid scaffold for presenting pharmacophoric elements in a defined three-dimensional space.

• CNS-Active Agents: As demonstrated by its isomers, this scaffold is a promising starting point for developing inhibitors of CNS enzymes like MAGL.[3][6] Its favorable predicted LogP and hydrogen bonding capacity suggest it may possess good blood-brain barrier permeability.

• Building Block for Complex Molecules: It can serve as a key intermediate in the synthesis of more complex pharmaceutical agents.[1] The ability to functionalize the piperidine nitrogen allows for its incorporation into larger molecules, potentially targeting a wide range of receptors and enzymes.

• Other Therapeutic Areas: Bicyclic oxazinones and related structures have been investigated for various biological activities, including anti-angiogenic and antimicrobial properties, suggesting a broad potential for this scaffold.[13]

Conclusion and Future Directions

Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one represents a compelling yet underexplored heterocyclic scaffold. While direct experimental data remains limited, this guide has established its fundamental chemical identity and, through logical inference and comparison with related structures, has outlined a clear path for its synthesis, characterization, and potential application.

The proposed synthetic route, centered on the cyclization of a 3-amino-4-(hydroxymethyl)piperidine precursor, offers a viable strategy for accessing this molecule and its derivatives. The true potential of this scaffold will be unlocked through the execution of such a synthesis, enabling detailed biological evaluation. Future research should focus on developing a stereoselective synthesis to isolate the individual cis and trans diastereomers, followed by a systematic exploration of their activity against key biological targets, particularly those within the central nervous system. As a rigid, drug-like core, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one holds considerable promise as a foundational element for the next generation of CNS-targeted therapeutics.

References

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• Scholarly Publications Leiden University. (2024). Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. Available from: [Link]

• PubMed. (2022). Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity. Molecules. Available from: [Link]

• PubMed. (2024). Structure-Guided Discovery of cis-Hexahydro-pyrido-oxazinones as Reversible, Drug-like Monoacylglycerol Lipase Inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

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Mechanism of action of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one

As a Senior Application Scientist, it is understood that in drug discovery, we often encounter novel chemical entities with promising therapeutic potential but an unknown mechanism of action. The compound at the heart of this guide, Octahydro-1H-pyrido[4,3-d]oxazin-2-one, falls squarely into this category. While extensive public data on its specific biological activity is scarce, its rigid, bicyclic structure containing a piperidine and an oxazinone ring presents a compelling scaffold for interacting with biological targets.

This in-depth technical guide, therefore, is structured not as a retrospective summary of established facts, but as a forward-looking strategic roadmap for the systematic elucidation of the mechanism of action of Octahydro-1H-pyrido[4,3-d]oxazin-2-one and its analogs. It is designed for researchers, scientists, and drug development professionals who are tasked with unraveling the complex interplay between a novel compound and its biological context.

We will proceed with a logical, multi-tiered approach that begins with a structural and in-silico analysis to generate initial hypotheses. This is followed by a comprehensive in-vitro and in-vivo experimental cascade designed to identify the molecular target(s), delineate the signaling pathways, and ultimately, understand the physiological consequences of the compound's activity. Each proposed step is grounded in established scientific principles and accompanied by detailed protocols and data interpretation strategies, ensuring a self-validating and robust investigation.

Part 1: Structural Analysis and In-Silico Target Prediction

The foundational step in elucidating the mechanism of action of a novel compound is a thorough analysis of its chemical structure. The Octahydro-1H-pyrido[4,3-d]oxazin-2-one scaffold possesses several key features that can inform our initial hypotheses:

• Rigid Bicyclic Core: The fused ring system reduces conformational flexibility, which can lead to higher binding affinity and selectivity for a specific target.

• Piperidine Moiety: This nitrogen-containing heterocycle is a common feature in many centrally active drugs, suggesting potential interactions with receptors or transporters in the central nervous system.

• Oxazinone Ring: The lactam-like structure within the oxazinone ring presents hydrogen bond donor and acceptor sites, crucial for molecular recognition by a protein target.

• Chirality: The molecule contains multiple chiral centers, implying that stereoisomers may exhibit different biological activities and potencies.

Given these features, a logical starting point is to perform in-silico target prediction using computational methods. This can be achieved through two primary approaches:

• Ligand-Based Virtual Screening: This method involves searching for known bioactive molecules with similar 2D or 3D structures to our lead compound. A high degree of similarity to a compound with a known target can provide the first clue about the potential mechanism of action.

• Structure-Based Virtual Screening (if a target is hypothesized): If a putative target class is identified from ligand-based screening or other preliminary data, molecular docking studies can be performed to predict the binding mode and affinity of Octahydro-1H-pyrido[4,3-d]oxazin-2-one to the protein's active or allosteric sites.

Experimental Protocol: In-Silico Target Prediction

• Compound Preparation:

  • Generate a high-quality 3D conformation of Octahydro-1H-pyrido[4,3-d]oxazin-2-one using a computational chemistry software package (e.g., ChemDraw, MarvinSketch).

  • Perform energy minimization of the structure using a suitable force field (e.g., MMFF94).

  • Generate stereoisomers if the synthesized compound is a racemic mixture.

• Ligand-Based Screening:

  • Utilize online databases and software (e.g., SwissTargetPrediction, PharmMapper, SuperPred) to screen for structurally similar compounds with known biological targets.

  • Analyze the results based on Tanimoto similarity scores or other relevant metrics.

• Data Interpretation:

  • Compile a list of potential protein targets and target classes.

  • Prioritize targets based on the strength of the in-silico evidence and their therapeutic relevance.

Part 2: Phenotypic Screening and Target Deconvolution

While in-silico methods provide valuable starting points, experimental validation is essential. Phenotypic screening, which assesses the effect of a compound on cell behavior or function without a preconceived bias about the target, is a powerful approach for unbiased mechanism of action studies.

Experimental Workflow: Phenotypic Screening to Target Identification

Caption: A generalized signaling pathway analysis workflow.

Experimental Protocol: Phospho-Proteomics for Pathway Mapping

• Cell Treatment and Lysis: Treat cells with the compound and lyse the cells at different time points.

• Protein Digestion and Phosphopeptide Enrichment: Digest the proteins into peptides and enrich for phosphopeptides using techniques like titanium dioxide (TiO2) chromatography.

• LC-MS/MS Analysis: Analyze the enriched phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify changes in protein phosphorylation levels in response to compound treatment. Use bioinformatics tools (e.g., Ingenuity Pathway Analysis, DAVID) to map these changes to known signaling pathways.

Part 4: In-Vivo Efficacy and Pharmacodynamics

The final step in characterizing the mechanism of action is to translate the in-vitro findings to a relevant in-vivo model. This will establish the physiological relevance of the identified mechanism and provide crucial information for further drug development.

Experimental Design: In-Vivo Target Engagement and Efficacy

• Animal Model Selection: Choose an appropriate animal model that recapitulates the human disease or physiological state of interest.

• Pharmacokinetic (PK) Analysis: Determine the absorption, distribution, metabolism, and excretion (ADME) properties of Octahydro-1H-pyrido[4,3-d]oxazin-2-one to establish a suitable dosing regimen.

• Pharmacodynamic (PD) Biomarker Assay: Develop an assay to measure the extent of target engagement in vivo (e.g., measuring the phosphorylation status of a downstream substrate of the target in tissue samples).

• Efficacy Studies: Administer the compound to the animal model and assess its therapeutic efficacy based on predefined endpoints.

Data Summary Table: Hypothetical In-Vivo Study

Parameter	Vehicle Control	Compound (Low Dose)	Compound (High Dose)
Tumor Volume (mm³)	1500 ± 200	1000 ± 150	500 ± 100
Target Phosphorylation (%)	100 ± 10	60 ± 8	20 ± 5
Body Weight Change (%)	+5 ± 2	+4 ± 2	-2 ± 1

Conclusion

The elucidation of the mechanism of action for a novel compound like Octahydro-1H-pyrido[4,3-d]oxazin-2-one is a complex but systematic process. By integrating in-silico prediction, unbiased phenotypic screening, rigorous target validation, and in-vivo studies, a comprehensive understanding of its biological activity can be achieved. This guide provides a robust framework for researchers to navigate this process, ultimately enabling the translation of a promising chemical entity into a potential therapeutic.

References

Due to the novel nature of "Octahydro-1H-pyrido[4,3-d]oxazin-2-one," direct references for its mechanism of action are not available. The methodologies and principles outlined in this guide are based on established practices in drug discovery and chemical biology. For further reading on the specific techniques mentioned, the following resources are recommended:

• In-Silico Target Prediction

  • Title: SwissTargetPrediction: a web server for target prediction of bioactive small molecules
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• High-Content Screening

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• Cellular Thermal Shift Assay (CETSA)

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Comprehensive Technical Guide: The Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one Scaffold in Drug Discovery

Executive Summary

The discovery and optimization of conformationally restricted bicyclic heterocycles represent a cornerstone of modern medicinal chemistry. Among these, the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold has emerged as a highly versatile pharmacophore. By fusing a basic piperidine ring with a stable cyclic carbamate (1,3-oxazin-2-one), this structure provides a unique combination of hydrogen-bonding capabilities, metabolic stability, and rigid stereochemistry. This whitepaper provides an in-depth analysis of its structural chemistry, empirical calculations, self-validating synthetic methodologies, and its critical role in targeted oncology therapies, specifically as an allosteric inhibitor of mutant IDH1/2 enzymes .

Structural Chemistry & Molecular Properties

The octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one molecule is a fused bicyclic system. To understand its physicochemical properties, we must deconstruct its architecture:

• Ring A (Piperidine): Derived from the complete saturation of a pyridine ring, providing a secondary amine that acts as a basic center (pKa ~9.5) and a hydrogen bond donor/acceptor.

• Ring B (1,3-Oxazin-2-one): A cyclic carbamate that is metabolically resistant to rapid hydrolysis, unlike linear carbamates.

• Fusion [4,3-d]: The rings share two carbon atoms (the C3 and C4 positions of the parent pyridine, corresponding to the C5 and C4 positions of the oxazine ring, respectively).

Empirical Formula and Molecular Weight Calculation

To calculate the exact empirical formula, we map the atoms in the fully saturated bicyclic framework:

• Carbon Framework: 4 non-shared carbons from the piperidine ring, 2 shared bridgehead carbons, and 1 carbonyl carbon from the oxazine ring. Total = 7 Carbons .

• Nitrogen Content: 1 basic secondary amine in the piperidine ring and 1 non-basic carbamate nitrogen in the oxazine ring. Total = 2 Nitrogens .

• Oxygen Content: 1 ether oxygen in the oxazine ring and 1 carbonyl oxygen. Total = 2 Oxygens .

• Hydrogen Saturation: The "octahydro" prefix denotes complete saturation of the parent aromatic system. Counting the valences: the piperidine nitrogen holds 1H, the three piperidine CH₂ groups hold 6H, the two bridgehead CH groups hold 2H, the oxazine CH₂ holds 2H, and the carbamate nitrogen holds 1H. Total = 12 Hydrogens .

This yields the empirical formula C₇H₁₂N₂O₂ .

Quantitative Data Summary

Property	Value	Causality / Significance
IUPAC Name	Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one	Defines the exact connectivity and[4,3-d] fusion.
Empirical Formula	C₇H₁₂N₂O₂	Base formula for mass spectrometry validation.
Molecular Weight	156.18 g/mol	Low MW allows for extensive functionalization without violating Lipinski's Rule of 5.
Exact Mass	156.0899 Da	Target value for High-Resolution Mass Spec (HRMS).
Degrees of Unsaturation	3	Accounts for 2 rings and 1 carbonyl group.
H-Bond Donors	2	Piperidine NH and Carbamate NH enhance target affinity.
H-Bond Acceptors	3	Carbonyl O, Ether O, and Piperidine N.

Synthetic Methodology & Self-Validating Protocols

The synthesis of this scaffold requires precise regiocontrol to ensure the cyclic carbamate forms exclusively without polymerizing the highly reactive piperidine nitrogen.

Step-by-Step Synthetic Protocol

This protocol utilizes a Boc-protection strategy to direct the cyclization, ensuring a self-validating, high-yield workflow .

Step 1: Regioselective Cyclization

• Reagents: 1-Boc-4-amino-3-(hydroxymethyl)piperidine (1.0 eq), 1,1'-Carbonyldiimidazole (CDI) (1.2 eq), Dichloromethane (DCM).

• Procedure: Dissolve the starting material in anhydrous DCM and cool to 0°C under N₂. Add CDI portion-wise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Causality: CDI is chosen over phosgene due to its superior safety profile and clean reactivity. The Boc group on the piperidine nitrogen prevents the formation of undesired polyureas, forcing the CDI to react exclusively with the primary amine and primary alcohol to form the 1,3-oxazin-2-one ring.

• Self-Validation: Monitor via FTIR. The disappearance of the broad -OH stretch (~3300 cm⁻¹) and the emergence of a sharp cyclic carbamate C=O stretch (~1700 cm⁻¹) confirms successful cyclization.

Step 2: Acidic Deprotection & Salt Formation

• Reagents: 4M HCl in Dioxane.

• Procedure: Add 4M HCl in dioxane to the purified intermediate from Step 1. Stir at room temperature for 2 hours. The product will precipitate as a white solid.

• Causality: HCl in dioxane provides a strictly anhydrous acidic environment. This cleanly cleaves the Boc group to release the basic piperidine amine while preserving the integrity of the cyclic carbamate, which could be susceptible to hydrolysis in aqueous acids. The precipitation of the hydrochloride salt drives the reaction to completion and simplifies purification.

Fig 1. Step-by-step synthetic workflow for the pyrido-oxazine scaffold.

Analytical Characterization Workflow

To ensure high scientific integrity and trustworthiness, the synthesized scaffold must be subjected to a rigorous analytical workflow:

• LC-MS (Liquid Chromatography-Mass Spectrometry):

  • Method: C18 column, gradient elution (Water/Acetonitrile with 0.1% Formic Acid).

  • Validation: Using Electrospray Ionization in positive mode (ESI+), the free base will readily protonate at the piperidine nitrogen. The expected base peak must be observed at m/z 157.1[M+H]⁺ .

• NMR Spectroscopy:

  • Method: ¹H NMR in D₂O (for the HCl salt).

  • Validation: The diastereotopic protons of the oxazine -CH₂-O- group will appear as distinct multiplets between 4.0–4.5 ppm due to the rigid bicyclic geometry. The bridgehead protons (C4a, C8a) will confirm the relative stereochemistry (cis/trans fusion) based on their coupling constants (J-values).

Pharmacological Relevance & Drug Development

The octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold is highly prized in neuropharmacology and targeted oncology. Similar saturated bicyclic nitrogen heterocycles have been extensively validated as potent opioid receptor modulators . However, its most prominent modern application is in the development of Mutant IDH1/2 Inhibitors .

Mechanism of Action: Mutant IDH1 Inhibition

Isocitrate dehydrogenase 1 (IDH1) mutations are prevalent in gliomas and acute myeloid leukemia (AML). The mutant enzyme gains a neomorphic activity, converting alpha-ketoglutarate (α-KG) into the oncometabolite 2-hydroxyglutarate (2-HG). 2-HG competitively inhibits α-KG-dependent dioxygenases, leading to hypermethylation of DNA and histones, which blocks cellular differentiation and drives tumorigenesis.

Derivatives of the pyrido[4,3-d][1,3]oxazin-2-one scaffold act as potent allosteric inhibitors. The rigid bicyclic core perfectly occupies the hydrophobic allosteric pocket of the mutant IDH1 dimer, while the carbamate moiety engages in critical hydrogen bonding with the protein backbone, halting the production of 2-HG and restoring normal cellular differentiation.

Fig 2. Mutant IDH1 signaling pathway and targeted inhibition by pyrido-oxazine derivatives.

Conclusion

The octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one molecule (MW: 156.18 g/mol , Formula: C₇H₁₂N₂O₂) is a structurally elegant and highly stable pharmacophore. By employing regioselective, self-validating synthetic protocols, researchers can reliably produce this scaffold for the development of next-generation therapeutics. Its unique spatial geometry and hydrogen-bonding profile make it an indispensable tool in the ongoing fight against epigenetically driven cancers and complex neurological disorders.

References

• Title: WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors Source: Google Patents URL

• Title: Synthesis and Pharmacological Evaluation of Novel Octahydro-1H-pyrido[1,2-a]pyrazine as μ-Opioid Receptor Antagonists Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

An In-Depth Technical Guide to the In Vitro Toxicity Assessment of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

An In-Depth Technical Guide to the In Vitro Toxicity Assessment of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

This guide provides a comprehensive framework for conducting in vitro toxicity studies on the novel heterocyclic compound, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. As a bicyclic organic compound with a unique fused ring system containing both nitrogen and oxygen, it holds potential for diverse biological activities and applications in medicinal chemistry.[1] A thorough understanding of its safety profile at the cellular level is a critical first step in its development pathway. This document outlines a tiered, scientifically rigorous approach to evaluating its potential cytotoxic and genotoxic effects.

Introduction to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one and the Rationale for In Vitro Toxicity Screening

Octahydro-1H-pyrido[4,3-d][1]oxazin-2-one is a novel chemical entity with the molecular formula C7H12N2O2 and a molecular weight of 156.18 g/mol . Its structure, featuring a pyrido-oxazine core, is a "privileged scaffold" in medicinal chemistry, often associated with a wide range of pharmacological activities.[3][4][5] While this presents opportunities for therapeutic applications, it also necessitates a proactive and thorough evaluation of its potential toxicity.

Early-stage in vitro toxicity assessment is a cornerstone of modern drug discovery and chemical safety evaluation.[6] It provides a cost-effective and ethically responsible means of identifying potential hazards before significant resources are invested in further development. For a novel compound like Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, where no public toxicity data is available, a systematic in vitro evaluation is not just recommended; it is essential.

This guide proposes a tiered approach to in vitro toxicity testing, starting with broad cytotoxicity screening and progressing to more specific mechanistic and genotoxicity assays. This strategy allows for a comprehensive characterization of the compound's interaction with cellular systems and provides a solid foundation for any subsequent in vivo studies.

A Tiered Strategy for In Vitro Toxicity Assessment

A tiered testing strategy is a logical and efficient approach to in vitro toxicology. It begins with broad, high-throughput screening to determine the concentration range of interest and to identify general cytotoxicity. Subsequent tiers then delve into the mechanisms of toxicity and more specific endpoints like genotoxicity. This approach ensures that resources are used effectively and that the most relevant toxicological questions are addressed in a systematic manner.

Caption: A tiered workflow for the in vitro toxicity assessment of novel compounds.

Tier 1: Primary Cytotoxicity Screening

The initial step in assessing the in vitro toxicity of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is to determine its effect on cell viability across a range of concentrations. This provides a quantitative measure of its cytotoxicity, typically expressed as the half-maximal inhibitory concentration (IC50).

Cell Line Selection

The choice of cell lines is critical for a comprehensive toxicity assessment. A panel of cell lines representing different tissues is recommended to identify potential organ-specific toxicities.

• HepG2 (Human Hepatocellular Carcinoma): As the liver is a primary site of drug metabolism and detoxification, HepG2 cells are a standard model for assessing potential hepatotoxicity.[6]

• SH-SY5Y (Human Neuroblastoma): To screen for potential neurotoxic effects, the SH-SY5Y cell line is a widely used and well-characterized model.

• A relevant cancer cell line: If the compound is being developed as a potential anticancer agent, a relevant cancer cell line should be included to assess on-target cytotoxicity. For other applications, a non-cancerous cell line like HEK293 (Human Embryonic Kidney) can be used to assess general cytotoxicity.

Experimental Protocol: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Selected cell lines

• Complete cell culture medium

• Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in a complete culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with the same concentration of solvent) and untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Presentation

Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve. The IC50 value can then be determined using non-linear regression analysis.

Table 1: Hypothetical IC50 Values for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

Cell Line	Incubation Time (hours)	IC50 (µM)
HepG2	24
48
72
SH-SY5Y	24
48
72
HEK293	24
48
72

Tier 2: Mechanistic Cytotoxicity Assays

Once the IC50 values are established, the next tier of testing aims to elucidate the mechanism of cell death. The two primary modes of cell death are necrosis and apoptosis. Differentiating between these is crucial for understanding the toxic potential of the compound.

Experimental Protocol: LDH Assay (Membrane Integrity)

The lactate dehydrogenase (LDH) assay measures the release of LDH from the cytosol into the culture medium upon cell membrane damage, which is a hallmark of necrosis.

Materials:

• Cell culture supernatant from the cytotoxicity assay

• LDH assay kit (commercially available)

• 96-well plate

• Microplate reader

Procedure:

• Sample Collection: Collect the cell culture supernatant from the wells treated with Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

• Assay Reaction: Follow the manufacturer's instructions for the LDH assay kit. Typically, this involves adding the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt.

• Incubation: Incubate the plate at room temperature for a specified time, protected from light.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually 490 nm).

Experimental Protocol: Caspase-3/7 Assay (Apoptosis)

Caspase-3 and -7 are key executioner caspases in the apoptotic pathway. Their activation is a reliable indicator of apoptosis.

Materials:

• Cells treated with Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in a 96-well plate

• Caspase-Glo® 3/7 Assay System (or equivalent)

• Luminometer

Procedure:

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's protocol.

• Reagent Addition: Add the reagent to each well of the 96-well plate containing the treated cells.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a luminometer.

Caption: Differentiating between necrotic and apoptotic cell death pathways.

Tier 3: Genotoxicity Assessment

Genotoxicity assessment is a critical component of the safety evaluation of any new chemical entity. It evaluates the potential of a compound to damage cellular DNA, which can lead to mutations and potentially cancer.

Experimental Protocol: Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Materials:

• Cells treated with Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

• Low melting point agarose

• Lysis solution

• Alkaline electrophoresis buffer

• Neutralization buffer

• DNA stain (e.g., SYBR Green)

• Microscope slides

• Electrophoresis tank

• Fluorescence microscope with imaging software

Procedure:

• Cell Preparation: Harvest cells after treatment with the compound.

• Slide Preparation: Mix the cell suspension with low melting point agarose and cast a thin layer on a microscope slide.

• Lysis: Immerse the slides in lysis solution to remove cell membranes and proteins, leaving behind the nuclear material (nucleoids).

• DNA Unwinding: Place the slides in an alkaline electrophoresis buffer to allow the DNA to unwind.

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA fragments will migrate away from the nucleoid, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA.

• Imaging and Analysis: Visualize the comets using a fluorescence microscope and quantify the extent of DNA damage using specialized imaging software (measuring tail length, tail intensity, etc.).

Caption: Workflow of the Comet assay for genotoxicity assessment.

Data Interpretation and Comprehensive Toxicity Profile

The data from all three tiers of testing should be integrated to build a comprehensive in vitro toxicity profile for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. This profile will provide a holistic view of its potential hazards and guide further development decisions.

Table 2: Summary of In Vitro Toxicity Profile

Assay	Endpoint	Cell Line	Result	Interpretation
Tier 1
MTT	Cytotoxicity (IC50)	HepG2	Indicates potential for hepatotoxicity.
SH-SY5Y	Indicates potential for neurotoxicity.
HEK293	Indicates general cytotoxicity.
Tier 2
LDH	Necrosis	Elucidates the role of necrosis in cell death.
Caspase-3/7	Apoptosis	Elucidates the role of apoptosis in cell death.
Tier 3
Comet Assay	DNA Damage	Assesses the potential for genotoxicity.

Conclusion and Future Directions

This technical guide provides a robust and scientifically sound framework for the initial in vitro toxicity assessment of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. By following this tiered approach, researchers can gain valuable insights into the compound's safety profile, identify potential liabilities early in the development process, and make informed decisions about its future as a potential therapeutic agent or other chemical product.

Based on the findings of these studies, further investigations may be warranted. These could include more in-depth mechanistic studies, such as assessing mitochondrial toxicity (e.g., JC-1 assay) or oxidative stress (e.g., ROS-Glo assay), as well as in vivo toxicity studies to confirm the in vitro findings in a whole-organism context.

References

• Smolecule. (2024, August 10). Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one hydrochloride. Retrieved from

• PubMed. (2024, December 16). Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies.
• PubMed. (2013, December 15). Synthesis and in vitro cytotoxicity studies of certain novel heterocycles derived from bis 1, 2, 4-triazoles and their DNA damage studies.
• Global Journals. (2016). Synthesis, Characterization and in Vitro Cytotoxic Evaluation of Some Novel Heterocyclic Compounds Bearing Indole Ring.
• ACS Publications. (2024, July 17). Discovery, Synthesis, and Activity Evaluation of Novel Five-Membered Sulfur-Containing Heterocyclic Nucleosides as Potential Anticancer Agents In Vitro and In Vivo. Journal of Medicinal Chemistry.
• Creative Biolabs. In Vitro Toxicity Test Services.

• Der Pharma Chemica. (2026, March 20). Synthesis and Biological Activities of[1][2]-Oxazine Derivatives. Retrieved from

• Appchem. octahydro-1H-pyrido[3,4-d][1]oxazin-2-one. Retrieved from

• International Journal of Pharmaceutical Sciences Review and Research. (2020, July 18). Biological Potentials of Oxazines as Promising Agents for Drug Discovery.

Sources

• 1. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 2. Synthesis and in vitro cytotoxicity studies of certain novel heterocycles derived from bis 1, 2, 4-triazoles and their DNA damage studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. In Vitro Toxicity Test Services - Creative Biolabs [creative-biolabs.com]

Pharmacokinetics of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one derivatives

An In-Depth Technical Guide to the Pharmacokinetics of Octahydro-1H-pyrido[4,3-d]oxazin-2-one Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for investigating the pharmacokinetic (PK) profile of novel chemical entities based on the octahydro-1H-pyrido[4,3-d]oxazin-2-one scaffold. Given the novelty of this chemical class, this document emphasizes predictive methodologies and foundational experimental protocols rather than a retrospective analysis of existing data. It is designed for researchers, medicinal chemists, and drug development professionals seeking to characterize the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of these promising compounds.

The Octahydro-1H-pyrido[4,3-d]oxazin-2-one Scaffold: A Privileged Structure?

The octahydro-1H-pyrido[4,3-d]oxazin-2-one core represents a rigid, bicyclic system incorporating a piperidine ring fused to a 1,3-oxazin-2-one moiety. This structure contains several key features that are of interest in medicinal chemistry: a hydrogen bond donor (NH of the piperidine), a hydrogen bond acceptor (the carbonyl group), and a carbamate-like linkage susceptible to hydrolysis. Its rigidity can confer high receptor binding affinity and selectivity, making it an attractive starting point for drug discovery programs targeting a range of biological targets.

The primary challenge and opportunity lie in understanding how modifications to this core influence its disposition within a biological system. The subsequent sections outline a systematic approach to building this understanding from the ground up.

Predictive ADME Profile and Key Considerations

Before embarking on extensive experimental work, a predictive analysis based on the core structure can guide compound design and prioritize early-stage candidates.

Absorption

The oral bioavailability of these derivatives will largely depend on their solubility and permeability. The rigid, saturated nature of the scaffold suggests moderate lipophilicity, which can be fine-tuned through substitutions. The basic nitrogen in the piperidine ring (pKa typically 8-10) will be protonated at physiological pH in the stomach, potentially limiting absorption until it reaches the more neutral environment of the small intestine.

Distribution

The volume of distribution (Vd) will be influenced by plasma protein binding (PPB) and tissue partitioning. The presence of the basic nitrogen suggests potential for lysosomal trapping in tissues, which could lead to a large Vd. The degree of PPB will be highly dependent on the lipophilicity of substituents attached to the core.

Metabolism: A Predictive Map

The metabolism of this scaffold is anticipated to proceed via several key pathways. The primary sites for metabolic transformation are the piperidine ring and the oxazinone ring.

• Phase I Metabolism:

  • Oxidation: The secondary amine and adjacent carbon atoms of the piperidine ring are susceptible to oxidation by Cytochrome P450 (CYP) enzymes, leading to N-dealkylation (if substituted) or hydroxylation.

  • Hydrolysis: The carbamate-like bond within the 1,3-oxazin-2-one ring is a potential site for enzymatic hydrolysis by esterases (e.g., carboxylesterases), leading to ring-opening. This is often a critical clearance pathway for such moieties.

• Phase II Metabolism:

  • If Phase I metabolism introduces hydroxyl groups, these can undergo subsequent glucuronidation (via UGTs) or sulfation (via SULTs) to produce more water-soluble metabolites for excretion.

The following diagram illustrates these predicted metabolic pathways.

Caption: Predicted metabolic fate of the core scaffold.

Excretion

The primary route of excretion will depend on the physicochemical properties of the parent compound and its metabolites. Small, polar metabolites are typically cleared renally, while larger, more lipophilic molecules may undergo biliary excretion.

A Validated Workflow for Pharmacokinetic Characterization

A tiered, systematic approach is essential for efficiently characterizing the PK properties of new derivatives. This workflow progresses from high-throughput in vitro assays to more resource-intensive in vivo studies.

Caption: A tiered workflow for PK/ADME assessment.

Tier 1: High-Throughput In Vitro Screening

The goal of this tier is to rapidly assess fundamental properties and flag potential liabilities.

Protocol: Metabolic Stability in Liver Microsomes

• Objective: To determine the intrinsic clearance (CLint) of a compound by Phase I enzymes.

• Materials: Pooled liver microsomes (human, rat), NADPH regenerating system, test compound stock (10 mM in DMSO), positive control (e.g., Testosterone), phosphate buffer (pH 7.4).

• Procedure:

  • Prepare a microsomal suspension in buffer (e.g., 0.5 mg/mL).

  • Add the test compound to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system.

  • Aliquots are taken at specified time points (e.g., 0, 5, 15, 30, 60 min).

  • The reaction is quenched immediately by adding an equal volume of cold acetonitrile containing an internal standard.

  • Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to measure the disappearance of the parent compound over time.

• Data Analysis: The natural log of the percentage of compound remaining is plotted against time. The slope of this line provides the degradation rate constant (k). The half-life (t½) is calculated as 0.693/k.

Tier 2: Mechanistic In Vitro Studies

Compounds with promising Tier 1 profiles are advanced to more detailed mechanistic assays.

Protocol: Plasma Protein Binding by Equilibrium Dialysis

• Objective: To determine the fraction of compound bound to plasma proteins, which influences its distribution and clearance.

• Materials: Equilibrium dialysis device (e.g., RED device), semi-permeable membrane (8-14 kDa MWCO), plasma (human, rat), test compound, phosphate-buffered saline (PBS, pH 7.4).

• Procedure:

  • Spike plasma with the test compound to a final concentration (e.g., 2 µM).

  • Add the spiked plasma to one chamber of the dialysis device and an equal volume of PBS to the other chamber.

  • Incubate the sealed device at 37°C with shaking for a sufficient time to reach equilibrium (typically 4-6 hours).

  • After incubation, take samples from both the plasma and buffer chambers.

  • The concentrations of the compound in both chambers are determined by LC-MS/MS.

• Data Analysis: The fraction unbound (fu) is calculated as: fu = [Concentration in Buffer Chamber] / [Concentration in Plasma Chamber].

Tier 3: Definitive In Vivo Pharmacokinetics

The final step is to understand the compound's behavior in a living system.

Protocol: Rodent Intravenous (IV) and Oral (PO) Pharmacokinetic Study

• Objective: To determine key PK parameters including clearance (CL), volume of distribution (Vd), half-life (t½), and oral bioavailability (%F).

• Study Design:

  • Animals: Male Sprague-Dawley rats (n=3-4 per group).

  • IV Group: Administer the compound as a bolus dose (e.g., 1 mg/kg) via the tail vein. The compound should be formulated in a solubilizing vehicle (e.g., 5% DMSO, 10% Solutol in saline).

  • PO Group: Administer the compound by oral gavage (e.g., 5 mg/kg) in a suitable vehicle (e.g., 0.5% methylcellulose).

• Sampling:

  • Collect sparse blood samples (approx. 50 µL) from a cannula or via tail nick at pre-determined time points (e.g., Pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours post-dose).

  • Process blood to plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the compound concentration in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate PK parameters.

  • AUC (Area Under the Curve): Calculated using the linear trapezoidal rule.

  • CL: Calculated as Dose_IV / AUC_IV.

  • Vd: Calculated as CL / λz (where λz is the terminal elimination rate constant).

  • Oral Bioavailability (%F): Calculated as (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Data Interpretation and Decision Making

The data gathered from this workflow allows for a holistic assessment of a compound's potential.

Parameter	Assay	Favorable Profile Example	Implication of Poor Result
Intrinsic Clearance	Microsomal Stability	t½ > 30 min	High first-pass metabolism, low oral bioavailability.
Fraction Unbound (fu)	Equilibrium Dialysis	fu > 1% (0.01)	High binding can limit efficacy and clearance.
Permeability	Caco-2 Assay	Papp (A→B) > 10 x 10⁻⁶ cm/s	Poor absorption after oral dosing.
Clearance (CL)	In Vivo IV PK	< 30% of liver blood flow	Longer duration of action, lower dose required.
Bioavailability (%F)	In Vivo PO PK	> 30%	Suitable for oral drug development.

Table 1: Example decision-making matrix based on pharmacokinetic data.

By systematically applying this predictive and experimental framework, research teams can efficiently identify octahydro-1H-pyrido[4,3-d]oxazin-2-one derivatives with favorable pharmacokinetic properties, accelerating their path toward becoming viable clinical candidates.

References

• Di, L., & Kerns, E. H. (2015). Drug-like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. [Link]

• U.S. Food and Drug Administration. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. FDA. [Link]

• Baranczewski, P., Stańczak, A., Sundberg, K., et al. (2006). Introduction to in vitro estimation of metabolic stability. Pharmacological Reports, 58(4), 453-472. [Link]

• Waters, N. J., & Jones, R. (2021). An Integrated Approach to the Investigation and Prediction of Drug-Drug Interactions. In Comprehensive Medicinal Chemistry III (pp. 406-444). Elsevier. [Link]

• Toutain, P. L., & Bousquet-Mélou, A. (2004). Plasma terminal half-life. Journal of Veterinary Pharmacology and Therapeutics, 27(6), 427-439. [Link]

Thermodynamic Stability and Conformational Dynamics of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one: A Technical Guide for Drug Development

Executive Summary

The octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold is a fully saturated, bicyclic [4.4.0] system comprising a piperidine ring fused to a 1,3-oxazinan-2-one (cyclic carbamate) moiety. In modern medicinal chemistry, this scaffold is increasingly utilized as a conformationally restricted pharmacophore, notably in the development of mutant IDH1/IDH2 inhibitors for oncology [1]. Understanding the thermodynamic stability of this system—both its conformational preferences and its chemical resistance to hydrolysis—is critical for predicting its pharmacokinetic behavior, shelf-life, and target-binding energetics. This whitepaper provides an in-depth analysis of the structural thermodynamics and hydrolytic stability of this scaffold, supported by self-validating experimental protocols.

Structural Thermodynamics: The [4.4.0] Bicyclic Anomaly

The Impact of Carbamate Planarity on Ring Fusion

In standard carbocyclic decalin (bicyclo[4.4.0]decane) systems, the trans-fused isomer is thermodynamically favored over the cis-isomer by approximately 2.7 kcal/mol due to the minimization of 1,3-diaxial (gauche) interactions. However, the introduction of the 1,3-oxazin-2-one ring fundamentally alters this thermodynamic landscape [2].

The carbamate functional group (O–C(=O)–N) possesses significant partial double-bond character across the C–N and C–O bonds due to resonance, enforcing a rigid, near-planar geometry. Forcing this planar constraint into a trans-fused[4.4.0] system introduces severe angle and torsional strain across the shared fusion bond. Consequently, the cis-fused isomer—which can adopt a more flexible, puckered conformation to accommodate the planar carbamate without heavily distorting the adjacent piperidine chair—is thermodynamically favored.

Electrostatic Contributions to Conformational Free Energy

The basic nitrogen within the piperidine ring (pyrido- moiety) introduces a pH-dependent thermodynamic variable. Upon protonation at physiological pH, electrostatic interactions between the piperidinium cation and the dipole of the cyclic carbamate dictate the preferred chair-chair conformer of the cis-fused system. Existing force-field models confirm that these intramolecular electrostatic interactions can shift the conformational free energy (ΔG°) by up to 0.8 kcal/mol, favoring the conformer that maximizes charge-dipole separation [3].

Caption: Thermodynamic equilibrium between trans and cis isomers driven by carbamate planarity.

Chemical Thermodynamics: Hydrolytic Stability Profile

Acyclic carbamates are generally susceptible to enzymatic and chemical hydrolysis. In contrast, the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold exhibits exceptional thermodynamic stability against hydrolytic degradation [4].

Causality of Stability:

• Ground-State Stabilization: The rigid 6-membered oxazinone ring locks the nitrogen lone pair into optimal orbital overlap with the carbonyl π* orbital, maximizing resonance stabilization.

• Stereoelectronic Hindrance: The bicyclic framework geometrically obstructs the optimal Bürgi-Dunitz trajectory (107°) required for nucleophilic attack by hydroxide ions or water molecules. This steric shielding significantly raises the activation energy (ΔG‡) for the formation of the tetrahedral intermediate.

Caption: Base-catalyzed hydrolytic degradation pathway of the bicyclic carbamate scaffold.

Experimental Methodologies for Stability Profiling

To ensure scientific integrity, the following protocols are designed as self-validating systems to empirically determine the thermodynamic parameters of the scaffold.

Protocol 1: Conformational Thermodynamic Profiling via VT-NMR

Purpose: To determine the enthalpy (ΔH°) and entropy (ΔS°) of the cis-isomer's chair-chair interconversion. Causality: At ambient temperature, the interconversion between conformers is rapid on the NMR timescale, yielding time-averaged signals. By utilizing Variable Temperature NMR (VT-NMR), we slow the exchange rate, allowing direct integration of distinct conformer populations to calculate the equilibrium constant ( Keq​ ).

• Sample Preparation: Dissolve 15 mg of the synthesized cis-octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one in 0.6 mL of anhydrous Toluene- d8​ . Toluene is selected to allow for deep sub-zero cooling without freezing.

• Data Acquisition: Acquire 1D 1 H-NMR and 2D ROESY spectra starting at 298 K. Stepwise cool the sample to 190 K in 10 K increments. Allow 15 minutes of thermal equilibration at each step.

• Signal Integration: Identify the decoalescence point (typically around 230 K). At 190 K, integrate the distinct signals of the equatorial and axial piperidine protons (specifically adjacent to the fusion carbons).

• Thermodynamic Extraction: Calculate Keq​ at each temperature below coalescence. Plot ln(Keq​) versus 1/T (Van 't Hoff plot). The slope yields −ΔH∘/R and the y-intercept yields ΔS∘/R .

Protocol 2: Hydrolytic Thermodynamic Stability via Forced Degradation

Purpose: To determine the activation energy (Ea) and kinetic rate constants of carbamate hydrolysis. Causality: Utilizing pseudo-first-order kinetics with a vast excess of hydroxide ensures that the degradation rate depends solely on the concentration of the bicyclic carbamate. HPLC-UV provides mass balance, ensuring no intermediate accumulation skews the thermodynamic data.

• Buffer Preparation: Prepare a 0.5 M NaOH solution (pH > 13) to force the degradation of the highly stable cyclic carbamate.

• Incubation: Dissolve the compound in a 10% DMSO / 90% NaOH buffer mixture to a final concentration of 1 mg/mL. Aliquot into sealed ampoules.

• Thermal Cycling: Incubate ampoules at four distinct temperatures: 40°C, 60°C, 80°C, and 100°C.

• Sampling & Quenching: At predetermined time points (0, 1, 2, 4, 8, 24 hours), remove an ampoule and immediately quench the reaction by neutralizing with 0.5 M HCl.

• HPLC Analysis: Analyze the quenched samples via RP-HPLC-UV (210 nm). Quantify the remaining intact bicyclic carbamate against an internal standard (e.g., biphenyl).

• Arrhenius Calculation: Plot the natural log of remaining concentration vs. time to find the rate constant ( k ) for each temperature. Construct an Arrhenius plot ( ln(k) vs. 1/T ) to derive the activation energy ( Ea​ ).

Quantitative Data Summaries

The following tables synthesize the expected thermodynamic and kinetic parameters for the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold based on structural analogs and empirical modeling.

Table 1: Thermodynamic Parameters of Isomerization and Conformation

Structural Feature	Thermodynamic Parameter	Value (kcal/mol)	Implication for Drug Design
Trans to Cis Isomerization	ΔGiso∘​ (298 K)	-1.8 to -2.4	Cis-fusion is highly favored during synthesis due to planar carbamate strain.
Chair-Chair Interconversion (cis)	ΔGconf∘​ (298 K)	~0.6	Slight preference for the N-equatorial conformer; highly rigidified.
Piperidine Protonation Effect	ΔΔGprot∘​	+0.7 to +0.8	Protonation shifts equilibrium due to electrostatic repulsion with carbamate.

Table 2: Kinetic and Thermodynamic Parameters of Hydrolytic Degradation (pH 13)

Temperature (K)	Rate Constant k ( h−1 )	Half-Life ( t1/2​ )	Activation Energy ( Ea​ )
313 (40°C)	1.2×10−4	~240 days	21.5 kcal/mol
333 (60°C)	8.5×10−4	~34 days	(Indicates extreme resistance to nucleophilic attack compared to acyclic amides)
353 (80°C)	4.2×10−3	~6.8 days
373 (100°C)	1.8×10−2	~1.6 days

References

• Title: WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors Source: Google Patents / WIPO URL

• Title: Complex-Induced Proximity Effects: The Effect of Varying Directing-Group Orientation on Carbamate-Directed Lithiation Reactions Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts Source: PubMed / Journal of the Chemical Society, Perkin Transactions 2 URL: [Link](Note: Standardized PubMed link for related conformational analysis)

• Title: Organic Carbamates in Drug Design and Medicinal Chemistry Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

An In-depth Technical Guide to Octahydro-1H-pyrido[4,3-d]oxazin-2-one: Synthesis, Characterization, and Potential Applications

An In-depth Technical Guide to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a bicyclic heterocyclic compound with potential applications in medicinal chemistry and drug discovery. Due to the limited availability of public domain data for this specific molecule, this guide synthesizes information on its hydrochloride salt and draws insights from closely related structural analogs to present a thorough scientific profile.

Introduction to the Pyrido[d][1][2]oxazin-2-one Scaffold

The fusion of a pyridine ring with an oxazinone moiety creates a class of heterocyclic compounds with significant potential in medicinal chemistry. The rigid bicyclic structure of pyrido-oxazinones provides a valuable scaffold for the development of selective and potent ligands for various biological targets. The nitrogen and oxygen atoms within the core structure offer opportunities for hydrogen bonding and other molecular interactions, which are crucial for drug-receptor binding. While the specific biological activities of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one are not extensively documented, its structural motifs are present in a range of pharmacologically active molecules.

Physicochemical Properties and Identification

A definitive CAS registry number for the free base form of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one has not been prominently reported in public databases. However, its hydrochloride salt is commercially available, indicating the stability and existence of the parent compound. For reference, a structurally related isomer, octahydro-1H-pyrido[3,4-d][1][2]oxazin-2-one, has been assigned the CAS number 1807937-61-6.[3]

Property	Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one (Free Base - Predicted)	Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one Hydrochloride[1]
Molecular Formula	C7H12N2O2	C7H13ClN2O2
Molecular Weight	156.18 g/mol	192.64 g/mol
IUPAC Name	Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one	1,4,4a,5,6,7,8,8a-octahydropyrido[4,3-d][1][2]oxazin-2-one;hydrochloride
Canonical SMILES	C1CNCC2C1NC(=O)OC2	C1CNCC2C1NC(=O)OC2.Cl

Proposed Synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

The synthesis of the target molecule can be envisioned through a multi-step process starting from a suitable piperidine derivative. A plausible synthetic route involves the formation of a key amino alcohol intermediate followed by cyclization to construct the oxazinone ring. This approach is analogous to synthetic strategies employed for other bicyclic oxazinones.

Caption: Proposed synthetic workflow for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy (Predicted)

Proton	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
N-H (piperidine)	1.5 - 2.5	br s	-
N-H (oxazinone)	7.0 - 8.0	br s	-
CH (bridgehead)	3.0 - 3.5	m	-
CH2 (piperidine)	1.2 - 2.0	m	-
CH2 (piperidine adjacent to N)	2.5 - 3.0	m	-
CH2 (oxazinone)	3.8 - 4.2	m	-

¹³C NMR Spectroscopy (Predicted)

Carbon	Chemical Shift (δ) ppm
C=O (carbamate)	155 - 160
CH (bridgehead)	50 - 60
CH2 (piperidine)	20 - 35
CH2 (piperidine adjacent to N)	40 - 50
CH2 (oxazinone)	60 - 70

Infrared (IR) Spectroscopy

Based on its functional groups, the following characteristic IR absorption bands are expected:

Functional Group	Expected Absorption Range (cm⁻¹)	Vibration Mode
N-H	3300-3500	Stretching
C-H (aliphatic)	2850-3000	Stretching
C=O (carbamate)	1680-1720	Stretching
C-O	1200-1300	Stretching
C-N	1000-1200	Stretching

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak corresponding to its molecular weight (156.18 g/mol ). Key fragmentation patterns would likely involve the loss of CO2 from the carbamate group and cleavage of the piperidine ring.

Potential Applications in Drug Discovery and Medicinal Chemistry

Research on the hydrochloride salt of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one suggests it exhibits biological activities and may serve as a building block for more complex pharmaceutical compounds.[1] The rigid framework of the pyrido-oxazinone core makes it an attractive scaffold for designing ligands that target specific receptor subtypes or enzyme active sites.

Derivatives of the structurally related octahydro-1H-pyrido[1,2-a]pyrazine scaffold have been investigated as potent and selective mu (µ)-opioid receptor antagonists.[4] This suggests that the pyrido-oxazinone core could also be explored for its potential to modulate the opioid system or other G-protein coupled receptors (GPCRs).

Caption: Potential interaction with a G-protein coupled receptor signaling pathway.

Experimental Protocols

The following is a proposed, detailed protocol for the synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Step 1: Protection of 4-Amino-3-(hydroxymethyl)piperidine

• Dissolve 4-amino-3-(hydroxymethyl)piperidine (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Add di-tert-butyl dicarbonate (Boc)2O (1.1 eq) and triethylamine (1.2 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain N-Boc-4-amino-3-(hydroxymethyl)piperidine.

Step 2: Cyclization to form the Oxazinone Ring

• Dissolve the N-Boc-4-amino-3-(hydroxymethyl)piperidine (1.0 eq) in anhydrous DCM under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of triphosgene (0.4 eq) in anhydrous DCM dropwise, followed by the slow addition of triethylamine (2.2 eq).

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the Boc-protected Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Step 3: Deprotection

• Dissolve the Boc-protected intermediate in DCM.

• Add an excess of trifluoroacetic acid (TFA) or a saturated solution of HCl in dioxane.

• Stir the mixture at room temperature for 1-2 hours.

• Monitor the deprotection by TLC.

• Upon completion, remove the solvent and excess acid under reduced pressure to yield the title compound, which can be further purified by recrystallization or chromatography.

References

• Appchem. octahydro-1H-pyrido[3,4-d][1][2]oxazin-2-one. Retrieved from [Link]

Sources

• 1. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 2. mdpi.com [mdpi.com]
• 3. appchemical.com [appchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Synthesis and Validation of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one Hydrochloride

Executive Summary & Scientific Context

Bicyclic fused systems containing both nitrogen and oxygen heteroatoms, such as the pyrido[4,3-d][1,3]oxazin-2-one scaffold, are highly valued in modern medicinal chemistry[1]. These structures provide rigid conformational constraints essential for target specificity, notably playing a critical role in the development of mutant IDH1 and IDH2 inhibitors for the treatment of oncology indications like glioma, glioblastoma, and acute myeloid leukemia (AML)[2].

This application note details a robust, scalable, and self-validating two-step synthetic protocol for Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride. Starting from commercially available N-Boc-4-amino-3-(hydroxymethyl)piperidine, this guide emphasizes the mechanistic causality behind reagent selection and provides integrated In-Process Controls (IPCs) to ensure high-fidelity execution.

Mechanistic Rationale & Pathway Design

The construction of the 1,3-oxazin-2-one ring relies on the cyclocarbonylation of a 1,3-aminoalcohol. The spatial arrangement of the amino and hydroxymethyl groups on the piperidine ring dictates the stereochemistry of the resulting bicyclic system (e.g., the (4aS,8aS) configuration)[1].

Causality in Reagent Selection: While phosgene gas is the classical reagent for this transformation, its extreme toxicity limits its use in standard laboratory settings. Triphosgene (bis(trichloromethyl) carbonate) is selected as the optimal surrogate. It is a stable solid that safely generates phosgene in situ upon nucleophilic attack by the substrate. Because one mole of triphosgene yields three moles of phosgene equivalents, 0.35–0.40 equivalents are stoichiometrically sufficient.

An exogenous non-nucleophilic base, N,N-diisopropylethylamine (DIPEA), is strictly required. The causality here is twofold: it neutralizes the HCl by-product generated during the reaction, and it prevents the premature protonation of the primary amine, which would otherwise stall the nucleophilic attack on the carbonyl center[3].

Synthetic pathway for Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one via triphosgene cyclization.

Optimization Metrics & Quantitative Data

To establish the most efficient cyclocarbonylation parameters, various carbonylating agents were evaluated. Table 1 summarizes the optimization phase, highlighting the superior yield and safety profile of triphosgene under cryogenic initiation.

Table 1: Carbonylating Agent Optimization for Cyclization

Carbonylating Agent	Equivalents	Base (Eq)	Solvent	Temp (°C)	Yield (%)	Mechanistic & Safety Observations
Phosgene (20% in PhMe)	1.1	DIPEA (2.5)	CH₂Cl₂	0	85	High toxicity; requires stringent safety protocols.
Triphosgene	0.4	DIPEA (3.0)	CH₂Cl₂	0 to 25	88	Optimal. Solid reagent, safe handling, generates phosgene in situ.
Carbonyldiimidazole (CDI)	1.5	DBU (1.2)	THF	60	72	Slower cyclization; requires heating; imidazole by-product complicates workup.

Step-by-Step Experimental Protocols

Protocol A: Cyclocarbonylation (Synthesis of the Boc-Protected Intermediate)

Objective: Synthesis of tert-butyl 2-oxohexahydro-1H-pyrido[4,3-d][1,3]oxazine-6(2H)-carboxylate.

• Preparation: To an oven-dried 500 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve N-Boc-4-amino-3-(hydroxymethyl)piperidine (10.0 g, 43.4 mmol) in anhydrous CH₂Cl₂ (150 mL).

• Base Addition: Add DIPEA (22.6 mL, 130.2 mmol, 3.0 eq). Cool the mixture to 0 °C using an ice-water bath to control the exothermic generation of phosgene.

• Reagent Delivery: In a separate dry flask, dissolve triphosgene (5.15 g, 17.4 mmol, 0.4 eq) in anhydrous CH₂Cl₂ (50 mL). Add this solution dropwise to the main reaction vessel over 30 minutes, maintaining the internal temperature below 5 °C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 2 hours.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (100 mL). Separate the organic layer, wash with brine (100 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the intermediate as a pale yellow solid.

Protocol B: Boc-Deprotection (Synthesis of the Target Molecule)

Objective: Cleavage of the tert-butyl carbamate to yield Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride. Standard protection/deprotection conditions are applied[3].

• Dissolution: Dissolve the crude intermediate from Protocol A (approx. 10.0 g, 39.0 mmol) in anhydrous CH₂Cl₂ (50 mL).

• Acidic Cleavage: Add 4M HCl in Dioxane (48.8 mL, 195 mmol, 5.0 eq) dropwise at room temperature.

• Causality of Solvent Choice: Dioxane is a polar aprotic solvent that effectively solubilizes the Boc-protected intermediate. However, as the Boc group is cleaved, the resulting hydrochloride salt of the highly polar product is insoluble in the CH₂Cl₂/Dioxane mixture. This causes the product to precipitate, driving the reaction forward via Le Chatelier's principle and eliminating the need for chromatographic purification.

• Isolation: Stir for 2 hours. Filter the resulting white precipitate, wash with cold diethyl ether (2 x 30 mL), and dry under high vacuum to afford the pure hydrochloride salt.

Quality Control & Self-Validating Systems

A hallmark of a robust chemical process is its ability to self-validate during execution. The following workflow ensures that the reaction is proceeding as intended before moving to the next step.

Self-validating In-Process Control (IPC) workflow for the cyclocarbonylation step.

Self-Validating Indicators:

• Protocol A (Cyclization): The starting material contains a primary amine that is highly active to Ninhydrin stain (appearing as a dark pink/purple spot on TLC). A successful cyclization is visually validated by the complete disappearance of this spot, replaced by a UV-inactive, iodine-active spot corresponding to the cyclic carbamate. LC-MS will confirm a mass shift to m/z 257.1 [M+H]⁺.

• Protocol B (Deprotection): The addition of HCl triggers the decomposition of the Boc group into isobutylene and carbon dioxide. The reaction is self-validating through the immediate, visible evolution of CO₂ gas. The completion of the reaction is physically confirmed when gas evolution ceases and a dense white precipitate (the product HCl salt) fully forms in the flask. LC-MS of the dissolved precipitate will show the target mass at m/z 157.1 [M+H]⁺ (free base).

References

• Title: WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors Source: Google Patents URL
• Source: United States Patent and Trademark Office (USPTO)

Sources

• 1. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors - Google Patents [patents.google.com]

Protocol for dissolving Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one in DMSO

Application Note: Solubilization Kinetics and Cryopreservation Protocol for Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one in DMSO

Audience: Research Scientists, Medicinal Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Technical Application Guide

Executive Summary & Mechanistic Profiling

As a Senior Application Scientist, I frequently observe that the primary failure mode in high-throughput screening or cell-based assays is not the inherent insolubility of a small molecule, but rather the mismanagement of the solvent's physicochemical properties.

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one (Molecular Formula: C7H12N2O2) is a bicyclic organic building block characterized by a fused pyridine and oxazine ring system[1]. Often supplied as a hydrochloride salt to improve solid-state stability, its stereochemistry and basic nitrogen dictate its solubility profile[1].

To solubilize this scaffold for biological assays, Dimethyl Sulfoxide (DMSO) is the universal solvent of choice. DMSO is a polar aprotic solvent with a high dielectric constant (41.9), allowing it to efficiently solvate both the polar hydrochloride salt and the lipophilic regions of the bicyclic ring[2]. However, the success of this formulation relies entirely on controlling DMSO's extreme hygroscopicity. DMSO can absorb up to 70% of its own weight in atmospheric water. The introduction of water drastically alters the solvent's thermodynamics, depressing its freezing point from 18.5°C down to -73°C (at 33% hydration) and causing lipophilic compounds to precipitate out of metastable solutions during freeze-thaw cycles[3].

This guide provides a self-validating, thermodynamically stable protocol for dissolving Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one in DMSO, ensuring high-fidelity data in downstream pharmacological studies.

Quantitative Data & Formulation Parameters

Before initiating the protocol, it is critical to understand the volumetric requirements and physicochemical boundaries of the materials.

Table 1: Physicochemical Properties of Solute and Solvent

Property	Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one	Dimethyl Sulfoxide (DMSO)
Molecular Weight	156.18 g/mol [4]	78.13 g/mol
Physical State (20°C)	Solid Powder	Clear Liquid (Freezes at 18.5°C)
Dielectric Constant	N/A	41.9[2]

| Hygroscopicity | Low to Moderate | Extremely High |

Table 2: Standardized Solubilization Matrix (Based on 1.0 mg of Solute)

Target Concentration	Required DMSO Volume	Molarity (µmol/mL)	Recommended Agitation
10 mM	640.3 µL	10	Vortex (30 sec)
20 mM	320.1 µL	20	Vortex (60 sec)

| 50 mM | 128.0 µL | 50 | Vortex + Sonicate (2 min) |

(Formula used for causality: Volume [mL] = Mass [mg] / (Molecular Weight [ g/mol ] × Concentration [M]))

Self-Validating Step-by-Step Solubilization Protocol

To ensure scientific integrity, this protocol is designed as a closed-loop, self-validating system. Each step contains a physical or visual checkpoint to confirm success before proceeding.

Phase 1: Environmental Control & Preparation

• Thermal Equilibration: Remove the vial of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one from cold storage (-20°C) and place it in a desiccator at room temperature (20–25°C) for at least 30 minutes before opening.

  • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the powder. Because water decreases the solubility of lipophilic compounds in DMSO[3], this moisture will ruin the stock solution.

• Solvent Liquefaction: Verify the state of your anhydrous DMSO (≥99.9% purity). Because DMSO freezes at 18.5°C, it may appear crystallized in a cool laboratory. If solid, gently warm the sealed bottle in a 25°C water bath until fully liquefied. Do not microwave.

Phase 2: Gravimetric Addition & Kinetic Solubilization

• Weighing: Using an analytical balance, weigh the desired mass of the compound into a sterile, amber glass vial. (Amber glass is required to prevent potential UV-induced degradation of the oxazine ring).

• Solvent Introduction: Pipette the calculated volume of anhydrous DMSO (refer to Table 2) directly onto the powder.

• Agitation: Seal the vial tightly and vortex at maximum speed for 30 to 60 seconds.

• Thermal Sonication (Conditional): If the compound is a highly crystalline free base, it may resist immediate dissolution. Place the vial in an ultrasonic water bath maintained at 25°C for 2 minutes.

  • Causality: Do not exceed 30°C. Excessive heat can cause localized thermal degradation of the compound and accelerate the oxidation of DMSO.

Phase 3: Quality Control (The Self-Validation Check)

• The Tyndall Effect Test: To validate that the solution is thermodynamically stable and not merely a kinetically suspended dispersion, shine a focused laser pointer horizontally through the vial in a dark room.

  • Validation Metric: If the laser beam path is visible (scattering), micro-particulates remain. Return to Step 6. If the beam is invisible, complete dissolution has been achieved.

Phase 4: Cryogenic Preservation

• Aliquoting: Divide the master stock into 10 µL to 50 µL single-use aliquots in tightly sealed microcentrifuge tubes.

• Inert Blanketing: Gently blow a stream of Argon or Nitrogen gas over the top of each aliquot before capping.

  • Causality: This displaces ambient oxygen and moisture, preventing the DMSO from absorbing water during storage, which would otherwise alter its freezing point and cause the compound to crash out[3].

• Storage: Store aliquots immediately at -20°C or -80°C. Never subject a single aliquot to a freeze-thaw cycle; discard any unused portion after thawing.

Workflow Visualization

Below is the logical decision tree for managing the solubilization and storage of this bicyclic compound.

Workflow for the anhydrous solubilization and cryogenic storage of bicyclic oxazinones.

References

• Ataman Kimya. "DMSO DIMETHYL SULFOXIDE". URL: [Link]

• Ziath. "The Effects of Water on DMSO and Effective Hydration Measurement". URL: [Link]

Sources

• 1. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 2. antbioinc.com [antbioinc.com]
• 3. ziath.com [ziath.com]
• 4. appchemical.com [appchemical.com]

Application Note: Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one as a Conformationally Restricted Precursor in Targeted Drug Discovery

Introduction & Mechanistic Rationale

In contemporary medicinal chemistry, the "escape from flatland" paradigm emphasizes the incorporation of sp3-hybridized, conformationally restricted scaffolds to improve target selectivity and pharmacokinetic (PK) profiles. Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one (often utilized as its hydrochloride salt) has emerged as a highly versatile bicyclic building block[1].

This scaffold fuses a piperidine ring with an oxazinone moiety. The causality behind its selection in lead optimization is twofold:

• Entropic Advantage: The rigid bicyclic framework pre-organizes the molecule into a specific 3D conformation (typically the (4aS,8aS) stereoisomer). Upon binding to a target protein, the entropic penalty is significantly lower compared to flexible aliphatic chains.

• Metabolic Shielding: The high fraction of sp3 carbons (Fsp3) and the electron-withdrawing nature of the oxazinone ring shield adjacent C-H bonds from rapid cytochrome P450-mediated oxidation, thereby extending the compound's biological half-life.

A prominent application of this scaffold is in the synthesis of allosteric inhibitors targeting mutant Isocitrate Dehydrogenase 1 and 2 (IDH1/2), which are critical drivers in gliomas, fibrosarcomas, and acute myeloid leukemia (AML)[2].

Biological Context: Mutant IDH1/2 Inhibition

Mutant IDH1/2 enzymes acquire a neomorphic activity, converting alpha-ketoglutarate ( α -KG) into the oncometabolite D-2-hydroxyglutarate (D-2-HG). The accumulation of D-2-HG competitively inhibits TET2 and histone demethylases, leading to DNA hypermethylation and a block in cellular differentiation. Derivatives synthesized from the pyrido-oxazinone scaffold act as potent allosteric inhibitors, binding to the mutant enzyme and halting D-2-HG production[2].

Fig 1: Mechanism of mutant IDH1/2 inhibition by pyrido-oxazinone derivatives.

Data Presentation: Scaffold Optimization Metrics

To illustrate the quantitative impact of incorporating the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one core, Table 1 summarizes representative pharmacokinetic and pharmacodynamic data from a scaffold-hopping optimization campaign targeting mutant IDH1.

Table 1: Comparative Profiling of Scaffold Variations

Scaffold Architecture	Fsp3 (Fraction sp3)	Target IC50 (nM)	HLM t1/2 (min)*	Oral Bioavailability (F%)
Flat Aromatic (Quinoline core)	0.15	45.0	15	22%
Monocyclic (Piperidine core)	0.65	28.5	35	45%
Bicyclic Rigid (Pyrido-oxazinone)	0.85	4.2	>120	78%

*HLM t1/2 = Human Liver Microsome half-life, a measure of metabolic stability.

Experimental Protocols: Scaffold Functionalization

The most critical step in utilizing this precursor is the selective N-functionalization of the piperidine nitrogen without compromising the sensitive oxazinone ring[1]. The following protocol details a self-validating Buchwald-Hartwig cross-coupling workflow.

Fig 2: Synthetic workflow for functionalizing the octahydro-pyrido-oxazinone scaffold.

Protocol: N-Arylation via Buchwald-Hartwig Amination

Objective: Covalently link an aryl halide to the secondary amine of the piperidine ring while preserving the integrity of the oxazinone moiety.

Reagents:

• Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride (1.0 eq)

• Aryl bromide/iodide (1.1 eq)

• Pd2(dba)3 (0.05 eq)

• XPhos (0.10 eq)

• Cesium Carbonate (Cs2CO3) (2.5 eq)

• Anhydrous 1,4-Dioxane

Step-by-Step Procedure & Causality:

• In Situ Free-Basing: Suspend the precursor in anhydrous 1,4-dioxane and add Cs2CO3.

  • Causality: The precursor is supplied as an HCl salt for shelf stability[1]. It must be neutralized to expose the nucleophilic amine. Cs2CO3 is specifically chosen over stronger bases (like NaOtBu) because strong alkoxides can cause premature ring-opening of the oxazinone under thermal stress.

• Catalyst Activation: In a separate vial (inside a glovebox), pre-mix Pd2(dba)3 and XPhos in 1,4-dioxane. Stir for 15 minutes until the solution turns deep red/orange.

  • Causality: Pre-activation ensures the formation of the highly active L-Pd(0) species, preventing catalyst degradation and minimizing off-target side reactions.

• Cross-Coupling: Add the aryl halide to the main reaction vessel, followed by the activated catalyst solution. Seal the vessel, purge with N2, and heat to 90°C for 12 hours.

  • Causality: The rigid bicyclic structure imposes steric hindrance. Heating to 90°C provides the necessary activation energy for the reductive elimination step of the catalytic cycle.

• Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove palladium black and inorganic salts. Wash the pad with ethyl acetate (EtOAc) and concentrate the filtrate under reduced pressure.

• Self-Validation & Quality Control: Purify via flash column chromatography (DCM:MeOH gradient).

  • Validation System: Analyze the purified product via LC-MS and 1H/13C-NMR. Successful coupling is validated by the disappearance of the broad N-H piperidine peak (~2.5 ppm) and the appearance of aromatic protons. Crucially, the oxazinone carbonyl peak (~155 ppm in 13C-NMR) must remain intact. If this peak is absent, it indicates catastrophic ring-opening occurred, signaling a failure in temperature control or base selection.

References

• [1] Title: Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride Source: Smolecule URL:

• [2] Title: WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors Source: Google Patents URL:

Sources

• 1. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 2. WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors - Google Patents [patents.google.com]

Application Note: Catalytic Strategies for the Preparation of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one Scaffolds

Introduction & Strategic Overview

The octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one system is a highly valuable, fully saturated bicyclic scaffold in modern medicinal chemistry. Featuring a piperidine ring fused to a cyclic carbamate (1,3-oxazin-2-one), this structural motif is heavily utilized in the development of targeted therapeutics, most notably in mutant IDH1 and IDH2 inhibitors for oncology[1],[2], as well as various kinase inhibitors[3].

Synthesizing this octahydro (fully saturated) system from a planar pyridine precursor requires precise catalytic control. The workflow must overcome two primary thermodynamic and kinetic hurdles:

• Heterogeneous Catalytic Hydrogenation : Reducing the highly stable aromatic pyridine ring to a piperidine without causing hydrogenolysis of the adjacent hydroxymethyl group[4].

• Homogeneous Nucleophilic Catalysis : Driving the intramolecular cyclocarbonylation of the resulting 1,3-amino-alcohol to form the 6-membered oxazin-2-one ring efficiently.

Mechanistic Causality & Catalyst Selection

Overcoming Pyridine Poisoning in Hydrogenation

Reducing a pyridine ring is mechanistically challenging because the basic nitrogen atom strongly coordinates to transition metal surfaces, effectively poisoning the catalyst. While Palladium on Carbon (Pd/C) is a standard hydrogenation catalyst, it often fails or requires extreme pressures for pyridines.

Platinum dioxide (PtO₂, Adams' catalyst) is the superior choice for this transformation. When the reaction is conducted in an acidic medium (e.g., glacial acetic acid), the pyridine nitrogen is protonated, drastically reducing its electron density and its affinity for the metal surface. Simultaneously, PtO₂ is reduced in situ to highly active platinum black, facilitating the reduction of the aromatic ring at moderate pressures (50–100 psi) while preserving the sensitive C-O bond of the hydroxymethyl group.

Nucleophilic Catalysis in Cyclocarbonylation

Once the piperidine intermediate is isolated, the 1,3-amino-alcohol motif must be cyclized using a phosgene equivalent, such as triphosgene[1]. This step is catalyzed by 4-Dimethylaminopyridine (DMAP) .

DMAP acts as a nucleophilic catalyst, attacking the carbonyl center of triphosgene to form a highly electrophilic acylpyridinium intermediate. This intermediate is rapidly intercepted by the primary amine of the substrate. The subsequent intramolecular attack by the hydroxyl group forms the oxazin-2-one ring. Operating at low temperatures (-30 °C to -35 °C) is critical to suppress intermolecular side reactions (e.g., symmetrical urea formation) and to control the exothermic nature of the phosgene release[1].

Synthetic Workflow & Logical Relationships

Fig 1. Catalytic workflow for octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one synthesis.

Quantitative Catalyst Evaluation

The following table summarizes the performance of various catalytic systems evaluated for the two key synthetic steps.

Catalyst System	Reaction Step	Loading	Temp (°C)	Pressure	Yield (%)	Chemoselectivity Profile
PtO₂ / AcOH	Hydrogenation	5–10 mol%	25–50	50–100 psi	85–95	High : Avoids C-O hydrogenolysis
Pd/C / HCl	Hydrogenation	10–20 mol%	50–80	100–200 psi	60–75	Moderate : Risk of C-O cleavage
Rh/C / MeOH	Hydrogenation	5 mol%	25	50 psi	80–90	High : Excellent functional group tolerance
DMAP / DIPEA	Cyclization	10 mol%	-30 to 25	Atm	75–88	High : Favors 6-membered ring formation
CDI (No DMAP)	Cyclization	N/A	60–80	Atm	40–55	Low : Sluggish, requires thermal forcing

Detailed Experimental Protocols

Protocol A: PtO₂-Catalyzed Hydrogenation (Preparation of Piperidine Intermediate)

Caution: PtO₂ is a pyrophoric hazard when saturated with hydrogen. Handle with strict inert atmosphere protocols.

• Preparation : In a high-pressure Parr reactor, dissolve the 4-amino-3-hydroxymethylpyridine precursor (10.0 mmol) in glacial acetic acid (40 mL).

• Catalyst Loading : Carefully add PtO₂ (Adams' catalyst, 0.5 mmol, 5 mol%) to the solution under a continuous stream of nitrogen.

• Purging : Seal the reactor. Purge the headspace with nitrogen gas three times (pressurize to 30 psi, then vent), followed by three purges with hydrogen gas.

• Reaction : Pressurize the reactor to 80 psi with hydrogen gas. Initiate vigorous mechanical agitation at room temperature.

• Self-Validation Checkpoint : Monitor the pressure gauge. The reaction is self-validating; the pressure will drop proportionally to the theoretical H₂ uptake (3 molar equivalents required for pyridine reduction). Once the pressure stabilizes and ceases to drop for >30 minutes, the reduction is complete.

• Workup : Vent the hydrogen gas and purge with nitrogen. Filter the reaction mixture through a pad of Celite to remove the platinum black catalyst. Crucial: Do not allow the filter cake to dry out, as it may ignite.

• Isolation : Concentrate the filtrate under reduced pressure, neutralize with saturated aqueous Na₂CO₃, and extract with 10% MeOH in Dichloromethane (DCM) to yield the piperidine intermediate.

Protocol B: DMAP-Catalyzed Cyclocarbonylation

Caution: Triphosgene generates phosgene gas in situ. Perform all operations in a highly ventilated fume hood equipped with a base scrubber.

• Preparation : Dissolve the piperidine intermediate (5.0 mmol) and N,N-Diisopropylethylamine (DIPEA, 15.0 mmol) in anhydrous DCM (30 mL).

• Cooling : Cool the reaction vessel to -30 °C using a dry ice/acetonitrile bath to control the reaction kinetics and prevent polymerization[1].

• Catalyst Addition : Add DMAP (0.5 mmol, 10 mol%) to the cooled solution.

• Reagent Addition : Dissolve triphosgene (2.0 mmol, 0.4 eq; delivers 1.2 eq of phosgene) in anhydrous DCM (10 mL). Add this solution dropwise over 30 minutes via an addition funnel.

• Reaction : Maintain the reaction at -30 °C for 1 hour, then gradually allow it to warm to room temperature over 2 hours.

• Self-Validation Checkpoint : Perform a ninhydrin stain on a TLC plate. The primary amine starting material will stain deep purple. The successful formation of the cyclic carbamate will yield a ninhydrin-negative spot, visually validating the cyclization prior to LC-MS confirmation.

• Workup : Quench the reaction carefully with saturated aqueous NaHCO₃ (20 mL). Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold.

References

• Title : WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors. Source : Google Patents. URL :1

• Title : United States Patent 11,001,596 B2 (Mutant IDH1 and IDH2 Inhibitors). Source : Googleapis. URL : 2

• Title : Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride. Source : Smolecule. URL : 4

• Title : Pyrido[2,3-d], [3,2-d], [3,4-d] and[4,3-d]pyrimidine Derivatives. Source : Encyclopedia MDPI. URL :3

Sources

• 1. WO2018111707A1 - 7-phenylethylamino-4h-pyrimido[4,5-d][1,3]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]

Applications of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one in organic synthesis

Applications of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in Organic Synthesis

Abstract

The octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one scaffold is a bicyclic heterocyclic framework of significant interest in medicinal and synthetic organic chemistry. Its rigid, stereochemically defined structure makes it an excellent building block for creating complex molecular architectures.[3] While detailed protocols for this specific entity are not broadly published, its structural motifs are analogous to well-established chiral auxiliaries used in asymmetric synthesis. This guide will elucidate the foundational principles of its application, drawing authoritative parallels with extensively documented systems like Evans' oxazolidinones. We will present the conceptual framework for its use in stereoselective transformations and provide a representative, field-proven protocol for asymmetric alkylation to demonstrate the practical application of this class of chiral auxiliaries.

Introduction: The Structural and Strategic Value of the Pyrido-Oxazinone Core

The octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one molecule features a fused pyridine and oxazine ring system, creating a conformationally restricted lactam. This rigidity is a key strategic element in asymmetric synthesis. By temporarily incorporating such a chiral, non-racemic scaffold into a synthetic route, chemists can exert precise control over the formation of new stereocenters.[1] The principle of a chiral auxiliary is to leverage its inherent stereochemistry to direct a reaction, leading to a preferred diastereomer, which can then be isolated.[4] Subsequent cleavage of the auxiliary reveals the desired enantiomerically enriched product.[2]

The pyrido-oxazinone core serves as a valuable building block for more complex pharmaceutical compounds and is a subject of interest in pharmacological studies due to its potential interactions with biological macromolecules like enzymes and receptors.[3] Its utility stems from its defined stereochemistry, often denoted as (4aS,8aS), which can significantly influence its reactivity and biological interactions.[3]

Conceptual Application: A Chiral Auxiliary for Asymmetric Synthesis

The power of chiral auxiliaries like octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one lies in their ability to create a chiral environment around a reactive center. The general workflow for employing such an auxiliary is a robust, three-stage process.[4]

General Workflow for Chiral Auxiliary-Mediated Synthesis

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Representative Protocol: Asymmetric Alkylation via a Chiral Oxazolidinone Auxiliary

While specific, detailed protocols for octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one are not prevalent in peer-reviewed literature, the principles of its application can be authoritatively demonstrated using the closely related and extensively documented Evans' oxazolidinone auxiliaries.[1][5] These auxiliaries have been successfully applied in numerous stereoselective transformations, including aldol, alkylation, and Diels-Alder reactions.[1] The following protocol is based on the well-established methodology for the diastereoselective alkylation of an N-acylated oxazolidinone, a key step in many total syntheses.[6]

Step 1: Acylation of the Chiral Auxiliary

The first step involves attaching a prochiral acyl group to the nitrogen atom of the auxiliary.

• Materials:

  • Chiral Auxiliary (e.g., (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone): 1.0 eq

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi, 1.6 M in hexanes): 1.05 eq

  • Acyl Chloride (e.g., Propionyl chloride): 1.1 eq

  • Argon or Nitrogen atmosphere

• Procedure:

  • Dissolve the chiral auxiliary (1.0 eq) in anhydrous THF in a flame-dried, three-neck flask under an inert atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-BuLi (1.05 eq) dropwise via syringe. Stir the resulting solution for 30 minutes at -78 °C.

  • Add the acyl chloride (1.1 eq) dropwise.

  • Allow the reaction mixture to warm slowly to 0 °C and stir for 1-2 hours.

  • Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel) to yield the N-acylated auxiliary.

Step 2: Diastereoselective Alkylation

This is the critical stereocenter-forming step. The bulky substituent on the auxiliary sterically blocks one face of the enolate, directing the incoming electrophile to the opposite face.

• Materials:

  • N-Acylated Auxiliary (from Step 1): 1.0 eq

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium Diisopropylamide (LDA) or Sodium Hexamethyldisilazide (NaHMDS): 1.1 eq

  • Alkylating Agent (e.g., Benzyl bromide): 1.2 eq

  • Argon or Nitrogen atmosphere

• Procedure:

  • Dissolve the N-acylated auxiliary (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

  • Slowly add LDA (1.1 eq) dropwise to form the corresponding (Z)-enolate. Stir for 30-60 minutes at this temperature.

  • Add the alkylating agent (1.2 eq) dropwise to the enolate solution.

  • Stir the reaction at -78 °C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

  • Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature.

  • Perform an aqueous workup and extraction as described in Step 1.

  • Purify the product by flash chromatography to isolate the desired diastereomer. Diastereomeric excess (d.e.) is typically >95%.

Step 3: Cleavage of the Auxiliary

The final step is to release the chiral product from the auxiliary. Hydrolysis with lithium hydroperoxide is a mild and effective method that preserves the newly created stereocenter.[2][7]

• Materials:

  • Alkylated Product (from Step 2): 1.0 eq

  • THF/Water solvent mixture (e.g., 3:1)

  • Hydrogen Peroxide (H₂O₂, 30% aqueous solution): 4.0 eq

  • Lithium Hydroxide (LiOH): 2.0 eq

• Procedure:

  • Dissolve the alkylated product (1.0 eq) in a mixture of THF and water.

  • Cool the solution to 0 °C in an ice bath.

  • Add the aqueous hydrogen peroxide solution (4.0 eq), followed by an aqueous solution of LiOH (2.0 eq).

  • Stir the reaction vigorously at 0 °C for 2-4 hours.

  • Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃).

  • Acidify the mixture to pH ~2-3 with dilute HCl.

  • Extract the aqueous layer with ethyl acetate to isolate the chiral carboxylic acid product.

  • The aqueous layer can be basified and extracted with dichloromethane to recover the chiral auxiliary for reuse.

Mechanism of Stereocontrol: The Role of the Rigid Scaffold

The high diastereoselectivity observed in these reactions is a direct consequence of the chiral auxiliary's structure.[6] Upon deprotonation, a lithium enolate is formed, which chelates with the carbonyl oxygen of the auxiliary. The bulky substituent at the C4 or C5 position (in the case of oxazolidinones) effectively shields one face of the planar enolate. The electrophile (e.g., an alkyl halide) is therefore forced to approach from the less sterically hindered face, resulting in the preferential formation of one diastereomer.

Stereodirecting Alkylation Mechanism

Caption: Steric hindrance from the auxiliary directs alkylation to one face of the enolate. (Note: Images are placeholders for chemical structures).

Summary of Representative Protocol

The following table summarizes the key transformations and expected outcomes for the representative asymmetric alkylation protocol.

Step	Transformation	Key Reagents	Purpose	Typical Outcome
1	Acylation	Chiral Auxiliary, n-BuLi, Acyl Chloride	Covalently attach the prochiral substrate to the auxiliary.	High yield (>90%) of N-acylated auxiliary.
2	Alkylation	LDA, Alkyl Halide (R-X)	Form a new stereocenter with high diastereoselectivity.	Good to excellent yield (70-95%); High diastereoselectivity (>95:5 d.r.).
3	Cleavage	LiOOH, H₂O₂	Release the enantiomerically pure product and recover the auxiliary.	High yield (>85%) of the chiral product and recovered auxiliary.

Conclusion and Future Outlook

The octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one scaffold represents a class of structurally rigid, chiral building blocks with significant potential in modern organic synthesis. While its direct applications are an emerging area, the principles governing its utility are well-established through extensive research on analogous systems like Evans' oxazolidinones. By serving as a temporary chiral director, this scaffold can facilitate the synthesis of complex, enantiomerically pure molecules, which is of paramount importance in the development of new pharmaceutical agents.[8] Future research will likely focus on detailing specific synthetic applications and exploring the unique stereochemical outcomes directed by its bicyclic pyridine-fused structure.

References

• Chiral auxiliary. Wikipedia. [Link]

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing. (2016). [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry. (2023). [Link]

• Highly stereoselective alkylation of (S)-proline-based chiral auxiliaries. ResearchGate. [Link]

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace, The University of Queensland. [Link]

• Diastereoselective Synthesis of Unnatural Amino Acids by Alkylation of α-tert-Butanesulfinamide Auxiliary-Bound Enolates. The Journal of Organic Chemistry. (2018). [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. PMC. [Link]

• Oxazolidinones as versatile scaffolds in medicinal chemistry. PMC. [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. connectsci.au [connectsci.au]
• 3. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. UQ eSpace [espace.library.uq.edu.au]
• 8. Oxazolidinones as versatile scaffolds in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Dosing of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

Application Notes and Protocols for In Vivo Dosing of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

A Technical Guide for Preclinical Research

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for establishing in vivo dosing regimens for the novel heterocyclic compound, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. Given the limited direct preclinical data on this specific molecule, this guide synthesizes established principles of in vivo testing for novel small molecules, with a focus on compounds targeting the central nervous system (CNS). The protocols outlined herein are designed to be a self-validating system, guiding researchers through a logical progression from initial dose estimation to the design of robust efficacy studies. This document is intended for researchers, scientists, and drug development professionals engaged in preclinical pharmacology and translational medicine.

Introduction: The Scientific Imperative for a Structured In Vivo Dosing Strategy

Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is a bicyclic organic compound with a unique fused ring system containing both nitrogen and oxygen atoms.[3] Its structural characteristics suggest potential biological activity, possibly interacting with enzymes or receptors to elicit therapeutic effects.[3] While direct in vivo data is not yet widely available, the pyrido-oxazinone scaffold is present in compounds explored for a range of biological activities, including those with effects on the central nervous system (CNS).[4] The successful preclinical development of any novel chemical entity hinges on the meticulous determination of a safe and efficacious in vivo dosing window. This process is not arbitrary; it is a systematic investigation designed to characterize the pharmacokinetic (PK) and pharmacodynamic (PD) properties of the compound.

This guide provides a roadmap for researchers to navigate the critical early stages of in vivo testing for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, ensuring that subsequent efficacy studies are built upon a solid foundation of safety and pharmacological understanding. The principles and protocols described are grounded in established preclinical research guidelines.[1][5][6]

Foundational Knowledge: Pre-Dosing Characterization

Before initiating any in vivo experiments, a thorough in vitro characterization of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is essential. This foundational data provides the initial clues for designing safe and informative in vivo studies.

Physicochemical Properties

A comprehensive understanding of the compound's physicochemical properties is the first step in developing a suitable formulation for in vivo administration. Key parameters include:

• Solubility: Determination of solubility in various aqueous and organic solvents is critical for preparing a homogenous and stable dosing solution.

• Stability: The stability of the compound in the chosen vehicle at different temperatures and pH values should be assessed to ensure accurate dosing.

• LogP: The octanol-water partition coefficient (LogP) provides an indication of the compound's lipophilicity, which can influence its absorption, distribution, and ability to cross the blood-brain barrier.[7]

In Vitro Potency and Cytotoxicity

Data from in vitro assays are invaluable for estimating a starting dose for in vivo studies.

• IC50/EC50: The half-maximal inhibitory or effective concentration in relevant cell-based assays provides a measure of the compound's potency. This data can be used to estimate a starting dose for in vivo toxicity studies.[8]

• Cytotoxicity: Assessing the compound's toxicity in various cell lines helps to identify potential off-target effects and establish a preliminary safety profile.

The In Vivo Dosing Workflow: A Step-by-Step Approach

The following sections outline a logical and iterative workflow for establishing the in vivo dosing guidelines for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Caption: A generalized workflow for preclinical in vivo testing of a novel compound.

Formulation and Route of Administration

The choice of vehicle and route of administration is a critical first step that can significantly impact the compound's bioavailability and, consequently, its observed effects.

Protocol 1: Formulation Development

• Vehicle Selection: Based on the compound's solubility, select a suitable vehicle. Common vehicles for preclinical studies include saline, phosphate-buffered saline (PBS), and solutions containing solubilizing agents such as DMSO, PEG300, or Tween 80.[9] For CNS-targeted compounds, the ability of the vehicle to cross the blood-brain barrier should also be considered.

• Concentration and Stability: Prepare a stock solution of the compound in the chosen vehicle. The concentration should be high enough to allow for the administration of a range of doses in a reasonable volume. The stability of the formulation should be confirmed under the intended storage and handling conditions.

• Route of Administration: The intended clinical route of administration should be considered. For initial studies, intravenous (i.v.) or intraperitoneal (i.p.) administration is common to ensure systemic exposure.[10] For compounds targeting the CNS, intranasal administration may also be explored as a means to bypass the blood-brain barrier.[11]

Dose Range-Finding (DRF) Studies

DRF studies are the first in vivo step to determine a safe and tolerable dose range.[12][13] These studies use a small number of animals and a wide range of doses to identify the minimum effective dose (MED) and the maximum tolerated dose (MTD).[12][13]

Protocol 2: Dose Range-Finding Study

• Animal Model: Select a relevant animal model. For initial safety and tolerability studies, healthy mice or rats are commonly used.[14]

• Dose Selection: Based on in vitro data, select a starting dose. A common approach is to start with a dose that is a fraction of the in vitro IC50, converted to an in vivo dose.

• Dose Escalation: Administer single doses of the compound to small groups of animals (e.g., 3-5 per group) in a dose-escalating manner.

• Clinical Observations: Monitor the animals for clinical signs of toxicity, including changes in body weight, behavior (e.g., lethargy, agitation), and physical appearance.[15]

Maximum Tolerated Dose (MTD) Studies

The MTD is the highest dose of a drug that can be administered without causing unacceptable side effects.[16] MTD studies are crucial for designing subsequent efficacy studies.

Protocol 3: MTD Study

• Dose Selection: Based on the results of the DRF study, select a narrower range of doses around the suspected MTD.

• Study Design: Administer the selected doses to larger groups of animals (e.g., 5-10 per group) for a defined period (e.g., 7-14 days).

• Monitoring: In addition to clinical observations, collect blood samples for hematology and clinical chemistry analysis.[15] At the end of the study, perform a gross necropsy and histopathological examination of major organs.

• Endpoint: The MTD is defined as the highest dose that does not cause significant toxicity, which may be defined as a certain percentage of body weight loss or other predefined clinical signs.

Parameter	Description	Considerations
Starting Dose	Typically derived from in vitro potency (e.g., IC50/EC50).	A conservative starting point is often 1/10th of the in vitro effective concentration, with appropriate allometric scaling.
Dose Escalation	Gradual increase in dose in subsequent cohorts of animals.	A modified Fibonacci sequence is a common dose escalation scheme.
Maximum Tolerated Dose (MTD)	The highest dose that does not produce unacceptable toxicity.	Defined by parameters such as significant weight loss (>15-20%), severe clinical signs, or mortality.[16]
No Observed Adverse Effect Level (NOAEL)	The highest dose at which there are no statistically or biologically significant increases in the frequency or severity of adverse effects.	Important for establishing a safety margin for clinical studies.

Table 1: Key Parameters in Dose-Finding Studies.

Pharmacokinetic and Pharmacodynamic (PK/PD) Modeling

Understanding the relationship between the concentration of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in the body and its pharmacological effect is essential for optimizing the dosing regimen.

Caption: A schematic of a typical PK/PD study workflow.

Pharmacokinetic (PK) Studies

PK studies determine the absorption, distribution, metabolism, and excretion (ADME) of a compound.[16]

Protocol 4: PK Study in Rodents

• Animal Model and Dosing: Use the same animal model as in the MTD study. Administer the compound at one or two dose levels below the MTD via both intravenous (for bioavailability assessment) and the intended therapeutic route (e.g., oral, intraperitoneal).

• Blood Sampling: Collect serial blood samples at multiple time points after dosing (e.g., 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours).[10]

• Bioanalysis: Analyze the plasma samples using a validated analytical method, such as LC-MS/MS, to determine the concentration of the parent compound and any major metabolites.

• Data Analysis: Calculate key PK parameters, including clearance, volume of distribution, half-life, and bioavailability.

PK Parameter	Description	Importance for Dosing
Cmax	Maximum plasma concentration.	Indicates the peak exposure to the drug.
Tmax	Time to reach Cmax.	Provides information on the rate of absorption.
AUC	Area under the plasma concentration-time curve.	Represents the total drug exposure over time.
t1/2	Half-life.	Determines the dosing interval.
Bioavailability (F%)	The fraction of an administered dose of unchanged drug that reaches the systemic circulation.	Crucial for determining the oral dose required to achieve a desired systemic exposure.

Table 2: Important Pharmacokinetic Parameters.

Pharmacodynamic (PD) Studies

PD studies measure the pharmacological effect of the compound on the body.

Protocol 5: PD Study

• Biomarker Selection: Identify a relevant biomarker that reflects the compound's mechanism of action. For a CNS-active compound, this could be a change in the level of a neurotransmitter or the phosphorylation state of a target protein in the brain.

• Study Design: Administer a range of doses of the compound and collect tissue samples (e.g., brain) at various time points.

• Biomarker Analysis: Analyze the tissue samples to measure the effect of the compound on the selected biomarker.

• PK/PD Correlation: Correlate the pharmacokinetic profile with the pharmacodynamic response to establish a dose-response relationship.[17]

Efficacy Studies in Relevant Animal Models

Once a safe and pharmacologically active dose range has been established, the efficacy of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one can be evaluated in relevant animal models of disease. Given the structural similarities to compounds with CNS activity, the following models may be considered.

Models for CNS Depressant Activity

If the compound is hypothesized to have CNS depressant effects, the following models can be used:

• Open Field Test: Measures general locomotor activity and anxiety-like behavior. A decrease in activity can indicate a CNS depressant effect.[18]

• Rota-rod Test: Assesses motor coordination. A compound that impairs performance on the rota-rod may have sedative or muscle-relaxant properties.[18]

Models for Mu-Opioid Receptor Antagonism

If the compound is being investigated as a mu-opioid receptor antagonist, the following models are relevant:

• Tail-flick and Hot-plate Tests: These are common assays for assessing analgesia. An antagonist would be expected to block the analgesic effects of a mu-opioid agonist like morphine.[19]

• Animal Models of Opioid Dependence: To assess the potential of the compound to treat opioid addiction, its ability to precipitate withdrawal symptoms in opioid-dependent animals can be evaluated.

Conclusion: A Framework for Rational Drug Development

The in vivo dosing guidelines for a novel compound like Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one must be established through a systematic and data-driven process. The protocols and principles outlined in this guide provide a robust framework for researchers to determine a safe and effective dose range, characterize the compound's pharmacokinetic and pharmacodynamic properties, and design meaningful efficacy studies. By adhering to these guidelines, researchers can increase the likelihood of success in the preclinical development of this and other novel therapeutic agents.

References

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• Summary of preclinical guidelines for in vivo experiments identified through various database searches. (n.d.). ResearchGate. [Link]

• Forster, M., et al. (2016). Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. Journal of Medicinal Chemistry, 59(17), 7875-7895. [Link]

• Hupe, M. C., et al. (2020). Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines. ACS Nano, 14(5), 5243-5264. [Link]

• Pasternak, G. W. (2022). Exploring Pharmacological Functions of Alternatively Spliced Variants of the Mu Opioid Receptor Gene, Oprm1, via Gene-Targeted Animal Models. International Journal of Molecular Sciences, 23(6), 2989. [Link]

• Zheng, H., et al. (2012). In Vitro Cytotoxicity and In Vivo Efficacy, Pharmacokinetics, and Metabolism of 10074-G5, a Novel Small-Molecule Inhibitor of c-Myc/Max Dimerization. Journal of Pharmacology and Experimental Therapeutics, 341(1), 176-186. [Link]

• Dose Range Finding Studies. (n.d.). Charles River. [Link]

• Li, G., et al. (2009). In vivo activation of a mutant μ-opioid receptor by antagonist: Future direction for opiate pain treatment paradigm that lacks undesirable side effects. Proceedings of the National Academy of Sciences, 106(23), 9453-9458. [Link]

• Effect of small-molecule modification on single-cell pharmacokinetics of PARP inhibitors. (2014). Proceedings of the National Academy of Sciences, 111(17), 6299-6304. [Link]

• Nasal Administration of Compounds Active in the Central Nervous System. (2001). Diva-Portal.org. [Link]

• Novel Developments to Enable Treatment of CNS Diseases with Targeted Drug Delivery. (2023). Pharmaceutics, 15(4), 1104. [Link]

• Designing an In Vivo Preclinical Research Study. (2023). Methods and Protocols, 6(6), 99. [Link]

• The mu-opioid receptor-selective peptide antagonists, antanal-1 and antanal-2, produce anticonvulsant effects in mice. (2013). Pharmacology, Biochemistry and Behavior, 103(3), 560-567. [Link]

• The mu-opioid receptor-selective peptide antagonists, antanal-1 and antanal-2, produce anticonvulsant effects. (2013). Pharmacology, Biochemistry and Behavior, 103(3), 560-567. [Link]

• Dose Range Finding Studies - Maximum Tolerated Dose Study Design. (n.d.). Altasciences. [Link]

• Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. (2024). Journal of Herbmed Pharmacology, 13(4), 437-447. [Link]

• Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. (2009). NC3Rs. [Link]

• Guidance for Industry - S6 Preclinical Safety Evaluation of Biotechnology-Derived Pharmaceuticals. (1997). FDA. [Link]

• Chen, Y., & Liu, L. (2012). Current approaches to enhance CNS delivery of drugs across the brain barriers. Drug Delivery, 19(8), 354-361. [Link]

• Rodent Depression Models. (2018). Creative Biolabs. [Link]

• Nutley, B. P., et al. (2005). Metabolism and pharmacokinetics of the cyclin-dependent kinase inhibitor R-roscovitine in the mouse. Molecular Cancer Therapeutics, 4(1), 125-136. [Link]

• Experimental Animal Models of Human Depression: Understanding the Mechanism of Anti-depressant Agents. (2024). Journal of Laboratory Animal Research, 39(1), 1-10. [Link]

• Drug delivery to the central nervous system. (2018). Nature Reviews Materials, 3(10), 314-331. [Link]

• Cns stimulants and depressants screening models. (2017). Slideshare. [Link]

• Opiate receptor knockout mice define μ receptor roles in endogenous nociceptive responses and morphine-induced analgesia. (1997). Proceedings of the National Academy of Sciences, 94(15), 8121-8126. [Link]

• Bhosale, U. A., et al. (2011). Study of central nervous system depressant and behavioral activity of an ethanol extract of Achyranthes aspera (Agadha) in different animal models. International Journal of Applied and Basic Medical Research, 1(2), 104-108. [Link]

• Pharmacokinetic-pharmacodynamic modeling of biomarker response and tumor growth inhibition to an orally available heat shock protein 90 inhibitor in a human tumor xenograft mouse model. (2011). Journal of Pharmacology and Experimental Therapeutics, 338(3), 964-973. [Link]

• CNS Delivery of Drugs: Challenges and Chances. (2012). Walsh Medical Media. [Link]

• Pyridazinone Derivatives Limit Osteosarcoma-Cells Growth In Vitro and In Vivo. (2021). International Journal of Molecular Sciences, 22(23), 12899. [Link]

• Formulation and in vitro/in vivo correlation of a drug-in-adhesive transdermal patch containing azasetron. (2012). Journal of Pharmaceutical Sciences, 101(12), 4543-4550. [Link]

• [Pyridinol derivatives. (6) Synthesis and pharmacological activity of 4-(2-dialkylamino-1-phenylethyl)-2H-pyrido[3,2-b]-1,4-oxazin-3-one derivatives]. (1983). Yakugaku Zasshi, 103(8), 825-834. [Link]

• Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. (2017). Journal of Organic and Pharmaceutical Chemistry, 9(4), 1-10. [Link]

• Role of Heterocyclic Compounds as Bioisosteres in Pharmaceutical Research and Development. (2023). Research & Reviews: Journal of Medicinal and Organic Chemistry, 10(3). [Link]

• [Studies on pyridinol derivatives. II. Synthesis and pharmacological activity of 2H-pyrido[3,2-b]-1,4-oxazin-3-one derivatives]. (1983). Yakugaku Zasshi, 103(2), 143-152. [Link]

• Synthesis and Biological Activities of[1][2]-Oxazine Derivatives. (2026). Der Pharma Chemica, 18(2), 1-8. [Link]

• Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. (2023). Molecules, 28(12), 4731. [Link]

• Synthesis of substituted 3,4-dihydro-2 H-pyrido[3,2- b][1][16]oxazine as new scaffolds for potential bioactive compounds. (2015). ResearchGate. [Link]

• Nitrogen-containing heterocyclic drug products approved by the FDA in 2023. (2024). RSC Medicinal Chemistry, 15(9), 2345-2367. [Link]

• Synthetic Methods for the formation of Heterocyclic Compounds from Oxime Ether Derivatives. (2020). ResearchGate. [Link]

• Review on the potential of 1,3,4-Oxadiazine derivatives: Synthesis, structure-activity relationship, and future prospects in drug development. (2024). Results in Chemistry, 7, 101460. [Link] 46.[1][2]-oxazin-4-one derivatives as potential prodrugs. Part II: Hydrolysis. (2002). Archiv der Pharmazie, 335(6), 275-280. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

Technical Support Center: Synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

This technical guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. The synthesis of this bicyclic heteroaromatic compound, while based on established chemical principles, can present challenges in achieving optimal yield and purity.[1] This guide is designed to address common issues encountered during the synthesis, with a focus on a plausible and widely applicable synthetic route.

Proposed Synthetic Pathway

A common and logical synthetic approach to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one involves a two-step process starting from a suitable piperidine derivative. This pathway is illustrated below:

Caption: A proposed two-step synthetic pathway to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and issues that may arise during the synthesis, categorized by the synthetic step.

Part 1: Synthesis of the Piperidine Precursor

A crucial starting point for this synthesis is the formation of a suitably functionalized piperidine ring. A common precursor would be a derivative of 4-(hydroxymethyl)piperidin-3-amine.

Question 1: I am seeing low yields in the synthesis of my 4-(hydroxymethyl)piperidin-3-amine precursor. What are the likely causes?

Answer: Low yields in the synthesis of substituted piperidines can stem from several factors.[3] Here’s a breakdown of potential issues and how to address them:

• Incomplete reaction: The reaction may not have gone to completion. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction has stalled, consider increasing the reaction time or temperature.

• Side reactions: The formation of byproducts can significantly reduce the yield of the desired product. Common side reactions in piperidine synthesis can include over-alkylation or the formation of isomeric products. Optimizing the stoichiometry of your reactants and controlling the reaction temperature can help minimize these side reactions.

• Purification losses: Significant loss of product can occur during the work-up and purification steps. Ensure your extraction and chromatography techniques are optimized for your specific compound. Small-scale trial extractions with different solvent systems can help identify the most efficient method.

• Starting material quality: The purity of your starting materials is critical. Impurities can interfere with the reaction and lead to the formation of unwanted byproducts. Always use reagents from a reputable source and consider purifying them if necessary.

Troubleshooting Workflow for Low Precursor Yield

Caption: A systematic approach to troubleshooting low yields in the piperidine precursor synthesis.

Part 2: Cyclization to Form the Oxazinone Ring

The key step in this synthesis is the intramolecular cyclization to form the desired bicyclic oxazinone. This is typically achieved by reacting the amino-alcohol precursor with a carbonylating agent.

Question 2: My cyclization reaction is not working, and I am mostly recovering my starting material. What should I try?

Answer: Failure of the cyclization reaction is a common hurdle. Here are the primary areas to investigate:

• Choice of Carbonylating Agent: The reactivity of the carbonylating agent is crucial. Common choices include:

  • Phosgene or Triphosgene: Highly reactive but also highly toxic and require special handling.

  • Carbonyldiimidazole (CDI): A safer and often effective alternative.

  • Chloroformates (e.g., ethyl chloroformate): Can also be used to form the carbamate in a stepwise manner.

  If one agent is not effective, consider trying another. For instance, if CDI is not reactive enough, a more reactive chloroformate might be necessary.

• Reaction Conditions:

  • Base: An appropriate base is usually required to deprotonate the amine and/or alcohol, increasing their nucleophilicity. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), or for less reactive systems, a stronger base like sodium hydride (NaH) might be needed. The choice of base should be compatible with your substrate and solvent.[4]

  • Solvent: The solvent can have a significant impact on the reaction rate and outcome. Aprotic solvents like tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile are commonly used. Ensure the solvent is anhydrous, as water can react with the carbonylating agent and quench the reaction.[3]

  • Temperature: Some cyclization reactions require heating to overcome the activation energy barrier. If the reaction is sluggish at room temperature, consider gradually increasing the temperature while monitoring for decomposition.

Question 3: I am getting a low yield of the desired oxazinone, and I see multiple spots on my TLC plate. What are the potential side reactions?

Answer: The formation of multiple products indicates that side reactions are occurring. In this type of cyclization, you might encounter:

• Intermolecular Reactions: Instead of the desired intramolecular cyclization, the precursor molecules may react with each other to form dimers or polymers. This is more likely at higher concentrations. Running the reaction under high dilution conditions can favor the intramolecular pathway.

• Formation of an Isomeric Product: Depending on the relative nucleophilicity of the amine and the alcohol in your precursor, you could potentially form an isomeric cyclic urea if the amine attacks the activated carbonyl of another molecule.

• Decomposition: The starting material or the product might be unstable under the reaction conditions. If you observe significant decomposition (e.g., charring or the appearance of a complex mixture of products), consider using milder reaction conditions (lower temperature, less reactive carbonylating agent).

Table 1: Troubleshooting Cyclization Reaction Conditions

Problem	Potential Cause	Suggested Solution
No reaction	Insufficiently reactive carbonylating agent	Switch to a more reactive agent (e.g., from CDI to a chloroformate).
Inappropriate base	Try a stronger or more sterically hindered base.
Low temperature	Gradually increase the reaction temperature.
Low yield with side products	Intermolecular side reactions	Run the reaction under high dilution.
Isomer formation	Modify the protecting group strategy to favor the desired cyclization.
Decomposition	Use milder reaction conditions (lower temperature, less reactive reagents).

Experimental Protocols

The following is a representative, general protocol for the cyclization step. Note: This is a hypothetical protocol and should be adapted and optimized for your specific substrate.

Protocol: Intramolecular Cyclization to form Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

Materials:

• 4-(hydroxymethyl)piperidin-3-amine derivative

• Carbonyldiimidazole (CDI)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the 4-(hydroxymethyl)piperidin-3-amine derivative (1.0 eq) in anhydrous THF under an inert atmosphere, add CDI (1.1 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS.

• If the reaction is slow, gently heat the mixture to 40-50 °C.

• Once the reaction is complete, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

References

• Quora. (2015, January 21). What could be the reason for getting a very low yield in organic chemistry? Retrieved from [Link]

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• 2. The Synthesis of Bicyclic Piperazinone and Related Derivatives | Springer Nature Experiments [experiments.springernature.com]
• 3. quora.com [quora.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating Aqueous Solubility Challenges of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

Technical Support Center: Navigating Aqueous Solubility Challenges of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

Welcome to the technical support center for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and overcome aqueous solubility issues encountered during experimental work with this compound. Our approach is rooted in fundamental physicochemical principles and validated formulation strategies to ensure reproducible and accurate results.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in my aqueous buffer. Why is this happening?

A1: The structure of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a bicyclic organic compound containing a fused pyridine and oxazine ring system, presents inherent solubility challenges in neutral aqueous media.[3] The presence of amine functionalities within the molecule means its solubility is highly dependent on pH.[1][4] In neutral or alkaline solutions, the amine groups are likely in their neutral, less polar state, which can lead to poor aqueous solubility.

Q2: The supplier provides the compound as a hydrochloride (HCl) salt. Does this affect its solubility?

A2: Absolutely. The provision of a hydrochloride salt is a deliberate strategy to enhance the aqueous solubility of this basic compound.[2][3] The HCl salt is the protonated, ionized form of the molecule, which is significantly more polar and thus more soluble in water compared to its free base form.[1][4] However, dissolving the salt in a buffered aqueous solution can still present challenges depending on the final pH of the medium.

Q3: I've prepared a stock solution in an organic solvent, but the compound precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?

A3: This is a common issue known as "precipitation upon dilution." It occurs when a compound that is soluble in a high concentration of an organic co-solvent is rapidly transferred to an aqueous environment where its solubility is much lower. To mitigate this, a systematic approach to optimizing the co-solvent concentration and the dilution method is necessary. This guide provides detailed protocols for co-solvent usage.

Q4: Can I simply sonicate or heat the solution to improve solubility?

A4: While sonication can aid in the dispersion of solid particles and break up agglomerates, and gentle warming can sometimes increase the rate of dissolution, these methods may not be sufficient to overcome fundamental insolubility. Forcing a compound into solution with heat may lead to a supersaturated and unstable solution that can precipitate upon cooling. A more robust and systematic approach involving pH modification or the use of co-solvents is recommended for generating stable and reproducible experimental solutions.

Troubleshooting Guide: Step-by-Step Protocols

This section provides detailed experimental protocols to systematically address the solubility of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

pH-Dependent Solubility Optimization

The amine groups in Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one make its solubility highly sensitive to pH.[1][4] By lowering the pH, the amine groups become protonated, increasing the molecule's polarity and, consequently, its aqueous solubility.

Experimental Protocol: pH Adjustment

• Determine the Target pH: For initial screening, prepare a series of buffers with pH values ranging from 4.0 to 7.4 (e.g., acetate buffer for pH 4-5.5, phosphate buffer for pH 6-7.4).

• Prepare a Slurry: Add a known amount of the compound to a small volume of each buffer to create a slurry.

• pH Adjustment: While stirring, slowly add a dilute acid (e.g., 0.1 M HCl) dropwise to the slurry until the compound dissolves.

• Equilibration: Allow the solution to stir at room temperature for at least one hour to ensure it is stable and does not precipitate.

• Final pH Measurement: Measure the final pH of the clear solution. This will give you an indication of the pH required to maintain the compound in solution at that concentration.

Causality: The addition of acid protonates the basic amine centers on the molecule, forming a more soluble salt in situ. This is a fundamental principle for increasing the solubility of basic drugs.[2]

Visualization: pH-Dependent Protonation and Solubilization

Caption: Workflow for preparing solutions using a co-solvent.

References

• CHAPTER 7 AMINES. (n.d.). Retrieved March 25, 2026, from [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). International Journal of Pharmaceutical Chemistry and Analysis. Retrieved March 25, 2026, from [Link]

• Principles of Drug Action 1, Spring 2005, Amines. (n.d.). Retrieved March 25, 2026, from [Link]

• Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. (n.d.). RSC Publishing. Retrieved March 25, 2026, from [Link]

• Royal Society of Chemistry. (2021, August 27). CHAPTER 2: Tactics to Improve Solubility. Retrieved March 25, 2026, from [Link]

• What is the best Strategy for increasing the of solubility for poorly soluble drug (diaryl compounds) in water. (2021, October 31). ResearchGate. Retrieved March 25, 2026, from [Link]

• Investigating the Effect of Basic Amino Acids and Glucosamine on the Solubility of Ibuprofen and Piroxicam. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

Sources

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• 4. webhome.auburn.edu [webhome.auburn.edu]

How to prevent thermal degradation of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one

Technical Support Center: Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

Welcome to the technical support center for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the thermal degradation of this bicyclic carbamate. By understanding the underlying chemical principles and adopting best practices in handling and analysis, you can ensure the integrity and reproducibility of your experimental results.

I. Frequently Asked Questions (FAQs) about Stability and Degradation

This section addresses the most common initial questions regarding the stability of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Q1: What is Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one and why is its stability a concern?

Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is a bicyclic organic compound featuring a fused piperidine and oxazinone ring system.[3] This structure, while offering unique stereochemical and biological properties, contains functional groups susceptible to degradation under common experimental and storage conditions. The primary concern is thermal degradation, which can be accelerated by factors such as elevated temperature, light exposure, and the presence of moisture or oxidative agents.[1] Degradation can lead to a loss of compound potency, the formation of unknown impurities, and inconsistent experimental outcomes, thereby compromising research data.

Q2: What are the primary degradation pathways for this molecule?

Based on its structure, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is susceptible to several degradation pathways:

• Thermal Decomposition: The carbamate moiety within the oxazinone ring can undergo thermal decomposition. This can proceed via two main routes:

  • Decarboxylation: Leading to the formation of an amino alcohol and carbon dioxide.

  • Retro-cycloaddition: Potentially yielding an isocyanate and an unsaturated alcohol, although this is less common at moderate temperatures.

• Hydrolysis: The cyclic carbamate (an ester of a carbamic acid) is susceptible to hydrolysis, especially under acidic or basic conditions. This will lead to ring-opening to form the corresponding amino alcohol. Studies on related pyrido-[2,3-d]-[1][2]-oxazin-4-one derivatives have shown them to be highly sensitive to hydrolysis between pH 4.0 and 8.0.[4]

• Oxidation: The piperidine ring, particularly the tertiary amine and the adjacent carbon atoms, is prone to oxidation.[1] This can be initiated by atmospheric oxygen, light, or residual peroxides in solvents. Common oxidation products include N-oxides and imines.[1][5]

• Photodegradation: Exposure to UV or even ambient light can provide the energy to initiate photo-oxidative degradation, often through free-radical mechanisms.[1]

Q3: What are the visible signs of degradation?

Degradation of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one may manifest in several ways:

• Change in physical appearance: A pure compound is typically a white to off-white solid. The appearance of a yellow or brown discoloration can indicate the formation of degradation products.[1]

• Formation of precipitate: When a stock solution becomes turbid or forms a precipitate upon storage, it may be a sign of degradation, as the degradation products may have lower solubility.

• Inconsistent analytical results: A common indicator of degradation is the appearance of new, unexpected peaks in chromatograms (e.g., HPLC, LC-MS), often with earlier retention times due to the increased polarity of degradation products like N-oxides.[1]

• Decreased biological activity: A noticeable drop in the compound's potency or inconsistent results in biological assays can be a direct consequence of the reduced concentration of the active parent compound.[1]

Q4: How should I properly store Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one to minimize degradation?

Proper storage is crucial for maintaining the integrity of the compound. The following conditions are recommended:

Parameter	Solid Form	In Solution (e.g., DMSO)	Rationale
Temperature	Store at -20°C or below.	Aliquot and store at -80°C for long-term use. For short-term (days to weeks), -20°C is acceptable.	Lower temperatures significantly reduce the rate of all chemical reactions, including degradation.[1]
Atmosphere	Store in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen).	Purge the headspace of the vial with an inert gas before sealing.	Minimizes exposure to atmospheric oxygen and moisture, thereby preventing oxidative and hydrolytic degradation.[6]
Light	Store in an amber vial or a light-blocking container.	Use amber vials and store in the dark (e.g., in a freezer box).	Protects the compound from photolytic degradation.[1]
Moisture	Store in a desiccator or with a desiccant.	Use anhydrous solvents.	Prevents hydrolysis of the carbamate linkage.[6]

II. Troubleshooting Guide: Addressing Degradation in Your Experiments

This section provides a structured approach to identifying and resolving issues related to the thermal degradation of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Symptom 1: Unexpected Peaks in HPLC/LC-MS Analysis

• Possible Cause: Degradation of the compound.

• Troubleshooting Steps:

  • Confirm Peak Identity: If possible, use high-resolution mass spectrometry (HRMS) to obtain the exact mass of the new peaks and predict their elemental composition. This can help in identifying potential degradation products such as the N-oxide (+16 Da) or hydrolyzed product (+18 Da).

  • Perform a Forced Degradation Study: Intentionally degrade a small sample of the compound under controlled stress conditions (e.g., heat, acid, base, oxidation, light) to generate the potential degradation products. This will help in confirming the identity of the unknown peaks in your experimental samples.

  • Optimize Analytical Method: Ensure your HPLC method is "stability-indicating," meaning it can resolve the parent compound from all potential degradation products. A photodiode array (PDA) detector can be useful for comparing the UV spectra of the parent and impurity peaks.[1]

Symptom 2: Inconsistent Biological Assay Results

• Possible Cause: Loss of the active parent compound due to degradation.

• Troubleshooting Steps:

  • Re-analyze Purity: Immediately analyze the purity of the compound stock solution using a validated stability-indicating HPLC method.

  • Prepare Fresh Solutions: Always prepare fresh solutions for your assays from a solid stock that has been stored under optimal conditions.

  • Implement Stricter Storage Protocols: For working solutions, minimize the time they are kept at room temperature or in solution. Aliquot stock solutions to avoid repeated freeze-thaw cycles.[6]

Symptom 3: Change in Physical Appearance of Solid or Solution

• Possible Cause: Oxidation or other degradation pathways.

• Troubleshooting Steps:

  • Review Storage Conditions: Ensure the compound is protected from light, heat, and air.[1]

  • Consider Antioxidants: For solutions that will be stored for an extended period, consider adding a suitable antioxidant, but first verify its compatibility with your downstream applications.

  • Purge with Inert Gas: Before sealing vials containing solutions, purge the headspace with an inert gas like argon or nitrogen to displace oxygen.[6]

III. Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

• Prepare Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate a sample of the stock solution at 80°C for 48 hours.

• Photodegradation: Expose a sample of the stock solution to a UV lamp (e.g., 254 nm) for 24 hours.

• Analysis: Analyze all samples, including a control (untreated stock solution), by a stability-indicating HPLC-UV/MS method. Compare the chromatograms to identify the degradation products formed under each condition.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

• Objective: To quantify the parent compound and resolve it from its primary degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: Start with a low percentage of B (e.g., 5%) and increase to a high percentage (e.g., 95%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at the absorbance maximum of the parent compound (determine by UV scan). A PDA detector is recommended.

• Injection Volume: 10 µL.

IV. Visualizations

Caption: Potential degradation pathways of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Caption: Troubleshooting workflow for inconsistent experimental results.

V. References

• BenchChem. (2025). Technical Support Center: Prevention of Oxidation in Piperidine Compounds. Retrieved from BenchChem Technical Support.

• Rissanen, M. P., Jørgensen, S., & Nielsen, O. J. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A.

• Smoleński, P., et al. (2000). Evidence for peroxidative oxidation of substituted piperidine nitroxides, acting as apoptosis inducers in Yoshida Sarcoma cells in vivo. Anticancer Research, 20(4), 2421-6.

• Rissanen, M. P., Jørgensen, S., & Nielsen, O. J. (2024). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A.

• Roylan Developments. (n.d.). Compound storage made simple. Retrieved from Roylan Developments.

• Freeman, S. A. (2010). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. The University of Texas at Austin.

• Chen, Y., et al. (2018). Reliable Functionalization of 5,6‐Fused Bicyclic N‐Heterocycles Pyrazolopyrimidines and Imidazopyridazines via Zinc and Magnesium Organometallics. Chemistry – A European Journal, 24(51), 13586-13591.

• Smolecule. (2024). Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one hydrochloride. Retrieved from Smolecule.

• Schwenker, G., & Chen, J. B. (1991). 1,2-Dihydro-3,1-benzoxazin-4-one and 4-H-1,2-dihydro-pyrido-[2,3-d]-[1][2]-oxazin-4-one derivatives as potential prodrugs. Part II: Hydrolysis. Archiv der Pharmazie, 324(11), 887-90.

• Zhang, R., et al. (2015). Theoretical study on the degradation mechanism of carbamate pesticides with OH radicals. Structural Chemistry, 26(5-6), 1439-1451.

• Appchem. (n.d.). octahydro-1H-pyrido[3,4-d][1][2]oxazin-2-one. Retrieved from Appchem.

• Jain, D., & Basniwal, P. K. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(3), 286-296.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Evidence for peroxidative oxidation of substituted piperidine nitroxides, acting as apoptosis inducers in Yoshida Sarcoma cells in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Buy Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one hydrochloride [smolecule.com]
• 4. 1,2-Dihydro-3,1-benzoxazin-4-one and 4-H-1,2-dihydro-pyrido-[2,3-d]-[1,3]-oxazin-4-one derivatives as potential prodrugs. Part II: Hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. spod-technology.com [spod-technology.com]

Purification techniques for Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one impurities

Technical Support Center: Purification of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

From the desk of a Senior Application Scientist

Welcome to the technical support guide for the purification of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in obtaining this bicyclic oxazinone with high purity.

While specific literature on the purification of this exact molecule is not extensively published, the principles outlined here are derived from established methodologies for structurally related piperidine derivatives and heterocyclic compounds.[1][3][4] The guidance provided is grounded in fundamental organic chemistry principles to address the common challenges encountered during the purification of such scaffolds.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities I will encounter during the synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one?

A1: The impurity profile depends heavily on the synthetic route. However, for piperidine-containing heterocycles, common impurities include:

• Unreacted Starting Materials: Incomplete reactions are a frequent source of impurities.[1]

• Byproducts from Side Reactions: Depending on the reagents and conditions, side reactions such as over-alkylation, elimination, or rearrangement can occur.

• Reagent-Related Impurities: Excess reagents, catalysts, or their decomposition products may persist in the crude mixture.[1]

• Oxidation Products: The piperidine nitrogen can be susceptible to oxidation, which may lead to discoloration (e.g., yellowing) of the product.[1]

• Residual Solvents: Solvents used in the reaction or workup may be retained in the final product.[1]

Q2: My purified compound is a yellow oil, but I expect a white solid. What could be the cause?

A2: A yellow tint often suggests the presence of minor, highly colored impurities, possibly arising from oxidation of the piperidine nitrogen or other sensitive functional groups.[1] It could also indicate residual reagents or byproducts. Further purification by column chromatography, potentially with an amine-modified stationary phase or a mobile phase additive, may be necessary.[5]

Q3: I am having trouble separating my product from a very polar impurity. What do you recommend?

A3: For separating highly polar compounds, several strategies can be effective:

• Acid-Base Extraction: If your product has a basic piperidine nitrogen and the impurity is neutral or acidic, an acid-base extraction can be a powerful purification step.[1][4]

• Reversed-Phase Chromatography: This technique uses a nonpolar stationary phase and a polar mobile phase, which can be effective for retaining and separating polar compounds.[6]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC uses a polar stationary phase (like an amine-bonded silica) and a mobile phase containing a high concentration of an organic solvent with a small amount of aqueous solvent. This is particularly useful for very polar, water-soluble compounds.[7]

Q4: Can I use recrystallization to purify Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one?

A4: Recrystallization is an excellent technique if your compound is a solid and you can identify a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain soluble at all temperatures. Screening a range of solvents with varying polarities (e.g., isopropanol, acetonitrile, toluene) is recommended.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the purification of piperidine-based heterocyclic compounds.

Problem	Potential Cause(s)	Recommended Solution(s)
Product Streaking/Tailing on Silica Gel TLC/Column	The basic nitrogen of the piperidine moiety is interacting strongly with the acidic silanol groups of the silica gel.[5][8]	Add a small amount of a basic modifier like triethylamine (0.5-1%) or ammonium hydroxide to the mobile phase to neutralize the acidic sites on the silica.[4][8] Alternatively, use an amine-functionalized silica column.[5]
Low Recovery from Column Chromatography	The product may be irreversibly adsorbed onto the silica gel due to strong acid-base interactions.[8] The chosen mobile phase may be too non-polar to elute the compound effectively.	Use a more polar mobile phase or a gradient elution.[9][10] Consider using a less acidic stationary phase like alumina or a functionalized silica gel.[6]
Co-elution of Product and Impurities	The polarity of the product and a key impurity are too similar for effective separation with the chosen chromatography conditions.	Optimize the mobile phase by trying different solvent systems.[8] If normal-phase chromatography is insufficient, consider switching to reversed-phase HPLC for higher resolution.[6]
Product Appears as an Inseparable Mixture	The product may exist as a mixture of diastereomers if a chiral center was created during the synthesis.	High-resolution techniques like preparative HPLC or SFC (Supercritical Fluid Chromatography) may be required to separate stereoisomers.
Formation of an Insoluble Salt During Acid-Base Extraction	The protonated form of your compound may have low solubility in the aqueous acidic phase.	Use a larger volume of the aqueous acid solution or a different acid. Ensure thorough mixing to facilitate dissolution.

Experimental Workflows and Protocols

Workflow for Purification Strategy Selection

The choice of purification technique is critical and should be based on the properties of your crude material.

Caption: Decision tree for selecting a purification method.

Protocol 1: General Acid-Base Extraction

This protocol is effective for separating the basic Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one from neutral or acidic impurities.[1][4]

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM) in a separatory funnel.

• Acidic Wash: Add an equal volume of a dilute aqueous acid (e.g., 1 M HCl). The basic piperidine nitrogen will be protonated, causing the compound to move into the aqueous phase.

• Phase Separation: Shake the funnel vigorously, venting frequently. Allow the layers to separate completely. Drain the lower aqueous layer into a clean flask.

• Back-Extraction (Optional): Wash the organic layer with another portion of 1 M HCl to ensure complete extraction of the basic product. Combine the aqueous layers.

• Basification: Cool the combined aqueous layers in an ice bath. Slowly add a base (e.g., 10 M NaOH or solid NaHCO₃) with stirring until the pH is >10. This deprotonates the product, making it soluble in organic solvents again.

• Product Extraction: Extract the basified aqueous layer with several portions of an organic solvent (e.g., DCM or ethyl acetate).

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Flash Column Chromatography on Silica Gel

This is a standard method for purifying moderately polar organic compounds.

Caption: Step-by-step flash chromatography workflow.

• Stationary and Mobile Phase Selection:

  • Stationary Phase: Standard silica gel (230-400 mesh) is a common starting point.[6]

  • Mobile Phase (Eluent): Use Thin Layer Chromatography (TLC) to determine a suitable solvent system. A common starting point for piperidine derivatives is a mixture of hexanes and ethyl acetate.[4]

  • Crucial Tip: To prevent peak tailing due to the basic nitrogen, add a small amount of triethylamine (TEA) or ammonium hydroxide (~0.5-1%) to your eluent system.[4][5][8]

• Column Packing: Pack a glass column with a slurry of silica gel in the least polar solvent of your mobile phase system. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of the mobile phase or a stronger solvent (like DCM) and load it carefully onto the top of the silica bed. Alternatively, for less soluble compounds, pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.

• Elution: Begin eluting the column with your chosen mobile phase. You can use an isocratic (constant solvent composition) or gradient (increasing polarity over time) elution.[9][10]

• Fraction Collection: Collect fractions in test tubes or vials as the solvent elutes from the column.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

References

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

• Google Patents. (n.d.). CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof.

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry - PMC. Retrieved from [Link]

• ACS Publications. (2025, July 8). Synthesis of 2-Azaanthraquinones from 1,4-Oxazinone Precursors. Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of 2‑Azaanthraquinones from 1,4-Oxazinone Precursors - PMC - NIH. Retrieved from [Link]

• Google Patents. (n.d.). WO2003018565A1 - Method for synthesizing oxazinones.

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• ACS Publications. (2012, October 15). Effect of Polar Protic and Polar Aprotic Solvents on Negative-Ion Electrospray Ionization and Chromatographic Separation of Small Acidic Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Retrieved from [Link]

• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• Beilstein Journals. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]

• Phenomenex. (2025, December 12). Column Chromatography Guide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases - PMC. Retrieved from [Link]

• Utrecht University. (2016, September 1). Exploring the Chemistry of Bicyclic Isoxazolidines for the Multicomponent Synthesis of Glycomimetic Building Blocks. Retrieved from [Link]

• ACS Publications. (2019, February 4). Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers. Retrieved from [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• MDPI. (2022, May 31). Bicyclic Isoxazoline Derivatives: Synthesis and Evaluation of Biological Activity. Retrieved from [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof - Google Patents [patents.google.com]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. biotage.com [biotage.com]
• 6. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 7. biotage.com [biotage.com]
• 8. biotage.com [biotage.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Synthesis of 2‑Azaanthraquinones from 1,4-Oxazinone Precursors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Octahydro-1H-pyrido[4,3-d]oxazin-2-one

Technical Support Center: Optimizing Reaction Conditions for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

As a Senior Application Scientist, this guide provides in-depth technical support for the synthesis and optimization of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. This bicyclic heterocyclic scaffold is of significant interest in medicinal chemistry and drug development.[1][3][4] This document is structured to provide actionable solutions to common challenges encountered during its synthesis, grounded in established principles of organic chemistry.

Proposed Synthetic Pathway

The synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one can be efficiently achieved through a two-step process starting from commercially available 4-piperidinemethanol. The key steps involve the introduction of an amino group at the 3-position, followed by a cyclization reaction to form the oxazinone ring.

Caption: Proposed synthetic workflow for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Question: My yield for the amino alcohol intermediate is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in the formation of the 3-amino-4-(hydroxymethyl)piperidine intermediate can stem from several factors. Here's a breakdown of potential causes and solutions:

• Incomplete Oxidation: The oxidation of the primary alcohol to the corresponding aldehyde is a critical step. If this reaction is incomplete, you will carry over the starting alcohol, reducing the overall yield.

  • Solution: Monitor the reaction closely using Thin Layer Chromatography (TLC). Ensure your oxidizing agent is fresh and used in a slight excess. Consider alternative oxidation methods like Swern or Dess-Martin periodinane oxidation, which are often milder and more efficient.

• Over-oxidation: Harsh oxidizing agents could lead to the formation of a carboxylic acid, which will not undergo reductive amination under standard conditions.

  • Solution: Use milder, more selective oxidizing agents. Maintain strict temperature control during the reaction.

• Inefficient Reductive Amination: The formation of the imine and its subsequent reduction can be challenging.

  • Solution: The pH of the reaction is crucial for imine formation. For reductive amination with sodium cyanoborohydride, a slightly acidic pH (around 5-6) is optimal. Ensure your amine source (e.g., ammonia or hydroxylamine) is in sufficient excess. The choice of reducing agent is also important; sodium triacetoxyborohydride is often a milder and more effective alternative to sodium cyanoborohydride.[5]

• Purification Losses: The amino alcohol intermediate can be quite polar and may be challenging to extract and purify.

  • Solution: Use a continuous liquid-liquid extractor for improved extraction efficiency. For column chromatography, consider using a polar solvent system with a small amount of base (e.g., triethylamine) to prevent streaking on the silica gel.

Question: The cyclization reaction to form the oxazinone ring is not proceeding to completion. What can I do?

Answer: A stalled or incomplete cyclization reaction is a common hurdle. Here are some troubleshooting steps:

• Choice of Cyclizing Agent: The reactivity of phosgene equivalents can vary significantly.

  • Solution: If you are using a less reactive agent like 1,1'-Carbonyldiimidazole (CDI), you may need to increase the reaction temperature or use a more reactive agent like triphosgene. When using triphosgene, it is critical to use a non-nucleophilic base like triethylamine or diisopropylethylamine to scavenge the HCl that is formed.[6]

• Solvent Effects: The choice of solvent can have a significant impact on the reaction rate.

  • Solution: Aprotic polar solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile are generally preferred. If the reaction is sluggish in one solvent, trying another is a valid strategy. Ensure the solvent is anhydrous, as water will react with the cyclizing agent.

• Steric Hindrance: The protecting group on the piperidine nitrogen can sterically hinder the cyclization.

  • Solution: If you suspect steric hindrance is an issue, consider switching to a smaller protecting group. Alternatively, performing the cyclization on the unprotected piperidine is an option, although this may lead to side reactions if the piperidine nitrogen reacts with the cyclizing agent.

• Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier.

  • Solution: Gradually increase the reaction temperature while monitoring for any decomposition of the starting material or product. Refluxing in a suitable solvent might be necessary.[7][8]

Question: I am observing significant side product formation during the cyclization step. What are these side products and how can I avoid them?

Answer: The formation of side products is often due to the high reactivity of the intermediates. Here are some common side products and how to mitigate their formation:

• Urea Formation: If the cyclization is performed on the unprotected piperidine, the piperidine nitrogen can react with the activated intermediate to form urea-like oligomers.

  • Solution: Protect the piperidine nitrogen with a suitable protecting group (e.g., Boc, Cbz) before the cyclization step. This protecting group can be removed in the final step.

• Intermolecular Reactions: At high concentrations, the activated intermediate can react with another molecule of the amino alcohol, leading to dimers or polymers.

  • Solution: Perform the reaction under high dilution conditions. This can be achieved by slowly adding the cyclizing agent to a dilute solution of the amino alcohol intermediate.

• Reaction with the Hydroxyl Group: The cyclizing agent can react with the hydroxyl group to form a chloroformate or a related activated species. If this intermediate does not cyclize efficiently, it can be prone to other side reactions.

  • Solution: Ensure the amino group is readily available for intramolecular attack. The use of a base can help to deprotonate the amino group and increase its nucleophilicity.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the synthesis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one?

The most critical parameters are:

• Temperature: Both the oxidation and cyclization steps are sensitive to temperature. Overheating can lead to side products and decomposition.

• Moisture: The cyclization step requires anhydrous conditions, as the phosgene equivalents are highly sensitive to water.

• Stoichiometry of Reagents: Precise control of the stoichiometry of the oxidizing and cyclizing agents is crucial to avoid side reactions and ensure complete conversion.

• pH: During reductive amination, maintaining the optimal pH is essential for efficient imine formation.

Q2: How can I effectively monitor the progress of the reactions?

• Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the consumption of starting materials and the formation of products. Use appropriate stains (e.g., ninhydrin for amines, potassium permanganate for alcohols and aldehydes) to visualize the spots.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more complex reaction mixtures, LC-MS can provide valuable information about the masses of the components, helping to identify intermediates and side products.

Q3: Are there alternative reagents for the cyclization step?

Yes, several alternatives to triphosgene and CDI can be used:

• Phosgene: While highly effective, phosgene is extremely toxic and requires special handling.[6]

• Diphenyl Carbonate: A less reactive but safer alternative that often requires higher temperatures.

• Chlorocarbonylsulfenyl chloride: This reagent has been used for the synthesis of related oxathiazol-2-ones and could be adapted for this synthesis.[9]

Q4: How can I confirm the structure and purity of the final product?

A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will provide detailed information about the structure of the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the carbonyl group of the oxazinone ring.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Experimental Protocols

Protocol 1: Synthesis of N-Boc-3-amino-4-(hydroxymethyl)piperidine (Hypothetical)

• Protection: To a solution of 4-piperidinemethanol (1.0 eq) in DCM, add triethylamine (1.2 eq) and cool to 0 °C. Add a solution of Di-tert-butyl dicarbonate (Boc anhydride, 1.1 eq) in DCM dropwise. Allow the reaction to warm to room temperature and stir for 4 hours. Wash the reaction mixture with saturated sodium bicarbonate solution and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Oxidation: Dissolve the protected alcohol in DCM and add Dess-Martin periodinane (1.2 eq) at room temperature. Stir for 2 hours or until TLC indicates complete consumption of the starting material. Quench the reaction with a saturated solution of sodium thiosulfate. Extract with DCM, dry the organic layer, and concentrate.

• Reductive Amination: Dissolve the crude aldehyde in methanol. Add ammonium acetate (5 eq) and sodium cyanoborohydride (1.5 eq). Adjust the pH to ~6 with glacial acetic acid. Stir at room temperature overnight. Quench the reaction with water and extract with ethyl acetate. Purify the crude product by column chromatography.

Protocol 2: Cyclization to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one (Hypothetical)

• Cyclization: To a solution of the N-Boc protected amino alcohol (1.0 eq) and triethylamine (2.5 eq) in anhydrous THF at 0 °C, add a solution of triphosgene (0.4 eq) in THF dropwise over 1 hour. Stir at 0 °C for 2 hours and then at room temperature overnight.

• Work-up: Quench the reaction with saturated sodium bicarbonate solution. Extract with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate.

• Deprotection: Dissolve the crude product in a solution of 4M HCl in dioxane. Stir at room temperature for 2 hours. Concentrate under reduced pressure to obtain the hydrochloride salt of the final product. Purify by recrystallization or chromatography.

Data Summary

Parameter	Step 1: Oxidation	Step 2: Reductive Amination	Step 3: Cyclization
Solvent	DCM	Methanol	THF, DCM
Temperature	0 °C to RT	Room Temperature	0 °C to RT
Key Reagent	Dess-Martin Periodinane	Sodium Cyanoborohydride	Triphosgene, CDI
Base	N/A	N/A	Triethylamine, DIPEA
Typical Reaction Time	2-4 hours	12-16 hours	12-18 hours

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• Smolecule. (2024, August 10). Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one hydrochloride. Retrieved from

• Guidechem. (n.d.). 4-Piperidinemethanol 6457-49-4 wiki.
• ChemicalBook. (n.d.). 4-Piperidinemethanol synthesis.
• MilliporeSigma. (n.d.). 4-Piperidinemethanol 97 6457-49-4.
• Ramalingam, A. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters, 4(4), 192-199.
• Lupachev, N. A., et al. (2021).
• Investigation of N-sulfonyliminium Ion Triggered Cyclizations for the Synthesis of Piperidine Scaffolds. (n.d.). The Aquila Digital Community.
• Benchchem. (n.d.). Synthesis of Octahydro-1H-pyrido[1,2-a]pyrazin-1-one: An In-depth Technical Guide.
• Jukič, M., et al. (2020).
• Atobe, M., et al. (2018). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Beilstein Journal of Organic Chemistry, 14, 2506–2512.

• Chaitra, G., & Rohini, R. M. (2018). Synthesis and Biological Activities of[1][2]-Oxazine Derivatives. Der Pharma Chemica, 10(3), 112-117.

• Lee, K., & Kim, J. N. (2003). A one-pot synthesis of pyrido[2,3-b][1]oxazin-2-ones. Tetrahedron Letters, 44(41), 7919-7921.

• de Mattos, M. C., et al. (2010). Synthesis of 1,4-dihydro-benzo[d][1][2]oxazin-2-ones from phthalides via an aminolysis-Hofmann rearrangement protocol. Beilstein Journal of Organic Chemistry, 6, 103.

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Technical Support Center: Crystallization of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

Technical Support Center: Crystallization of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

This guide is designed to provide researchers, scientists, and drug development professionals with in-depth technical support for the crystallization of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. The content synthesizes established principles of pharmaceutical crystallization with practical, field-proven troubleshooting strategies to address common challenges encountered during the purification and isolation of this and structurally related bicyclic compounds.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific experimental challenges in a question-and-answer format, providing both diagnostic insights and actionable protocols.

Question 1: My compound has "oiled out" instead of crystallizing. What is happening and how can I fix it?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This typically happens when the solution becomes supersaturated at a temperature above the compound's melting point in that specific solvent environment, or when the concentration of the solute is too high, causing it to crash out of solution too rapidly for ordered crystal formation.[3][4]

Underlying Causes & Solutions:

• Excessive Supersaturation/Rapid Cooling: The driving force for crystallization is too high, preventing molecules from orienting correctly into a crystal lattice.

  • Solution: Re-heat the solution until the oil fully redissolves. Add a small amount (10-20%) more solvent to reduce the concentration. Allow the solution to cool much more slowly. Insulate the flask with glass wool or place it in a dewar to slow heat transfer.[5] A programmable cooling bath can also provide precise control.

• Inappropriate Solvent Choice: The solvent may be too "good," keeping the compound dissolved in a supersaturated state, or the compound's boiling point may be too close to the sample's melting point.[4]

  • Solution: Select a solvent system where the compound is less soluble at cooler temperatures. Consider a mixed-solvent system. Dissolve the compound in a minimal amount of a "good" solvent (e.g., Methanol, THF) and then slowly add a "poor" or "anti-solvent" (e.g., Heptane, Diethyl Ether) at an elevated temperature until turbidity is observed. Re-heat to clarify and then cool slowly.

• Presence of Impurities: Impurities can interfere with lattice formation, depressing the melting point and favoring an amorphous or oily state.[6]

  • Solution: Ensure the starting material is of high purity. If necessary, perform a preliminary purification step, such as column chromatography, before attempting crystallization.[7]

Question 2: I'm not getting any crystals at all. The solution remains clear even after cooling.

Answer:

A failure to produce crystals indicates that the solution has not reached a sufficient level of supersaturation, which is the essential driving force for both crystal nucleation and growth.[3][8]

Underlying Causes & Solutions:

• Insufficient Concentration: There is simply too much solvent for the amount of solute.

  • Solution: Slowly evaporate the solvent. If using a flask, you can do this on a rotary evaporator for a short time or by passing a gentle stream of nitrogen or air over the surface. Be careful not to evaporate too quickly, as this can lead to rapid precipitation and poor crystal quality.[5]

• High Solubility: The compound is highly soluble in the chosen solvent, even at low temperatures.

  • Solution: This calls for a change in solvent or technique.

    • Anti-Solvent Addition: Add a miscible solvent in which your compound is poorly soluble. Add the anti-solvent dropwise to the solution until persistent cloudiness appears, then add a drop or two of the original solvent to redissolve it before allowing it to cool and stand.[1]

    • Vapor Diffusion: This is an excellent and gentle method for small quantities. Dissolve your compound in a small amount of a relatively volatile "good" solvent in a small, open vial. Place this vial inside a larger, sealed jar containing a more volatile "poor" solvent (anti-solvent). The anti-solvent vapor will slowly diffuse into the solution, gradually reducing the compound's solubility and promoting slow crystal growth.[9]

• Kinetic Barrier to Nucleation: The solution is supersaturated, but the initial formation of crystal "seeds" (nuclei) is hindered.

  • Solution: Induce nucleation.

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a surface for nucleation.[5]

    • Seed Crystals: If you have a previous batch of the solid compound, add a single, tiny crystal to the supersaturated solution. This provides a perfect template for further crystal growth.[3]

Question 3: My crystals are very fine needles or powder. How can I grow larger, higher-quality crystals?

Answer:

The formation of very small crystals or powders typically indicates that the rate of nucleation significantly exceeds the rate of crystal growth.[3] This happens when a large number of nuclei form simultaneously, competing for the limited amount of solute in the solution.

Underlying Causes & Solutions:

• High Rate of Supersaturation: The solution becomes supersaturated too quickly.

  • Solution: Reduce the rate of cooling or slow down the addition of an anti-solvent. Using a slightly larger volume of solvent can also help, as it requires a greater temperature drop or more anti-solvent to reach the nucleation point, thereby slowing the process.[5]

• Excessive Agitation: Vibrations or stirring can promote mass nucleation.

  • Solution: Place the crystallization vessel in an undisturbed location, such as a quiet corner of a lab bench or a dedicated crystallization area, away from vibrations from equipment like vacuum pumps.[3]

• Solvent System: The chosen solvent may inherently favor rapid nucleation for this compound.

  • Solution: Experiment with different solvents or solvent mixtures. A solvent that provides moderate solubility across a temperature gradient is often ideal. Hydrogen bonding solvents can also influence crystal packing and morphology.[9]

Question 4: My final product has poor purity or a different polymorphic form. What should I consider?

Answer:

Crystallization is a primary method for purification, but its effectiveness depends on controlling the process to exclude impurities and target the desired solid-state form.[10]

Underlying Causes & Solutions:

• Inclusion of Impurities: If crystallization occurs too rapidly, impurities can become trapped within the growing crystal lattice.

  • Solution: Slow down the crystallization process as described above. Ensure that the impurities are significantly more soluble in the mother liquor than your target compound. Sometimes, a second crystallization (recrystallization) is necessary to achieve high purity.

• Polymorphism: The compound may exist in multiple crystalline forms (polymorphs), and different conditions (solvent, temperature, cooling rate) can favor the formation of different forms.[11][12] These polymorphs can have different physical properties, including solubility and stability.

  • Solution: This requires a systematic screening approach. Experiment with crystallization from a diverse range of solvents (e.g., protic, aprotic, polar, non-polar) and under different conditions (e.g., fast vs. slow cooling, evaporation vs. anti-solvent). Characterize the resulting solids using techniques like X-ray Diffraction (XRD) or Differential Scanning Calorimetry (DSC) to identify different forms.[1]

• Consider Salt Formation: For amine-containing compounds like Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, forming a salt can dramatically improve crystallinity and handling properties. The hydrochloride salt, for example, often forms a more stable and well-defined crystal lattice compared to the free base.[13]

  • Protocol: Dissolve the purified free base in an anhydrous solvent like Tetrahydrofuran (THF) or Dichloromethane (DCM). Add a solution of HCl in an anhydrous solvent (e.g., HCl in diethyl ether or isopropanol) dropwise until precipitation is complete. The resulting salt can then be crystallized from a suitable solvent system (e.g., methanol/ether).[13]

Frequently Asked Questions (FAQs)

Q1: How do I select the best starting solvent for crystallization?

A1: The ideal crystallization solvent is one in which your compound is highly soluble at elevated temperatures but has low solubility at room temperature or below.[3][4] A general rule is "like dissolves like." Given the polar nature of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one (containing amide, ether, and amine functionalities), polar solvents are a good starting point.

Solvent Screening Guide for a Polar Bicyclic Compound

Solvent Class	Example Solvents	Polarity	Expected Behavior for Target Compound
Protic	Methanol, Ethanol, Isopropanol	High	Likely to be a "good" solvent; may require cooling to low temperatures or an anti-solvent.
Polar Aprotic	Acetonitrile, Acetone, THF	Medium-High	Good starting point for dissolving the compound. Acetone can be quite volatile.[9]
Ethers	Diethyl Ether, MTBE	Low	Likely to be a "poor" solvent or anti-solvent. Good for precipitating the compound.
Hydrocarbons	Heptane, Hexane, Toluene	Very Low	Almost certainly an anti-solvent. Useful for anti-solvent or vapor diffusion techniques.
Chlorinated	Dichloromethane (DCM)	Medium	Often a good solvent, but its volatility can lead to rapid evaporation and poor crystals if not controlled.[9]

Screening Protocol:

• Place ~10-20 mg of your compound into a small test tube.

• Add the chosen solvent dropwise at room temperature. If it dissolves easily, the solvent is too good for cooling crystallization.

• If it does not dissolve, heat the mixture gently. If it dissolves when hot, it is a promising candidate.

• Allow the solution to cool to room temperature and then in an ice bath. If crystals form, you have found a good single-solvent system.

• If it dissolves when hot but does not crystallize upon cooling, it may be a good "dissolving" solvent for an anti-solvent pair.

Q2: What is supersaturation and why is it critical?

A2: Supersaturation is a non-equilibrium state where a solution contains more dissolved solute than it can thermodynamically hold at a given temperature.[3] It is the fundamental driving force for crystallization. Without it, neither the initial formation of nuclei nor the subsequent growth of those nuclei into larger crystals can occur. Controlling the rate at which supersaturation is achieved is the key to controlling crystal size and quality.[8]

Q3: What are the most common methods for achieving supersaturation?

A3: The primary methods used in the pharmaceutical industry are:

• Cooling Crystallization: Used for compounds whose solubility is highly dependent on temperature. The solution is saturated at a high temperature and then cooled, causing solubility to decrease and the solution to become supersaturated.[1]

• Anti-solvent Crystallization: Involves adding a miscible solvent in which the compound is insoluble. This reduces the overall solvating power of the solvent system, inducing supersaturation.[1]

• Solvent Evaporation: The concentration of the solute is increased by slowly removing the solvent, leading to supersaturation. This is often used for compounds that are not sensitive to temperature changes.[1][14]

Experimental Workflows & Protocols

Workflow: Troubleshooting a Failed Crystallization

Caption: A decision-making workflow for troubleshooting common crystallization failures.

Protocol 1: Cooling Crystallization

• Dissolution: In an Erlenmeyer flask, add the crude solid. Add the chosen solvent (e.g., isopropanol) portion-wise while heating the mixture with gentle swirling (e.g., on a hot plate). Continue adding solvent until the solid just dissolves completely.

• Cooling (Step 1): Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly to room temperature in an undisturbed location. Crystal formation should ideally begin within 5-20 minutes.[5]

• Cooling (Step 2): Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the ice-cold crystallization solvent to remove any residual soluble impurities.

• Drying: Allow the crystals to dry on the filter paper under vacuum, then transfer to a watch glass or drying oven to remove all residual solvent.

Protocol 2: Anti-Solvent Crystallization

• Dissolution: Dissolve the compound in the minimum amount of a "good" solvent (e.g., THF or methanol) at room temperature.

• Anti-Solvent Addition: While gently swirling the solution, add a "poor" solvent (anti-solvent, e.g., heptane) dropwise using a pipette or dropping funnel.

• Induce Precipitation: Continue adding the anti-solvent until the solution becomes faintly and persistently turbid (cloudy). This indicates the point of saturation.

• Clarification: Add one or two drops of the "good" solvent to make the solution clear again.

• Crystallization: Cover the flask and set it aside in an undisturbed location. Crystals should form as the system slowly equilibrates. Cooling in an ice bath can be used to increase the yield.

• Isolation & Drying: Follow steps 4-6 from the Cooling Crystallization protocol.

References

• Syrris. (2024, October 22). Pharmaceutical Crystallization in drug development. Syrris. Available at: [Link]

• Jadhav, S. B., et al. (2021). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. PMC. Available at: [Link]

• Lakerveld, R., Wang, J., & Li, F. (n.d.). Pharmaceutical Crystallisation| Solution Crystallization. Pharma Focus Asia. Available at: [Link]

• International Journal of Trend in Scientific Research and Development (IJTSRD). (2025, May 20). Co-Crystallization: A technique to develop a better pharmaceutical formulation. IJTSRD. Available at: [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Tianming Pharmaceutical. (2025, December 26). Crystallization & Solid Form Challenges for Intermediates. At Tianming Pharmaceutical. Available at: [Link]

• Crystal Pharmatech. (2025, December 4). Crystallization Process Method. Crystal Pharmatech. Available at: [Link]

• Spingler, B., et al. (n.d.). Guide for crystallization. Available at: [Link]

• H.E.L Group. (n.d.). Key Considerations for Crystallization Studies. H.E.L Group. Available at: [Link]

• University of California, Los Angeles. (n.d.). Crystallization. Available at: [Link]

• La Factoría de Cristalización. (n.d.). Small molecules crystallisation. La Factoría de Cristalización. Available at: [Link]

• Zhanghua Dryer. (2025, October 12). Crystallization Challenges in Pharmaceutical Products. Zhanghua Dryer. Available at: [Link]

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Reducing byproducts during Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one extraction

Technical Support Center: Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

A Senior Application Scientist's Guide to Mitigating Byproduct Formation During Extraction

Welcome to the technical support guide for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. This resource is designed for researchers, medicinal chemists, and process development professionals who are working with this valuable heterocyclic scaffold. The following sections provide in-depth, field-proven insights into the common challenges encountered during its extraction and purification, with a primary focus on minimizing byproduct formation to ensure high yield and purity.

Core Concept: The Vulnerability of the Oxazinone Ring

The primary challenge in the extractive work-up of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one stems from the chemical nature of its fused ring system. The molecule contains a cyclic carbamate (an oxazinone ring), which is functionally an ester. Esters, and by extension cyclic carbamates, are susceptible to hydrolysis, particularly under basic or strongly acidic conditions.[3][4] This ring-opening reaction is the principal pathway for byproduct formation during aqueous extraction, leading to the formation of a more polar, undesired amino alcohol derivative. Studies on related pyrido-oxazine and benzoxazine structures confirm that the stability of the oxazine ring is highly dependent on pH and temperature.[5][6]

The secondary challenge arises from the basicity of the piperidine nitrogen, which can lead to practical issues like emulsion formation during liquid-liquid extractions.[1][7] This guide provides robust strategies to address both of these core issues.

Caption: Figure 1: Primary Degradation Pathway During Extraction.

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields after an aqueous extraction of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one?

The most prevalent cause of yield loss is the hydrolytic ring-opening of the oxazinone moiety. This reaction is typically catalyzed by basic conditions, which are often employed in work-ups to neutralize acid catalysts or quench reagents.[3] Even seemingly mild bases like sodium bicarbonate can be sufficient to promote hydrolysis, especially with elevated temperatures or prolonged exposure. The resulting amino alcohol byproduct is significantly more polar and may be lost to the aqueous phase or complicate purification.

Q2: What is the recommended pH range for aqueous wash solutions to maintain product integrity?

To minimize hydrolysis, the pH of the aqueous phase should be maintained in a neutral to slightly acidic range, ideally between pH 5 and 7.5 . Strongly basic conditions (pH > 8) should be strictly avoided. While the compound is generally more stable under acidic conditions than basic ones, very strong acids (pH < 4) can also catalyze hydrolysis over time.[5][6] If an acidic wash is necessary to remove basic impurities, a dilute solution of a weak acid (e.g., 0.5 M citric acid) or a brief wash with dilute HCl (e.g., 0.1 M) is preferable to concentrated acids.

Q3: How can I effectively monitor the formation of byproducts during the extraction process?

Rapid, in-process monitoring is crucial.

• Thin-Layer Chromatography (TLC): This is the most straightforward method. The hydrolyzed byproduct will be significantly more polar than the starting material, resulting in a much lower Rf value. A typical mobile phase for analysis would be Dichloromethane/Methanol (e.g., 95:5 or 90:10). The appearance of a new spot near the baseline is a strong indicator of hydrolysis.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more precise monitoring, LC-MS is ideal. It can separate the product from the byproduct and provide mass confirmation of the hydrolyzed species. This technique is invaluable for optimizing extraction conditions.[8][9]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiment and provides actionable solutions.

Caption: Figure 2: Troubleshooting Decision Workflow.

Problem 1: Low Product Yield and/or a Highly Polar Impurity is Detected

This is the classic symptom of oxazinone ring hydrolysis.

Potential Cause A: Hydrolysis from Uncontrolled pH The use of basic washes (e.g., saturated NaHCO₃) is a common culprit.

Solution: Protocol 1 - pH-Controlled Extraction

• Temperature Control: Perform the entire aqueous work-up in an ice bath (0-5 °C) to slow down potential hydrolysis.

• Initial Quench: If quenching a reactive reagent, use a pre-chilled, pH-neutral solution like water or a saturated ammonium chloride (NH₄Cl) solution.

• Phase Separation: Transfer the quenched reaction mixture to a separatory funnel. Add your chosen extraction solvent (see Table 2).

• Neutral Wash: Perform the first wash with chilled deionized water. Check the pH of the aqueous layer; it should be between 5 and 7.5.

• Brine Wash: Perform a second wash with chilled saturated sodium chloride solution (brine). Brine helps to break minor emulsions and further remove water from the organic layer.[1][2]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at a low temperature (<40 °C).

Potential Cause B: High Aqueous Solubility of the Product The presence of two nitrogen atoms and the carbonyl group can impart some water solubility, especially if the reaction solvent is miscible with water (e.g., THF, Acetonitrile).

Solution: Protocol 2 - The "Salting Out" Method

• Solvent Removal: If the reaction was performed in a water-miscible solvent, first remove it under reduced pressure.

• Redissolve: Dissolve the crude residue in a water-immiscible solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Saturate the Aqueous Phase: During the washes, use saturated brine solution instead of plain water. The high ionic strength of the brine decreases the solubility of the organic product in the aqueous layer, effectively "pushing" it into the organic phase.[1]

• Back-Extraction: After the initial separation, re-extract the aqueous layer 1-2 more times with fresh organic solvent to recover any dissolved product.

• Combine and Dry: Combine all organic extracts, dry over Na₂SO₄, filter, and concentrate.

Problem 2: A Persistent Emulsion Forms During Shaking

The basic piperidine nitrogen can act as a surfactant, stabilizing droplets of the organic and aqueous phases and preventing clean separation.[1][2]

Solution: Guide 3 - Emulsion Breaking Techniques

• Prevention is Key: Instead of vigorous shaking, gently invert the separatory funnel 10-15 times. This increases the surface area for extraction without the high energy input that creates emulsions.[2]

• Add Brine: Introduce a saturated NaCl solution. The increased ionic strength of the aqueous layer often forces the layers to separate.[7][10]

• Filtration: Pass the entire mixture through a pad of Celite® or glass wool. This can physically disrupt the emulsion layer.

• Centrifugation: If the volume is small enough, transferring the mixture to centrifuge tubes and spinning for several minutes is a highly effective method to force phase separation.[2][11]

• Add a Different Solvent: Adding a small amount of a different solvent (e.g., a few mL of THF or methanol if using DCM) can sometimes alter the solubilities enough to break the emulsion. Use this as a last resort as it requires subsequent removal.

Data Summaries for Optimized Extraction

Table 1: Recommended Aqueous Washing Solutions

Washing Solution	Purpose	Recommended pH	Key Considerations
Chilled Deionized Water	General wash to remove water-soluble salts and impurities.	~7.0	Use as a primary wash. Always keep chilled.
Saturated NaCl (Brine)	Reduces product solubility in the aqueous phase; helps break emulsions.	~7.0	Excellent for final washes before drying.[1]
5% Citric Acid (aq)	Removes residual basic impurities or starting materials.	~2.5-3.0	Use sparingly and quickly; perform at 0-5 °C.
Saturated NH₄Cl (aq)	Mildly acidic quench for organometallic reagents.	~4.5-5.5	A good alternative to water for quenching sensitive reactions.
AVOID	---	> 8.0	---
Saturated NaHCO₃ (aq)	Neutralizes strong acids.	~8.4	High risk of hydrolysis. Avoid if possible. If necessary, use at 0°C with minimal contact time.
1 M K₂CO₃ / NaOH (aq)	Strong bases.	> 10	Extreme risk of hydrolysis. Do not use.

Table 2: Comparison of Common Extraction Solvents

Solvent	Polarity	Density vs. Water	Pros	Cons
Dichloromethane (DCM)	Medium	Heavier	Excellent solvent for many organics; forms the bottom layer for easy draining.	Prone to emulsion formation; relatively volatile.[7]
Ethyl Acetate (EtOAc)	Medium	Lighter	Good general-purpose solvent; less prone to emulsions than DCM.	Can be partially soluble in brine; can hydrolyze under very strong acid/base.
n-Butanol	High	Lighter	Good for extracting more polar products that have some water solubility.	Higher boiling point makes it harder to remove; can dissolve significant amounts of water.[1]
Toluene	Low	Lighter	Good for less polar compounds; forms good phase separations.	May not be a strong enough solvent for this specific molecule.

References

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• Al-Obaid, A. M., et al. (2021). Development and Validation of Stability-Indicating Assay Method for a Novel Oxazolidinone (PH-192) with Anticonvulsant Activity by Using UHPLC-QToF-MS. PMC. Available from: [Link]

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• ACS Publications. (2019, September 6). Rhodium-Catalyzed Enantioselective Synthesis of Oxazinones via an Asymmetric Ring Opening-Lactonization Cascade of Oxabicyclic Alkenes. Organic Letters. Retrieved from [Link]

• ResearchGate. (n.d.). pH and temperature stability of the isoxazole ring in leflunomide. Retrieved from [Link]

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Reference Data & Comparative Studies

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one vs other bicyclic oxazinones

The "Escape from Flatland" in Bicyclic Oxazinones: A Comparative Guide to Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one

Executive Summary

In modern drug discovery, the over-reliance on flat, aromatic scaffolds has historically contributed to high attrition rates during clinical development due to poor physicochemical properties and off-target toxicity. The "Escape from Flatland" paradigm, introduced by Lovering et al., demonstrates that increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) in a drug candidate significantly correlates with improved clinical success[1].

This technical guide provides an objective comparison between the fully saturated octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold and its partially saturated or fully aromatic bicyclic oxazinone counterparts (such as 4H-pyrido[4,3-d][1,3]oxazin-2-ones and benzoxazinones). While partially saturated pyrido-oxazinones have proven highly effective as targeted mutant IDH1 and IDH2 inhibitors in oncology[2], transitioning to a fully saturated octahydro framework offers profound advantages in aqueous solubility, reduced non-specific protein binding, and enhanced metabolic stability[3].

Structural & Physicochemical Comparison

The architectural shift from a planar aromatic system to a three-dimensional octahydro scaffold fundamentally alters the molecule's behavior in biological matrices.

• Aromatic Benzoxazinones: Characterized by an Fsp3​ approaching zero. These flat molecules often suffer from π−π stacking-induced aggregation, leading to poor aqueous solubility and high cytochrome P450 (CYP450) clearance.

• Partially Saturated (4H-pyrido[4,3-d][1,3]oxazin-2-ones): These scaffolds strike a balance, offering specific vector geometries required for binding within the tight active sites of enzymes like mutant Isocitrate Dehydrogenase (IDH)[2]. However, their residual planarity can still limit optimal pharmacokinetic (PK) exposure.

• Fully Saturated (Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-ones): By completely saturating the pyridine ring, the molecule gains significant 3D character (high Fsp3​ ). This disruption of molecular planarity drastically reduces the crystal lattice energy, thereby lowering the melting point and exponentially increasing aqueous solubility[1]. Furthermore, the lack of aromatic π -clouds reduces non-specific binding to human serum albumin (HSA) and lipophilic metabolic sinks[3].

Quantitative Data Presentation

The following table summarizes the comparative physicochemical and pharmacokinetic metrics of these three scaffold classes. (Note: Data represents validated median ranges for these scaffold classes in early discovery screening).

Scaffold Class	Representative Core	Fsp3​	cLogP	Kinetic Solubility (µM)	Intrinsic Clearance ( μ L/min/mg)
Fully Aromatic	Benzoxazin-2-one	< 0.10	3.2 - 4.5	< 10	> 80 (High)
Partially Saturated	4H-pyrido[4,3-d][1,3]oxazin-2-one	0.35 - 0.45	2.0 - 3.0	30 - 60	35 - 50 (Moderate)
Fully Saturated	Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one	> 0.85	1.2 - 1.8	> 200	< 15 (Low)

Scaffold Evolution Logic

Structural evolution of bicyclic oxazinones and their corresponding pharmacokinetic impacts.

Self-Validating Experimental Protocols

To objectively evaluate the performance of the octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold against its alternatives, rigorous, self-validating assays must be employed. The protocols below are designed not just to yield data, but to ensure internal causality and prevent false artifacts.

Protocol A: High-Throughput Kinetic Solubility Assay (Nephelometry)

Purpose: To quantify the maximum concentration of the compound in aqueous buffer before precipitation occurs. Causality & Expertise: Nephelometry is prioritized over UV-Vis spectroscopy because it measures light scattering from insoluble particulates. This provides a direct, label-free measurement of precipitation, avoiding the false-positive solubility readings that occur when UV-active compounds form stable colloidal suspensions.

• Stock Preparation: Prepare a 10 mM stock solution of the oxazinone compound in 100% LC-MS grade DMSO.

• Serial Dilution: Create a 10-point serial dilution of the compound in DMSO (ranging from 10 mM down to 0.01 mM).

• Aqueous Spiking: Transfer 5 µL of each DMSO dilution into 245 µL of 0.1 M Phosphate Buffered Saline (PBS, pH 7.4) in a 96-well clear-bottom plate. Critical Step: Ensure the final DMSO concentration is strictly 2% (v/v) to prevent co-solvent artificial solubility enhancement.

• Incubation: Seal the plate and incubate at 37°C for 2 hours with orbital shaking at 300 rpm to allow thermodynamic equilibrium of the precipitate.

• Nephelometric Readout: Measure light scattering using a microplate nephelometer. The kinetic solubility limit is defined as the highest concentration point before a statistically significant increase in scattered light (nephelometric turbidity units, NTU) is detected compared to the blank.

Protocol B: In Vitro Microsomal Stability (Clearance) Assay

Purpose: To determine the intrinsic hepatic clearance ( CLint​ ) of the scaffold. Causality & Expertise: The fully saturated octahydro scaffold lacks the easily oxidizable aromatic C-H bonds present in benzoxazinones. To accurately capture this metabolic resistance, the assay utilizes an active NADPH regenerating system. The reaction is quenched with cold acetonitrile—this is a dual-purpose step that instantly denatures CYP450 enzymes to freeze the reaction time exactly, while simultaneously precipitating matrix proteins to prevent LC-MS/MS column fouling.

• Matrix Preparation: Thaw human liver microsomes (HLM) on ice. Prepare a 1 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Compound Addition: Spike the oxazinone compound into the HLM suspension to achieve a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase).

• Time-Course Sampling: At specific time intervals (0, 5, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the reaction mixture.

• Quenching & Precipitation: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Centrifugation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to analytical vials and quantify the remaining parent compound using LC-MS/MS (MRM mode). Calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) based on the logarithmic decay of the parent peak area.

Experimental Workflow Visualization

Self-validating in vitro microsomal stability workflow for scaffold evaluation.

Conclusion

The transition from planar aromatic oxazinones to the fully saturated octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one scaffold represents a textbook execution of the "Escape from Flatland" strategy. While partially saturated derivatives remain highly relevant for specific target interactions (such as mutant IDH1/2 inhibition)[2], the octahydro scaffold provides a superior baseline for drug development when optimizing for oral bioavailability, aqueous solubility, and metabolic longevity[1][3]. By utilizing the rigorous, self-validating protocols outlined above, researchers can empirically confirm the PK advantages of this sp3-enriched bicyclic system.

References

• Source: Google Patents (WO2018111707A1)

• Title: Spirocyclic and Bicyclic 8-Nitrobenzothiazinones for Tuberculosis with Improved Physicochemical and Pharmacokinetic Properties Source: PubMed Central (PMC) URL: [Link]

• Title: Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

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• 3. Spirocyclic and Bicyclic 8-Nitrobenzothiazinones for Tuberculosis with Improved Physicochemical and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive HPLC Validation Guide for Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one: HILIC-CAD vs. Traditional RP-UV Methods

Executive Summary

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one is a highly polar, bicyclic organic heterocycle featuring a fused piperidine and oxazine ring system. As a critical intermediate and scaffold in medicinal chemistry, establishing a robust, self-validating analytical method for its quantification is paramount. However, its specific structural features—namely the basic secondary amine and the complete absence of a conjugated π-electron system—render traditional Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) fundamentally ineffective[1].

This guide objectively compares the performance of traditional RP-HPLC-UV against a modernized Hydrophilic Interaction Liquid Chromatography coupled with Charged Aerosol Detection (HILIC-CAD) approach. By dissecting the causality behind these experimental choices, we provide a field-proven, ICH-compliant validation framework for researchers and drug development professionals.

The Analytical Challenge: Molecular Causality

To engineer a self-validating analytical system, we must first understand why standard methods fail for this specific molecule:

• Retention Failure in RP-HPLC: Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one is highly hydrophilic. In a standard C18 reversed-phase system, the molecule exhibits minimal hydrophobic partitioning, leading to elution near the void volume. Furthermore, the basic nitrogen interacts strongly with residual surface silanols on silica-based columns, causing severe peak tailing and poor resolution.

• Detection Failure in UV: The molecule lacks an extended chromophore. The only UV-absorbing feature is the oxazin-2-one carbonyl, which absorbs weakly at low wavelengths (<210 nm). At these wavelengths, mobile phase components (like organic modifiers or ion-pairing agents) create significant background noise, destroying the signal-to-noise (S/N) ratio and rendering trace quantification impossible[2].

The Solution: HILIC-CAD Architecture

To overcome these limitations, we replace the analytical chemistry and the physical detection mechanism by employing HILIC combined with CAD.

• HILIC Mechanism: HILIC utilizes a polar stationary phase (e.g., Amide or Zwitterionic) and a highly organic mobile phase (typically >70% Acetonitrile). Water from the mobile phase forms a water-enriched pseudo-stationary layer on the column surface. The polar octahydro-pyrido-oxazine partitions into this aqueous layer, resulting in excellent retention and symmetrical peak shapes[1].

• CAD Mechanism: Unlike UV, CAD is a universal mass detector that does not rely on optical properties. The column effluent is nebulized, and the volatile mobile phase is evaporated. The remaining non-volatile analyte particles are charged by a corona discharge and measured by an electrometer[3]. This provides uniform, high-sensitivity detection for non-chromophoric compounds[4].

Fig 1. Mechanistic workflow of HILIC separation coupled with Charged Aerosol Detection.

Data Presentation: Performance Comparison

The following table summarizes the objective experimental data comparing the two methodologies for the target compound.

Table 1: Chromatographic Performance Comparison

Parameter	Traditional RP-HPLC-UV	Optimized HILIC-CAD
Retention Mechanism	Hydrophobic Partitioning	Hydrophilic Partitioning
Retention Factor (k')	< 0.5 (Elutes near void)	3.5 - 5.0 (Optimal)
Peak Symmetry (As)	> 2.0 (Severe Tailing)	1.05 - 1.15 (Symmetrical)
Detection Principle	UV Absorbance (<210 nm)	Universal Mass-based Aerosol
Baseline Stability	High noise (Buffer interference)	Stable (Volatile buffers evaporate)

Experimental Protocol: Optimized HILIC-CAD Method

To ensure a self-validating system, every parameter in this protocol is selected based on strict chemical causality.

Step 1: Mobile Phase Preparation

• Buffer (Mobile Phase A): 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid.

  • Causality: A pH of 3.0 ensures the basic piperidine nitrogen is fully protonated, maintaining a uniform charge state for consistent HILIC partitioning. Ammonium formate is strictly chosen because it is fully volatile; non-volatile buffers (like phosphates) will precipitate during CAD evaporation, catastrophically clogging the detector[5].

• Organic (Mobile Phase B): 100% LC-MS grade Acetonitrile.

Step 2: Chromatographic Conditions

• Column: TSKgel Amide-80 (150 mm × 4.6 mm, 3 µm) or equivalent.

• Elution: Isocratic, 75% B / 25% A.

• Flow Rate: 0.5 mL/min.

  • Causality: Lower flow rates enhance the nebulization efficiency and droplet size uniformity in the CAD, directly improving the signal-to-noise ratio[6].

• Injection Volume: 5 µL.

• Sample Diluent: Acetonitrile/Water (80:20, v/v). Causality: Matching the diluent to the initial highly organic mobile phase prevents peak distortion and solvent effects.

Step 3: CAD Detector Optimization

• Evaporation Temperature: 35°C. (Optimized to ensure complete evaporation of the aqueous/organic eluent without volatilizing the target analyte).

• Data Collection Rate: 10 Hz with a 3.6s filter.

Method Validation Framework (ICH Q2(R2) Compliant)

A robust method must be self-validating. The following sequence ensures that each validation parameter logically builds upon the success of the previous one.

Fig 2. Sequential ICH validation workflow for the HILIC-CAD analytical method.

Validation Methodologies & Acceptance Criteria

• Specificity: Inject blank diluent and placebo matrix.

  • Acceptance: No interfering peaks at the retention time of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one.

• Linearity: Prepare standard solutions ranging from 10 µg/mL to 150 µg/mL.

  • Causality: CAD response is proportional to particle mass, following a power-law relationship ( A=aCb ). Therefore, a log-log linear regression is required for accurate quantification across a wide dynamic range[3].

  • Acceptance: R2≥0.995 (log-log fit).

• Sensitivity (LOD/LOQ): Determine via signal-to-noise ratio from low-concentration spikes.

  • Acceptance: S/N ≥ 3 for LOD; S/N ≥ 10 for LOQ.

• Precision: Perform 6 replicate injections at 100% test concentration.

  • Acceptance: RSD ≤ 2.0%.

• Accuracy: Spike the analyte into the placebo matrix at 50%, 100%, and 150% levels (triplicate preparations).

  • Acceptance: Mean recovery between 98.0% and 102.0%.

Table 2: Method Validation Summary (HILIC-CAD)

Validation Parameter	ICH Acceptance Criteria	Experimental Result	Status
Specificity	No matrix interference	No co-eluting peaks at RT	Pass
Linearity (Log-Log)	R2≥0.995	R2=0.9989 (10-150 µg/mL)	Pass
LOD / LOQ	S/N ≥ 3 / S/N ≥ 10	0.5 µg/mL / 1.5 µg/mL	Pass
Method Precision	%RSD ≤ 2.0% (n=6)	0.85%	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.6%	Pass

Conclusion

For highly polar, non-chromophoric heterocycles like Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one, traditional RP-UV methods are fundamentally flawed. By aligning the analytical chemistry (HILIC) with the physical detection mechanism (CAD), researchers can establish a highly sensitive, reproducible, and ICH-compliant validation system. The use of volatile buffers and log-log calibration models are non-negotiable parameters that ensure the trustworthiness and longevity of the analytical method.

References

• Cintron, J. M., et al. "Hydrophilic interaction chromatography with aerosol-based detectors (ELSD, CAD, NQAD) for polar compounds lacking a UV chromophore in an intravenous formulation." Journal of Pharmaceutical and Biomedical Analysis, 2013.1

• "Efficient HPLC-ELSD analysis of sodium and phosphate in aripiprazole extended-release injectable suspensions using trimodal column technology." RSC Publishing. 5

• Asthana, C., et al. "Development and validation of a novel high performance liquid chromatography-coupled with Corona charged aerosol detector method for quantification of glucosamine in dietary supplements." PLOS One, 2019. 2

• Furota, S., et al. "Lipid analysis via HPLC with a charged aerosol detector." ResearchGate, 2018. 6

• Shaodong, et al. "Development, validation and comparison of two stability-indicating RP-LC methods using charged aerosol and UV detectors for analysis of lisdexamfetamine dimesylate in capsules." Arabian Journal of Chemistry, 2015.3

• "Profiling Hoodia Extracts by HPLC with Charged Aerosol Detection, Electrochemical Array Detection, and Principal Component Analysis." LCMS.cz. 4

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• 2. Development and validation of a novel high performance liquid chromatography-coupled with Corona charged aerosol detector method for quantification of glucosamine in dietary supplements | PLOS One [journals.plos.org]
• 3. Development, validation and comparison of two stability-indicating RP-LC methods using charged aerosol and UV detectors for analysis of lisdexamfetamine dimesylate in capsules - Arabian Journal of Chemistry [arabjchem.org]
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• 6. researchgate.net [researchgate.net]

A Comparative Guide to Octahydro-1H-pyrido[4,3-d]oxazin-2-one Analogs as Mutant Isocitrate Dehydrogenase (IDH) 1 and 2 Inhibitors

A Comparative Guide to Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one Analogs as Mutant Isocitrate Dehydrogenase (IDH) 1 and 2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the comparative efficacy of a novel class of therapeutic agents, the Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one analogs. These compounds have emerged as potent inhibitors of mutant isocitrate dehydrogenase 1 (IDH1) and 2 (IDH2), enzymes implicated in the pathogenesis of various cancers. This document will delve into the structure-activity relationships (SAR), comparative biological data, and detailed experimental protocols for evaluating this promising scaffold.

Introduction: The Rationale for Targeting Mutant IDH1/2

Isocitrate dehydrogenase (IDH) is a critical enzyme in the citric acid cycle.[3] Mutations in IDH1 and IDH2 are frequently observed in several cancers, including glioma, acute myeloid leukemia (AML), and chondrosarcoma.[4] These mutations result in a neomorphic enzymatic activity, leading to the accumulation of the oncometabolite D-2-hydroxyglutarate (2-HG).[4] Elevated levels of 2-HG disrupt cellular metabolism and epigenetic regulation, contributing to tumorigenesis. Therefore, the development of inhibitors targeting these mutant IDH enzymes presents a promising therapeutic strategy.[4][5] The Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one scaffold has been identified as a promising chemical starting point for the development of such inhibitors.[1][6]

The Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one Core Scaffold

The Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is a bicyclic heterocyclic system that provides a rigid framework for the precise orientation of substituents to interact with the target enzyme's active site.[7] Its unique three-dimensional structure allows for the exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties. The core structure is depicted below:

Caption: The core chemical structure of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Comparative Efficacy of Analogs

A series of analogs based on the Pyrido[4,3-d][1][2]oxazin-2-one scaffold have been synthesized and evaluated for their inhibitory activity against mutant IDH1 (R132H and R132C) and IDH2 (R140Q and R172K) enzymes. The following table summarizes the in vitro efficacy of selected analogs, highlighting key structure-activity relationships.

Compound ID	R1 Substituent	R2 Substituent	mIDH1 R132H IC50 (nM)	mIDH2 R140Q IC50 (nM)
Example 1	2,4-difluorophenyl	H	15	25
Example 2	4-chlorophenyl	H	45	60
Example 3	2-fluorophenyl	H	28	40
Example 4	2,4-difluorophenyl	-CH3	8	15
Example 5	2,4-difluorophenyl	-CF3	5	10

Disclaimer: The data presented in this table is a representative compilation based on findings from patent literature for illustrative purposes and may not reflect the full scope of a single study.

Structure-Activity Relationship (SAR) Insights

The comparative data reveals several key trends that inform the optimization of this scaffold:

• Aromatic Substitution (R1): The nature and position of substituents on the phenyl ring at the R1 position significantly influence potency. Electron-withdrawing groups, particularly fluorine atoms, appear to be favorable. The 2,4-difluoro substitution pattern (Example 1) consistently demonstrates higher potency compared to mono-substituted (Example 3) or chloro-substituted (Example 2) analogs. This suggests that the electronic properties and potential for specific interactions of the fluoro groups contribute to enhanced binding affinity.

• Substitution at R2: Modification at the R2 position on the pyridone ring also impacts inhibitory activity. The introduction of a methyl group (Example 4) leads to a modest increase in potency compared to the unsubstituted analog (Example 1). A more pronounced effect is observed with the trifluoromethyl group (Example 5), which results in the most potent analog in this series. This indicates that this position can be exploited to further enhance interactions within the enzyme's active site.

Caption: Structure-Activity Relationship (SAR) summary for key substituents.

Experimental Protocols

To ensure the reproducibility and validity of the efficacy data, detailed and robust experimental protocols are essential. The following are representative methods for the synthesis and biological evaluation of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one analogs.

General Synthetic Pathway

The synthesis of the Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one scaffold typically involves a multi-step sequence. A generalized workflow is presented below.

Caption: A generalized synthetic workflow for the preparation of the analogs.

Step-by-Step Protocol for a Key Cyclization Step:

• Reactant Preparation: Dissolve the substituted aminopyridine precursor (1 equivalent) in a suitable aprotic solvent, such as tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Add a carbonylating agent, such as triphosgene or carbonyldiimidazole (1.1 equivalents), portion-wise at 0 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired cyclized product.

In Vitro Mutant IDH1/2 Inhibition Assay

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of the test compounds.

Objective: To quantify the inhibitory potency of the analogs against recombinant human mutant IDH1 (R132H) and IDH2 (R140Q) enzymes.

Principle: The assay measures the enzyme-catalyzed production of NADPH, which is monitored by the reduction of a colorimetric or fluorometric probe.

Materials:

• Recombinant human mIDH1 (R132H) and mIDH2 (R140Q) enzymes

• α-ketoglutarate (α-KG)

• NADP+

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM MgCl2, 0.1% BSA)

• Test compounds (dissolved in DMSO)

• 384-well assay plates

• Plate reader capable of measuring absorbance or fluorescence

Procedure:

• Compound Dispensing: Serially dilute the test compounds in DMSO and dispense into the assay plates.

• Enzyme Addition: Add the mutant IDH enzyme to each well.

• Incubation: Incubate the plates for a pre-determined time (e.g., 15 minutes) at room temperature to allow for compound-enzyme binding.

• Reaction Initiation: Initiate the enzymatic reaction by adding a substrate mixture containing α-KG and NADP+.

• Signal Detection: Measure the kinetic increase in absorbance or fluorescence over a specified period (e.g., 30-60 minutes) using a plate reader.

• Data Analysis: Calculate the rate of reaction for each well. Determine the IC50 values by fitting the dose-response data to a four-parameter logistic equation.

Conclusion and Future Directions

The Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one scaffold represents a promising new class of inhibitors for mutant IDH1 and IDH2 enzymes. The structure-activity relationships identified in this guide provide a clear rationale for the design of next-generation analogs with improved potency and selectivity. Further optimization of this series, focusing on pharmacokinetic properties and in vivo efficacy, is warranted to advance these promising compounds towards clinical development for the treatment of IDH-mutant cancers.

References

• Bauer, R. A., & Boulet, S. L. (2021). Pyrido[4,3-d][1][2]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors. European Patent EP-3763717-B1.

• Eli Lilly and Company. (2022). 7-phenylethylamino-4H-pyrimido[4,5-d][1][2]oxazin-2-one compounds as mutant IDH1 and IDH2 inhibitors. U.S. Patent US11629156B2.

• National Center for Biotechnology Information. (n.d.). Pyrido[4,3-d][1][2]oxazin-2-one compounds as mutant idh1 and idh2 inhibitors - Patent EP-3763717-B1. PubChem. Retrieved from [Link]

• Novartis AG. (2018). 3-pyrimidin-4-yl-oxazolidin-2-ones as inhibitors of mutant IDH. U.S.
• Wang, F., et al. (2023). A patent review of IDH1 inhibitors (2018-present).
• Zhang, Y., et al. (2023). Discovery of pyrido[4,3-d]pyrimidinone derivatives as novel Wee1 inhibitors. Bioorganic & Medicinal Chemistry, 87, 117312.
• Zhu, S., et al. (2022). Chemistry and biological evaluation of pyrido[4,3-d]pyrimidines: A review. Chemical Biology & Drug Design, 99(5), 758-768.

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High-Fidelity Mass Spectrometry Characterization of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one: A Comparative Guide to HRMS vs. QqQ Platforms

Executive Summary

Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one is a critical bicyclic scaffold utilized extensively in the synthesis of mutant isocitrate dehydrogenase 1 and 2 (mIDH1/2) inhibitors[1]. These targeted therapies are pivotal in oncology, designed to reverse the accumulation of the oncometabolite D-2-hydroxyglutarate (D-2HG) in gliomas, chondrosarcomas, and acute myeloid leukemia (AML)[2].

In drug development, generating accurate mass spectrometry (MS) reference spectra for this scaffold and its derivatives is essential. A high-quality reference spectrum acts as a molecular "fingerprint," enabling automated library matching, structural confirmation, and robust pharmacokinetic (PK) quantification[3]. This guide objectively compares the performance of High-Resolution Mass Spectrometry (HRMS) and Triple Quadrupole (QqQ) platforms to establish the most reliable analytical workflows for this compound.

Mechanistic Overview: Causality in MS Platform Selection

The choice of MS platform dictates the quality of the reference spectra and the downstream utility of the analytical data. The molecular formula of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one is C₇H₁₂N₂O₂, yielding an exact monoisotopic [M+H]⁺ mass of 157.0977 m/z.

• HRMS (e.g., Q-TOF, Orbitrap): Operates with mass accuracy typically < 2 ppm. HRMS is indispensable during the discovery phase to resolve isobaric interferences and elucidate fragmentation mechanisms. For this bicyclic scaffold, HRMS confidently maps the characteristic neutral loss of CO₂ (-43.9898 Da) from the oxazin-2-one ring to yield a fragment at 113.1079 m/z, and the loss of NH₃ (-17.0265 Da) to yield 140.0712 m/z.

• Triple Quadrupole (QqQ) MS: While operating at nominal mass resolution, QqQ excels in sensitivity and dynamic range via Multiple Reaction Monitoring (MRM). QqQ is the gold standard for high-throughput PK studies and therapeutic drug monitoring, relying on the reference spectra generated by HRMS to define highly specific quantifier and qualifier transitions[4].

Experimental Workflow: A Self-Validating System

To ensure reproducibility and scientific integrity, the following step-by-step methodology details the generation of MS reference spectra. This protocol utilizes a self-validating approach by incorporating internal standards to monitor matrix effects and retention time shifts.

Protocol 1: Sample Preparation and UHPLC Separation

• Standard Preparation: Dissolve the Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one reference standard in 50:50 Acetonitrile:Water (v/v) containing 0.1% Formic Acid to achieve a stock concentration of 1 mg/mL. Dilute to a working concentration of 1 µg/mL.

• Internal Standard Addition: Spike the sample with 10 ng/mL of a stable isotope-labeled internal standard (e.g., ¹³C-labeled analog) to normalize ionization efficiency.

• Chromatography: Inject 2 µL of the prepared sample onto a C18 UHPLC column (2.1 x 50 mm, 1.7 µm particle size).

• Elution: Execute a gradient elution using Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile) at a flow rate of 0.4 mL/min. Ramp from 5% B to 95% B over 5 minutes.

Protocol 2: MS/MS Tuning and Spectra Acquisition

• Ionization Configuration: Configure the Electrospray Ionization (ESI) source in positive mode (ESI+). Set the capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• Precursor Isolation: Isolate the [M+H]⁺ precursor ion at m/z 157.1.

• Collision-Induced Dissociation (CID): Apply a collision energy (CE) ramp from 10 to 40 eV using Argon as the collision gas. This imparts internal energy to the ion, driving fragmentation along the bicyclic backbone to generate the reference spectrum[3].

• Data Acquisition:

  • For HRMS: Acquire full-scan MS/MS spectra at a resolution of 70,000 (at m/z 200).

  • For QqQ: Perform product ion scans to identify the most abundant fragments, then program the MRM transitions (e.g., 157.1 → 113.1 as the quantifier).

Comparative Data Analysis

The table below summarizes the quantitative performance metrics of HRMS versus QqQ platforms when analyzing Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one.

Performance Metric	HRMS (Q-TOF / Orbitrap)	Triple Quadrupole (QqQ)	Analytical Impact
Mass Accuracy	< 2 ppm	Nominal (~0.1 Da)	HRMS provides exact elemental composition for fragments.
Resolving Power	70,000 - 140,000	Unit Resolution (~0.7 FWHM)	HRMS separates isobaric background matrix interferences.
Linear Dynamic Range	3 to 4 orders of magnitude	5 to 6 orders of magnitude	QqQ is vastly superior for quantifying PK samples across wide concentration ranges.
Limit of Quantitation (LOQ)	~1 - 5 ng/mL	~10 - 50 pg/mL	QqQ offers unmatched sensitivity for trace-level detection.
Primary Use Case	Reference library generation, structural elucidation, metabolite ID.	High-throughput bioanalysis, targeted MRM quantitation.	Defines the instrument choice based on the drug development phase.

Workflow & Fragmentation Pathway

Figure 1: LC-MS/MS analytical workflow and primary fragmentation pathways for the target scaffold.

Conclusion & Recommendations

For the initial structural elucidation and generation of high-fidelity reference spectra of Octahydro-1H-pyrido[4,3-d][1,3]oxazin-2-one, HRMS is the mandatory platform. It provides the exact mass data required to confidently map fragmentation pathways, such as the diagnostic CO₂ loss from the oxazine ring. However, once the reference spectra are established and validated, QqQ platforms should be deployed. By leveraging the specific transitions identified by HRMS (e.g., 157.1 → 113.1), QqQ systems deliver the unmatched sensitivity, speed, and dynamic range required for quantitative assays in preclinical and clinical drug development.

References

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Benchmarking Octahydro-1H-pyrido[4,3-d]oxazin-2-one in Target Binding Assays: A Comparative Guide for Drug Discovery Professionals

Benchmarking Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in Target Binding Assays: A Comparative Guide for Drug Discovery Professionals

This guide provides a comprehensive framework for characterizing the binding properties of a novel small molecule, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, against the immune checkpoint target, Programmed Death-Ligand 1 (PD-L1). While the specific biological target of this molecule is under active investigation, its pyrido-oxazine core structure suggests potential interactions with protein-protein interfaces.[3] This guide will, therefore, use the inhibition of the well-validated PD-1/PD-L1 interaction as a representative and therapeutically relevant example to illustrate a rigorous benchmarking workflow.

The principles and methodologies detailed herein are broadly applicable to the characterization of other small molecule-protein interactions. We will objectively compare the hypothetical performance of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one with established therapeutic antibodies and other small molecule inhibitors, providing supporting experimental data and detailed protocols.

The Rationale for Targeting the PD-1/PD-L1 Axis

The interaction between Programmed cell death protein 1 (PD-1) and its ligand, PD-L1, is a critical immune checkpoint that regulates T-cell activation.[4][5] Many cancer cells exploit this pathway to evade the host's immune system by overexpressing PD-L1, which binds to PD-1 on activated T-cells, leading to T-cell exhaustion and tumor progression.[1][2] The blockade of this interaction has revolutionized cancer therapy, with several monoclonal antibodies approved for treating a variety of malignancies.[2] The development of small molecule inhibitors of the PD-1/PD-L1 interaction is an area of intense research, offering potential advantages in terms of oral bioavailability, shorter half-life, and potentially different safety profiles compared to biologics.

Comparative Benchmarking of Target Binding

For the purpose of this guide, we will benchmark our test compound, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, against a well-established anti-PD-L1 antibody, Atezolizumab, and a hypothetical competing small molecule inhibitor.

Compound/Antibody	Type	Target	Binding Affinity (KD)	IC50 (HTRF Assay)
Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one	Small Molecule	PD-L1	150 nM	440 nM
Atezolizumab	Monoclonal Antibody (IgG1)	PD-L1	0.4 nM	1.2 nM
Competitor Small Molecule X	Small Molecule	PD-L1	50 nM	120 nM

Note: The data for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one and Competitor Small Molecule X are hypothetical for illustrative purposes.

Experimental Protocols for Target Binding Assessment

A multi-faceted approach employing various biophysical and biochemical assays is crucial for a comprehensive understanding of a compound's binding characteristics.

Homogeneous Time-Resolved Fluorescence (HTRF) Assay

Principle: HTRF is a proximity-based assay that measures the binding of two molecules in solution.[1] In this context, recombinant human PD-1 and PD-L1 proteins are tagged with a donor (e.g., Terbium cryptate) and an acceptor (e.g., d2) fluorophore, respectively. When the proteins interact, the donor and acceptor are brought into close proximity, allowing for Förster Resonance Energy Transfer (FRET) upon excitation of the donor. An inhibitor will disrupt this interaction, leading to a decrease in the FRET signal.[1]

Experimental Workflow:

HTRF Assay Workflow.

Protocol:

• Reagent Preparation:

  • Prepare a serial dilution of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one and control compounds in assay buffer.

  • Prepare a working solution of Tb-labeled anti-tag antibody and a working solution of d2-labeled anti-tag antibody with the respective tagged PD-1 and PD-L1 proteins.

• Assay Plate Setup:

  • Add 5 µL of each compound dilution to the wells of a low-volume 384-well plate.

  • Add 5 µL of the tagged PD-1 protein solution to all wells.

  • Add 5 µL of the tagged PD-L1 protein solution to all wells to initiate the binding reaction.

• Incubation:

  • Seal the plate and incubate at room temperature for 60 minutes, protected from light.

• Data Acquisition:

  • Read the plate on an HTRF-compatible microplate reader at the appropriate excitation and emission wavelengths (e.g., 337 nm excitation, and 620 nm and 665 nm emission).

• Data Analysis:

  • Calculate the ratio of the emission at 665 nm to that at 620 nm.

  • Plot the HTRF ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Surface Plasmon Resonance (SPR)

Principle: SPR is a label-free technique that measures the binding of an analyte (in this case, the test compound) to a ligand (immobilized PD-L1 protein) in real-time. The binding event causes a change in the refractive index at the sensor chip surface, which is detected as a change in the SPR angle. This allows for the determination of association (kon) and dissociation (koff) rate constants, and the equilibrium dissociation constant (KD).

Experimental Workflow:

SPR Assay Workflow.

Protocol:

• Ligand Immobilization:

  • Equilibrate a sensor chip (e.g., CM5) with running buffer.

  • Activate the carboxyl groups on the sensor surface using a mixture of EDC and NHS.

  • Inject recombinant human PD-L1 protein at a concentration of 10-50 µg/mL in an appropriate buffer (e.g., 10 mM sodium acetate, pH 4.5) to achieve the desired immobilization level.

  • Deactivate any remaining active esters with ethanolamine.

• Binding Analysis:

  • Prepare a serial dilution of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in running buffer.

  • Inject the compound solutions over the immobilized PD-L1 surface for a defined association time, followed by an injection of running buffer for a defined dissociation time.

  • Regenerate the sensor surface between cycles using a suitable regeneration solution (e.g., a low pH buffer or a high salt solution).

• Data Analysis:

  • Subtract the reference surface signal from the active surface signal to obtain specific binding sensorgrams.

  • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (kon, koff) and the equilibrium dissociation constant (KD).

Discussion of Expected Results and Causality

The HTRF assay provides a robust method for screening and determining the potency (IC50) of a large number of compounds in a high-throughput format.[2] A lower IC50 value for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one compared to a known small molecule inhibitor would indicate higher potency in disrupting the PD-1/PD-L1 interaction.

The SPR assay offers a more in-depth characterization of the binding kinetics.[5] A low KD value signifies high binding affinity. By analyzing the individual association and dissociation rates, we can gain insights into the binding mechanism. For instance, a slow dissociation rate (low koff) suggests a more stable drug-target complex, which can translate to a longer duration of action in a physiological setting.

Conclusion

This guide outlines a systematic approach to benchmarking the binding characteristics of a novel small molecule, Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, using the therapeutically relevant PD-1/PD-L1 interaction as a model system. By employing a combination of high-throughput screening assays like HTRF and detailed kinetic analysis using SPR, researchers can generate a comprehensive binding profile of their lead compounds. This data is essential for making informed decisions in the drug discovery and development process, ultimately leading to the identification of promising new therapeutic agents.

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• Tanaka, N., et al. (2021). Molecular docking analysis reveals differential binding affinities of multiple classes of selective inhibitors towards cancer-associated KRAS mutants. Scientific Reports, 11(1), 1-13. Available at: [Link].

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A Comparative Guide to the Structural Validation of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

A Comparative Guide to the Structural Validation of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of successful drug discovery and development. For novel heterocyclic scaffolds such as Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a compound with significant potential as a building block for more complex pharmaceutical agents, rigorous structural validation is not merely a formality but a critical step that underpins all subsequent biological and pharmacological investigations.[3] This guide provides an in-depth comparison of the primary and complementary analytical techniques for the structural elucidation of this bicyclic organic compound, with a central focus on the gold-standard method of single-crystal X-ray crystallography.

The Indispensable Role of X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) stands as the most powerful tool for the absolute determination of molecular structure.[4] It provides a detailed three-dimensional map of electron density within a crystal, allowing for the precise determination of bond lengths, bond angles, and stereochemistry. For a molecule like Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, which possesses stereocenters, an accurate crystallographic model is invaluable. The hydrochloride salt of this compound is often utilized for its enhanced crystallinity, with the chloride counterion promoting a more ordered and tightly packed crystal lattice, which is conducive to high-quality diffraction data.[3]

The Crystallographic Workflow: From Powder to Publication-Ready Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands both meticulous experimental technique and a solid understanding of the underlying principles.

Caption: Figure 1: The general workflow for single-crystal X-ray crystallography.

Key Experimental Considerations in X-ray Crystallography

Parameter	Importance & Rationale
Crystal Quality	High-quality, single crystals are paramount for obtaining sharp diffraction patterns. The internal order of the crystal directly impacts the resolution of the final structure.
Data Collection Temperature	Data is often collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms, leading to a more precise determination of their positions.
Wavelength of X-rays	The choice of X-ray source (e.g., Cu Kα or Mo Kα) affects the diffraction angles and the resolution of the data.
Structure Refinement Model	The refinement process involves fitting a theoretical model of the molecule to the experimental diffraction data. The quality of the final structure is assessed by metrics such as the R-factor.

A Step-by-Step Protocol for X-ray Diffraction of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one Hydrochloride

• Crystal Growth: High-purity (>95%) Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one hydrochloride is dissolved in a suitable solvent system, such as a mixture of methanol and diethyl ether. Slow evaporation of the solvent over several days to weeks can yield single crystals suitable for diffraction.

• Crystal Mounting and Screening: A well-formed crystal is selected under a microscope and mounted on a goniometer head. Preliminary diffraction images are collected to assess the crystal quality and to determine the unit cell parameters.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) on an X-ray diffractometer. A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam.

• Data Processing and Structure Solution: The collected diffraction intensities are processed and scaled.[5] The structure is then solved using direct methods or Patterson methods, which provide an initial electron density map.

• Structure Refinement: The atomic positions and displacement parameters are refined against the experimental data. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation and Deposition: The final refined structure is validated using software tools like PLATON and deposited in a crystallographic database such as the Cambridge Crystallographic Data Centre (CCDC) to obtain a unique deposition number.[6]

Complementary Techniques for Comprehensive Structural Validation

While X-ray crystallography provides an unparalleled view of the solid-state structure, a comprehensive validation package relies on the synergistic use of other analytical techniques that probe the molecule's properties in solution.[7]

Caption: Figure 2: The interplay of X-ray crystallography with NMR and Mass Spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structure in Solution

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.[8][9] For Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a combination of one-dimensional (¹H and ¹³C) and two-dimensional NMR experiments is essential for a complete assignment of all proton and carbon signals and for establishing the connectivity and relative stereochemistry of the molecule.[1][2][10]

Key NMR Experiments and Their Contributions:

Experiment	Information Gained
¹H NMR	Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.
¹³C NMR	Reveals the number of unique carbon atoms and their chemical environment.
COSY (Correlation Spectroscopy)	Establishes proton-proton coupling correlations, allowing for the tracing of spin systems within the molecule.
HSQC (Heteronuclear Single Quantum Coherence)	Correlates directly bonded proton and carbon atoms.
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and carbons that are two or three bonds apart, which is crucial for piecing together the molecular skeleton.
NOESY (Nuclear Overhauser Effect Spectroscopy)	Provides information about the spatial proximity of protons, which is key for determining the relative stereochemistry of the fused ring system.

Mass Spectrometry (MS): Confirming the Molecular Formula and Identity

Mass spectrometry is a fundamental technique for determining the molecular weight of a compound and can provide valuable information about its structure through fragmentation analysis.[11][12][13][14] High-resolution mass spectrometry (HRMS) is particularly important as it provides a highly accurate mass measurement, allowing for the unambiguous determination of the elemental composition.[12]

Essential Mass Spectrometry Data:

Analysis	Purpose
High-Resolution Mass Spectrometry (HRMS)	Provides an accurate mass measurement of the molecular ion, which is used to confirm the elemental composition of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.
Tandem Mass Spectrometry (MS/MS)	Involves the fragmentation of the molecular ion to produce a characteristic pattern of fragment ions. This fragmentation pattern can be used to confirm the identity of the compound and to provide additional structural information.[14]

Conclusion

The structural validation of a novel molecule like Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is a multi-faceted process that requires the integration of data from several complementary analytical techniques. While single-crystal X-ray crystallography provides the definitive solid-state structure, NMR spectroscopy and mass spectrometry are indispensable for confirming the structure in solution and for providing orthogonal evidence of the molecule's identity and connectivity. By employing this comprehensive approach, researchers can have the utmost confidence in the structural integrity of their compounds, a critical foundation for advancing their research and development efforts.

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A Senior Application Scientist's Guide to GC-MS Comparative Analysis of Octahydro-1H-pyrido[4,3-d]oxazin-2-one Batches

A Senior Application Scientist's Guide to GC-MS Comparative Analysis of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one Batches

Executive Summary: The Imperative of Batch Consistency

In pharmaceutical development, the journey from a promising molecular entity to a reliable therapeutic is paved with rigorous quality control. For key intermediates like Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a crucial building block in medicinal chemistry, ensuring batch-to-batch consistency is not merely a regulatory hurdle but a fundamental necessity.[3][4] Subtle variations between production batches can cascade into significant issues downstream, affecting the impurity profile, yield, and ultimately, the safety and efficacy of the final Active Pharmaceutical Ingredient (API).[3][5]

This guide provides a comprehensive framework for employing Gas Chromatography-Mass Spectrometry (GC-MS) to conduct a robust comparative analysis of different batches of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. As a powerful analytical technique, GC-MS offers the high-resolution separation and unparalleled identification capabilities required to detect and quantify trace-level impurities and confirm the identity of the main component.[6] We will delve into the causality behind methodological choices, present a self-validating experimental protocol, and offer a clear blueprint for data interpretation, empowering researchers and drug development professionals to maintain the highest standards of quality and consistency.

The Analytical Strategy: Why GC-MS?

The selection of an analytical technique is dictated by the physicochemical properties of the analyte and the objectives of the analysis. Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one and its potential process-related impurities are typically amenable to GC analysis due to their volatility, or they can be made so via derivatization.[7] Coupling Gas Chromatography with Mass Spectrometry provides a dual-layered analysis:

• Gas Chromatography (GC): Separates individual components of a mixture based on their volatility and interaction with a stationary phase. This provides quantitative data based on peak area and qualitative data via retention time.[6]

• Mass Spectrometry (MS): Fragments the eluted components into charged ions, generating a unique mass spectrum for each compound. This spectrum acts as a "chemical fingerprint," allowing for definitive identification by comparing it against spectral libraries like the NIST/EPA/NIH Mass Spectral Library.[1][2][8][9]

This combination is exceptionally well-suited for impurity profiling, where both the quantity and identity of unknown peaks are critical pieces of information.[10][11]

Experimental Workflow: A Visual Overview

The end-to-end process, from receiving batch samples to generating a comparative report, follows a structured pathway. This ensures reproducibility and minimizes analytical error.

Caption: Workflow for comparative GC-MS analysis of pharmaceutical batches.

Detailed Experimental Protocol

This protocol is designed to be self-validating by incorporating principles outlined in the ICH Q2(R2) guidelines.[12][13]

Materials and Reagents

• Samples: Minimum of three distinct batches of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

• Reference Standard: Certified Reference Material (CRM) of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one (>99.5% purity).

• Solvent: GC-grade Dichloromethane (DCM) or other suitable solvent.

• Inert Gas: Helium (99.999% purity) for carrier gas.

Instrumentation

• A Gas Chromatograph equipped with a split/splitless injector and a flame ionization detector (FID) for preliminary quantification and a Mass Spectrometer for identification.

• GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is a robust starting point. The 5% phenyl-substituted phase provides good selectivity for a wide range of semi-polar compounds.

Sample and Standard Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the CRM and dissolve in 10 mL of DCM.

• Sample Solutions (1 mg/mL): For each batch, accurately weigh 10 mg and dissolve in 10 mL of DCM.

• Rationale: Using a 1 mg/mL concentration ensures that the main peak does not saturate the detector while allowing for the detection of impurities at levels of 0.05% and above. DCM is chosen for its volatility and ability to dissolve the target compound.

GC-MS Method Parameters

Parameter	Setting	Rationale
Injector	Splitless Mode, 250°C	Splitless mode is crucial for trace impurity analysis, ensuring the entire sample volume is transferred to the column, maximizing sensitivity.[10]
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Helium is an inert and efficient carrier gas. A constant flow rate provides more stable retention times compared to constant pressure mode.
Oven Program	100°C (hold 2 min), ramp to 280°C @ 15°C/min, hold 10 min	The initial hold at 100°C allows for solvent focusing. The temperature ramp is designed to separate compounds with a range of boiling points, and the final hold ensures that all components elute from the column.
MS Transfer Line	280°C	Prevents condensation of analytes between the GC and the MS.
Ion Source	Electron Ionization (EI), 230°C, 70 eV	70 eV is the standard energy for EI, as it produces reproducible fragmentation patterns that are comparable to library spectra.[7]
Mass Analyzer	Quadrupole	A common and robust mass analyzer for routine analysis.
Scan Range	40 - 450 m/z	This range covers the expected molecular ion of the target compound and a wide array of potential lower-mass fragments and higher-mass impurities.

Method Validation Steps

Before comparative analysis, the method's suitability must be confirmed:

• Specificity: Inject a blank (DCM) to ensure no interfering peaks are present at the retention time of the analyte.

• Linearity: Prepare a calibration curve from the standard stock solution (e.g., 5, 25, 50, 100, 250 µg/mL). A correlation coefficient (r²) of ≥0.999 is acceptable.[14]

• Precision: Perform six replicate injections of a single standard solution. The relative standard deviation (RSD) of the peak area should be <2%.[14]

• Accuracy: Analyze a sample of known concentration (or a spiked blank) and calculate the percent recovery. A recovery of 98-102% is typically acceptable.[14][15]

Comparative Data Analysis and Interpretation

Once data is acquired for all three batches, the comparative analysis begins. The primary objectives are to assess purity and to identify and quantify any differences in the impurity profiles.

Purity Assessment

Purity is typically calculated using an area percent normalization method from the total ion chromatogram (TIC).

Table 1: Comparative Purity Analysis

Batch ID	Retention Time (min)	Peak Area (TIC)	Purity (% Area)
Batch A	12.54	8,543,210	99.85%
Batch B	12.55	8,612,345	99.62%
Batch C	12.54	8,498,765	99.91%

Interpretation: All batches show high purity, with Batch C being the purest. The consistent retention time confirms the identity of the main peak across all batches. While all batches may meet a specification of >99.5%, the variation in purity, though small, is noted.

Impurity Profiling

This is the most critical aspect of the comparative analysis. Each peak, other than the main component, must be investigated.

Caption: Logical flow for identifying and assessing impurities in each batch.

Table 2: Comparative Impurity Profile

RT (min)	Area % (Batch A)	Area % (Batch B)	Area % (Batch C)	Proposed Identity (NIST Match >85%)	Status
9.87	0.06%	0.05%	0.05%	Starting Material X	Common, consistent
11.21	Not Detected	0.21%	Not Detected	Reagent Y	Unique to Batch B
14.33	0.09%	0.12%	0.04%	Isomeric Impurity Z	Common, variable

Interpretation:

• Impurity at 9.87 min: This is likely a process-related impurity present at low and consistent levels across all batches, which may be acceptable.

• Impurity at 11.21 min: This impurity is unique to Batch B and present at a significant level (0.21%). This is a critical finding. The identity suggests a potential deviation in the manufacturing process for Batch B, warranting an investigation.

• Impurity at 14.33 min: This impurity is present in all batches but at varying levels. The lower level in Batch C correlates with its higher overall purity. This variability might be linked to minor process fluctuations.[16][17]

Conclusions and Recommendations

The GC-MS comparative analysis reveals that while all three batches of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one meet a high-level purity specification, there are notable differences in their impurity profiles.

• Batch A and C demonstrate a high degree of similarity and represent a consistent manufacturing process.

• Batch B is an outlier due to the presence of a unique and significant impurity (Reagent Y at 0.21%).

Recommendation: An immediate investigation into the manufacturing records for Batch B is required to identify the root cause of the deviation. Further, a specification for the impurity "Reagent Y" should be considered for future batch release criteria to prevent recurrence. This data-centric approach is fundamental to maintaining product quality and ensuring a smooth transition from development to large-scale manufacturing.[16]

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Octahydro-1H-pyrido[4,3-d]oxazin-2-one

A Comprehensive Guide to the Safe Disposal of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, a bicyclic organic compound with potential biological activities.[1] In the absence of a specific Safety Data Sheet (SDS) for this novel compound, the following procedures are conservatively derived from the hazard profiles of structurally related pyridoxine, piperazine, and oxazine derivatives. This guidance is intended to empower laboratory personnel to manage this chemical waste stream with the highest degree of safety and compliance.

I. Hazard Assessment and Waste Identification

Structural Analogs and Potential Hazards:

• Pyridine Derivatives: Compounds containing a pyridine ring are often flammable and can be toxic if ingested, inhaled, or absorbed through the skin.[3][4] They may also cause skin and eye irritation.[4]

• Oxazine and Piperazine Derivatives: Safety data for related heterocyclic compounds indicate potential hazards including acute oral toxicity, skin sensitization, serious eye damage, and reproductive toxicity.[5][6] Some are also classified as very toxic to aquatic life with long-lasting effects.[5]

Given these potential risks, all waste containing Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, including the pure compound, solutions, contaminated labware, and personal protective equipment (PPE), must be classified and handled as hazardous chemical waste .

Hazard Summary Table:

Hazard Classification	Potential Effects	GHS Pictograms (Anticipated)
Acute Toxicity (Oral)	Toxic or harmful if swallowed.[5][7]
Skin Corrosion/Irritation	May cause skin irritation or an allergic skin reaction.[2][7]
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.[2][5][8]
Reproductive Toxicity	May damage fertility or the unborn child (based on related compounds).[5]
Aquatic Toxicity	Potentially very toxic to aquatic life with long-lasting effects.[5]

II. Personal Protective Equipment (PPE) and Safety Precautions

A robust defense against chemical exposure begins with the consistent and correct use of Personal Protective Equipment.

Recommended PPE:

Protective Equipment	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.	Protects against splashes and aerosols that could cause serious eye damage.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Prevents skin contact and potential absorption of the hazardous material.[9]
Body Protection	A laboratory coat is mandatory. An apron or coveralls should be used when handling larger quantities.	Protects against contamination of personal clothing and skin.[9]
Respiratory Protection	Work should be conducted in a certified chemical fume hood.	Minimizes the risk of inhaling aerosols or vapors.[10]

Handling Precautions:

• Avoid inhalation, ingestion, and contact with skin and eyes.[7]

• Do not eat, drink, or smoke in areas where this compound is handled or stored.[5][7]

• Ensure adequate ventilation, preferably by working in a chemical fume hood.[7][10]

• Wash hands thoroughly after handling.[5][7]

III. Spill Management Protocol

In the event of a spill, a swift and informed response is critical to mitigating potential hazards.

Spill Response Workflow:

Caption: Spill response workflow for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area and ensure the area is well-ventilated.

• Don PPE: Before addressing the spill, put on the recommended personal protective equipment.

• Containment: For liquid spills, contain the material using an inert absorbent such as vermiculite, sand, or a commercial spill kit.[4] For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Collection: Carefully collect the absorbed or spilled material into a designated, sealable, and clearly labeled hazardous waste container.[10]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must be collected as hazardous waste.

• Disposal: All contaminated materials, including absorbents, cleaning supplies, and PPE, must be disposed of as hazardous waste.[4]

IV. Step-by-Step Disposal Protocol

The proper segregation, labeling, and storage of chemical waste are critical for ensuring safe and compliant disposal.

Waste Disposal Decision Tree:

Caption: Decision tree for the disposal of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one waste.

Detailed Disposal Procedures:

• Waste Segregation and Collection:

  • Solid Waste: Collect pure Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, along with contaminated weigh boats, spatulas, and other disposable labware, in a dedicated hazardous waste container made of a compatible material (e.g., high-density polyethylene).[4]

  • Liquid Waste: Collect solutions containing the compound in a clearly labeled, leak-proof hazardous waste container. Do not mix with incompatible waste streams.

  • Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other contaminated PPE in a designated hazardous waste bag.[4][9]

• Labeling:

  • All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one," and the date of waste generation.[4][10]

• Storage:

  • Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste accumulation area.[10]

  • Ensure that the storage area is away from incompatible materials such as strong oxidizing agents and acids.[10][11]

• Final Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the collection and disposal of the waste.[9]

  • Provide the EHS office with a complete and accurate description of the waste.

  • The likely method of disposal for this type of organic compound is high-temperature incineration.[3]

V. Conclusion

The responsible disposal of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one is not merely a procedural task but a critical component of a robust safety culture. By adhering to these conservative guidelines, researchers can protect themselves, their colleagues, and the environment. Always consult with your institution's EHS department for specific guidance and to ensure compliance with all local, state, and federal regulations.

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A Senior Application Scientist's Guide to Handling Octahydro-1H-pyrido[4,3-d]oxazin-2-one: A Risk-Based Approach to Personal Protective Equipment

A Senior Application Scientist's Guide to Handling Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one: A Risk-Based Approach to Personal Protective Equipment

Welcome to your essential guide for the safe handling of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one. As a bicyclic organic compound featuring a fused pyridine and oxazine ring system, this molecule holds promise as a building block in medicinal chemistry and biological research.[1] However, its structural novelty means that comprehensive hazard data is not yet widely available. Therefore, we must adopt a rigorous, risk-based safety protocol grounded in the known hazards of its constituent chemical motifs, such as piperidine and other heterocyclic amines.

This guide is designed to provide you, our fellow researchers and drug development professionals, with the essential, immediate safety and logistical information required for handling this compound. Our approach is built on the foundational principles of laboratory safety: assess the risk, understand the "why" behind each safety measure, and implement robust, self-validating protocols.

Hazard Assessment: A Structural Analogy Approach

Given the absence of a specific Safety Data Sheet (SDS) for Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, our hazard assessment is predicated on analogous structures. The core structure contains a piperidine ring, a heterocyclic amine. Amines as a class, and specifically compounds like piperazine, are known to present several hazards:

• Skin Corrosion/Irritation: Many amines are corrosive or irritating to the skin and can cause severe burns.[3][4]

• Serious Eye Damage: Contact with eyes can lead to severe irritation or irreversible damage.[3][5][6]

• Respiratory Irritation and Sensitization: Inhalation of dust or aerosols can irritate the respiratory tract.[5][7] Some amines are also known respiratory sensitizers, meaning they can cause allergy or asthma-like symptoms upon inhalation.[3]

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[6]

• Reproductive Toxicity: Some related compounds are suspected of damaging fertility or the unborn child.[3][4]

The Hierarchy of Controls: Your First Line of Defense

Before we even discuss PPE, it is critical to implement higher-level safety controls. PPE is the last line of defense.[2] The following diagram illustrates this crucial concept.

Caption: The Hierarchy of Controls prioritizes safety measures.

For handling Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one, this means:

• Engineering Controls: Always handle this compound in a certified chemical fume hood to prevent inhalation of dust or aerosols. Ensure safety showers and eyewash stations are readily accessible.[7]

• Administrative Controls: Develop and practice emergency response plans for spills and exposures.[8] Clearly label all containers and work areas. Do not work alone.

Core PPE Requirements: Your Essential Armor

The following table summarizes the minimum required PPE for handling Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one in solid or solution form.

PPE Component	Specification	Rationale and Causality
Hand Protection	Nitrile gloves (minimum 4-5 mil thickness), double-gloved.	Amines can be absorbed through the skin; nitrile provides good chemical resistance. Double-gloving is a best practice for handling potentially hazardous compounds, protecting against tears and providing a means of rapid decontamination by removing the outer glove.
Eye/Face Protection	Chemical splash goggles and a full-face shield.	Standard safety glasses do not protect against chemical splashes.[2] Goggles provide a seal around the eyes. A face shield is required when there is a risk of splashes, such as when transferring solutions or handling larger quantities, to protect the entire face.
Body Protection	A fully buttoned, long-sleeved laboratory coat. A chemically resistant apron should be worn over the lab coat when handling significant quantities of liquids.	Protects skin and personal clothing from contamination.[2] An apron provides an additional layer of protection against spills of corrosive or easily absorbed liquids.
Footwear	Closed-toe, liquid-resistant shoes.	Protects feet from spills and falling objects.[2]
Respiratory Protection	An N95-rated respirator (or higher) is required when handling the solid powder outside of a fume hood (e.g., during weighing if engineering controls are insufficient).	Protects against inhalation of fine particulates. For situations with potential for vapor or aerosol generation, a full-facepiece, air-purifying respirator with an appropriate organic vapor/acid gas cartridge may be necessary.[8][9]

Operational Plans: Step-by-Step Protocols

Adherence to standardized procedures is critical for ensuring safety and experimental reproducibility.

PPE Donning and Doffing Workflow

Properly putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: The correct sequence for donning and doffing PPE.

Protocol for Weighing Solid Compound

• Preparation: Don all required PPE (Section 3). Perform this procedure inside a chemical fume hood or a ventilated balance enclosure.

• Staging: Place a weigh boat on the analytical balance. Tare the balance.

• Transfer: Carefully use a clean spatula to transfer the desired amount of Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one from the stock container to the weigh boat. Avoid generating dust.

• Cleaning: After weighing, carefully clean the spatula with a solvent like acetone into a designated waste container.[10][11]

• Closure: Securely close the primary stock container.

• Transport: Transport the weighed compound in a sealed, secondary container to the reaction area.

Protocol for Preparing a Solution

• Preparation: In a chemical fume hood, don all required PPE.

• Glassware: Select the appropriate volumetric flask and place a magnetic stir bar inside.

• Solvent Addition: Add approximately half of the required solvent volume to the flask.

• Solute Addition: Carefully add the pre-weighed solid to the flask.

• Dissolution: Cap the flask and stir until the solid is fully dissolved. If necessary, use a sonic bath.

• Final Volume: Once dissolved, carefully add the solvent to the calibration mark.

• Labeling: Immediately label the flask with the compound name, concentration, solvent, date, and your initials.

Emergency and Disposal Plans

Emergency Exposure Procedures

Immediate and correct action is vital in the event of an exposure.

Exposure Type	Immediate Action Protocol
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[3][5] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.
Inhalation	Move the person to fresh air and keep them comfortable for breathing.[5][7] If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[3] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[3] Rinse mouth with water.[7] Seek immediate medical attention immediately.

Spill Response

Caption: Decision tree for responding to a chemical spill.

Disposal Plan

All waste materials contaminated with Octahydro-1H-pyrido[4,3-d][1][2]oxazin-2-one must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, weigh boats, paper towels, and absorbent pads should be collected in a dedicated, sealed, and clearly labeled hazardous waste bag.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Sharps: Contaminated needles or spatulas must be disposed of in a designated sharps container.

• Final Disposal: All waste must be disposed of through your institution's Environmental Health & Safety (EH&S) office in accordance with local, state, and federal regulations.[5]

By integrating this expert guidance into your daily laboratory operations, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

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